2-Naphthylboronic acid-D7

Core Science & Biosynthesis

2-Naphthylboronic acid-D7 chemical properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and applications of 2-Naphthylboronic acid-D7, a deuterated stable isotope vital for quantitative analytical studies. The information presented herein is intended to support researchers, scientists, and professionals in the fields of drug development, chemical synthesis, and analytical chemistry.

Core Chemical Properties

2-Naphthylboronic acid-D7 is the deuterated form of 2-Naphthylboronic acid, where seven hydrogen atoms on the naphthalene ring have been replaced with deuterium.[1] This isotopic labeling makes it an excellent internal standard for quantitative analyses using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1]

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of 2-Naphthylboronic acid-D7 and its non-deuterated analog. Data for the non-deuterated compound is provided as a reference, as specific experimental data for the deuterated version is limited.

Table 1: General Properties

Property	2-Naphthylboronic acid-D7	2-Naphthylboronic acid
CAS Number	1453542-02-3[1]	32316-92-0
Molecular Formula	C₁₀H₂D₇BO₂[1]	C₁₀H₉BO₂
Molecular Weight	179.03 g/mol [1]	171.99 g/mol
Appearance	White to off-white solid[1]	White to off-white crystalline powder or chunks[2]

Table 2: Physical Properties

Property	2-Naphthylboronic acid-D7	2-Naphthylboronic acid
Melting Point	Not available	269-275 °C (lit.)[2]
Boiling Point	Not available	381.9 ± 25.0 °C (Predicted)[2]
Density	Not available	1.21 ± 0.1 g/cm³ (Predicted)[2]
pKa	Not available	8.53 ± 0.30 (Predicted)[2]

Table 3: Solubility

Solvent	2-Naphthylboronic acid
Water	Slightly soluble[2]
Methanol	Soluble

Applications in Research and Development

The primary application of 2-Naphthylboronic acid-D7 is as a stable isotope-labeled internal standard for quantitative analysis.[1] Its non-deuterated counterpart, 2-Naphthylboronic acid, is a versatile reagent in organic synthesis, most notably in palladium-catalyzed cross-coupling reactions.

Use as an Internal Standard

In quantitative analytical methods such as liquid chromatography-mass spectrometry (LC-MS) and quantitative NMR (qNMR), deuterated standards like 2-Naphthylboronic acid-D7 are crucial for achieving high accuracy and precision. They are used to correct for variations in sample preparation, instrument response, and matrix effects.

The workflow for using a deuterated internal standard in a quantitative assay is depicted below.

Workflow for using a deuterated internal standard.

Suzuki-Miyaura Cross-Coupling Reactions

2-Naphthylboronic acid is a common reagent in Suzuki-Miyaura coupling, a powerful method for forming carbon-carbon bonds.[2] This reaction is widely used in the synthesis of biaryl compounds, which are common motifs in pharmaceuticals and materials science.

The catalytic cycle for the Suzuki-Miyaura reaction is illustrated below.

The Suzuki-Miyaura catalytic cycle.

Experimental Protocols

While specific, validated protocols for 2-Naphthylboronic acid-D7 are not widely published, the following sections provide general methodologies for its synthesis and application based on established chemical principles.

General Synthesis of 2-Naphthylboronic Acid

A common method for the synthesis of aryl boronic acids involves the reaction of a Grignard or organolithium reagent with a trialkyl borate followed by acidic hydrolysis. A representative procedure for the non-deuterated analog is as follows:

• Reaction Setup: To a solution of 2-bromonaphthalene in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium dropwise.

• Formation of the Organolithium Reagent: Stir the mixture at -78 °C for 1-2 hours.

• Borylation: Add triisopropyl borate dropwise to the solution, maintaining the temperature at -78 °C.

• Warming: Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Hydrolysis: Quench the reaction by the slow addition of aqueous hydrochloric acid (e.g., 2 M HCl) until the solution is acidic.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

The synthesis of 2-Naphthylboronic acid-D7 would require the use of a deuterated starting material, such as deuterated 2-bromonaphthalene.

General Protocol for Suzuki-Miyaura Coupling

The following is a general procedure for a Suzuki-Miyaura cross-coupling reaction using an aryl boronic acid:[3]

• Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 equivalent), 2-Naphthylboronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or THF) and water.

• Inert Atmosphere: Purge the reaction vessel with an inert gas (argon or nitrogen).

• Heating: Heat the reaction mixture with stirring to a temperature typically between 80-110 °C.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction to room temperature and perform an aqueous workup. Extract the product into an organic solvent.

• Purification: Dry the organic layer, concentrate it, and purify the crude product by column chromatography or recrystallization.

Safety and Handling

Hazard Statements: Based on the data for 2-Naphthylboronic acid, the following hazards are expected:

• Causes skin irritation (H315).

• Causes serious eye irritation (H319).

• May cause respiratory irritation (H335).

Precautionary Measures:

• Avoid breathing dust/fume/gas/mist/vapors/spray.

• Wash skin thoroughly after handling.

• Use only outdoors or in a well-ventilated area.

• Wear protective gloves, eye protection, and face protection.

• IF ON SKIN: Wash with plenty of water.

• IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly sealed. Boronic acids can be sensitive to moisture and may undergo dehydration to form boroxines.

Conclusion

2-Naphthylboronic acid-D7 is a valuable tool for researchers requiring high precision in quantitative analytical studies. Its chemical properties are closely related to its non-deuterated analog, which is a versatile reagent in organic synthesis. This guide provides a foundational understanding of the properties, applications, and handling of this important compound to aid in the design and execution of experiments in drug development and chemical research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Naphthaleneboronic acid | 32316-92-0 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis and Characterization of 2-Naphthylboronic Acid-D7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Naphthylboronic acid-D7, a deuterated analogue of 2-Naphthylboronic acid. This isotopically labeled compound is a valuable tool in medicinal chemistry and drug development, particularly in studies involving metabolic profiling, pharmacokinetic analysis, and as an internal standard in quantitative bioanalysis. The incorporation of seven deuterium atoms on the naphthalene ring provides a significant mass shift, facilitating its distinction from the non-deuterated form in mass spectrometry-based assays.

Synthesis of 2-Naphthylboronic Acid-D7

The synthesis of 2-Naphthylboronic acid-D7 can be achieved through a well-established organometallic approach, adapting a standard procedure for the preparation of arylboronic acids. The proposed synthetic pathway involves the formation of an organolithium intermediate from a deuterated precursor, 2-bromonaphthalene-d7, followed by quenching with a borate ester and subsequent hydrolysis.

A plausible and efficient method for the synthesis of 2-Naphthylboronic acid-D7 involves the lithiation of 2-bromonaphthalene-d7 followed by reaction with triisopropyl borate.

Proposed Synthesis Pathway

The synthesis of 2-Naphthylboronic acid-D7 is proposed to proceed via a three-step sequence starting from the commercially available 2-bromonaphthalene-d7.

An In-depth Technical Guide to the Structure Elucidation of Deuterated 2-Naphthylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data interpretation involved in the structure elucidation of deuterated 2-naphthylboronic acid. This compound, and its isotopically labeled analogues, are of significant interest in medicinal chemistry and drug development, primarily for their use in modifying pharmacokinetic properties of drug candidates and as versatile intermediates in synthetic organic chemistry.[1]

Introduction

Deuterium labeling, the selective replacement of hydrogen with its heavier isotope, is a powerful strategy in drug discovery. It can alter metabolic pathways, enhance metabolic stability, and reduce the formation of toxic metabolites.[2] 2-Naphthylboronic acid is a key building block in organic synthesis, notably in Suzuki-Miyaura cross-coupling reactions.[3] The deuteration of this molecule provides a valuable tool for researchers to trace metabolic pathways and improve the pharmacological profiles of naphthalene-containing compounds. This guide details the synthesis and, critically, the analytical techniques required to confirm the structure and isotopic purity of deuterated 2-naphthylboronic acid.

Synthesis of Deuterated 2-Naphthylboronic Acid

A common and efficient method for the site-selective deuteration of arylboronic acids is through a copper-catalyzed deborodeuteration reaction using heavy water (D₂O) as the deuterium source.[4] This method is advantageous due to its mild reaction conditions and the ready availability and low cost of the deuterium source.

Experimental Protocol: Copper-Catalyzed Deborodeuteration

This protocol is adapted from established methods for the deborodeuteration of arylboronic acids.[4]

Materials:

• 2-Bromonaphthalene

• Triisopropyl borate

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline

• Sodium deuteroxide (NaOD) in D₂O (40 wt. %)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Hexanes

Procedure:

• Synthesis of 2-Naphthylboronic Acid: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-bromonaphthalene (1.0 equiv.) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equiv.) dropwise to the solution. Stir the mixture at -78 °C for 1 hour.

• Add triisopropyl borate (1.2 equiv.) dropwise, maintaining the temperature at -78 °C. Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by adding 1 M HCl until the solution is acidic. Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain crude 2-naphthylboronic acid. This can be purified by recrystallization or column chromatography.

• Deuterodeboronation: In a reaction vial, combine 2-naphthylboronic acid (1.0 equiv.), CuI (0.1 equiv.), and 1,10-phenanthroline (0.1 equiv.).

• Add a solution of NaOD in D₂O (2.0 equiv.) and D₂O as the solvent.

• Seal the vial and heat the mixture at 100 °C for 12-24 hours.

• Cool the reaction to room temperature and acidify with 1 M HCl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude deuterated naphthalene can be purified by flash column chromatography on silica gel. The corresponding deuterated 2-naphthylboronic acid can be obtained by modifying the workup of the initial boronic acid synthesis using D₂O.

Structure Elucidation and Data Presentation

A combination of spectroscopic techniques is essential for the unambiguous structure elucidation and determination of isotopic purity of deuterated 2-naphthylboronic acid. The following sections detail the expected outcomes from each technique and present the data in a structured format.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the position and extent of deuteration.

In ¹H NMR, the replacement of a proton with a deuteron results in the disappearance or significant reduction of the corresponding signal. By comparing the spectra of the deuterated and non-deuterated compounds, the site of deuteration can be precisely identified.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃) of 2-Naphthylboronic Acid and its Deuterated Analogue

Proton Position	Non-Deuterated 2-Naphthylboronic Acid Chemical Shift (δ, ppm)	Expected Deuterated 2-Naphthylboronic Acid Chemical Shift (δ, ppm)
H-1	~8.4	Signal absent or significantly reduced
H-3	~7.9	~7.9
H-4	~7.8	~7.8
H-5, H-8	~7.9	~7.9
H-6, H-7	~7.5	~7.5
B(OH)₂	Broad singlet, variable	Broad singlet, variable

Note: The exact chemical shifts can vary depending on the solvent and concentration.

¹¹B NMR is used to characterize the boron center. The chemical shift of the boron atom in arylboronic acids is sensitive to its electronic environment and hybridization state.[5][6] For trigonal (sp²) boronic acids, the ¹¹B chemical shift typically appears in the range of δ 27-33 ppm.[7] Upon deuteration of the aromatic ring, a small upfield shift (isotope shift) may be observed, but the overall chemical shift will remain in the characteristic range for an arylboronic acid.

Table 2: ¹¹B NMR Data of 2-Naphthylboronic Acid

Compound	Solvent	Expected ¹¹B Chemical Shift (δ, ppm)
2-Naphthylboronic Acid	CDCl₃	~28-30
Deuterated 2-Naphthylboronic Acid	CDCl₃	~28-30 (possible slight upfield shift)

²H (Deuterium) NMR provides direct evidence of deuteration. A signal will be observed at the chemical shift corresponding to the position of the deuterium atom. This technique is particularly useful for confirming the location of the label and quantifying the isotopic enrichment.[8][9]

Mass Spectrometry (MS)

Mass spectrometry is a crucial technique for determining the molecular weight of the deuterated compound and assessing the isotopic purity. High-resolution mass spectrometry (HRMS) is particularly valuable for this purpose.[10][11]

Upon deuteration, the molecular weight of 2-naphthylboronic acid will increase by the number of deuterium atoms incorporated (mass of D ≈ 2.014 u, mass of H ≈ 1.008 u). The mass spectrum will show a shift in the molecular ion peak (M⁺) and its corresponding fragment ions. The relative intensities of the isotopic peaks can be used to calculate the percentage of deuteration.

Table 3: Expected Mass Spectrometry Data for 2-Naphthylboronic Acid and its Mono-Deuterated Analogue

Compound	Molecular Formula	Exact Mass (u)	Expected m/z of [M+H]⁺
2-Naphthylboronic Acid	C₁₀H₉BO₂	172.0645	173.0723
Mono-deuterated 2-Naphthylboronic Acid (d₁)	C₁₀H₈DB O₂	173.0708	174.0786

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The deuteration of an aromatic C-H bond will result in a shift of the C-D stretching and bending vibrations to lower wavenumbers compared to the corresponding C-H vibrations.

Table 4: Key IR Absorption Bands for 2-Naphthylboronic Acid and Expected Shifts upon Deuteration

Vibrational Mode	Non-Deuterated Wavenumber (cm⁻¹)	Expected Deuterated Wavenumber (cm⁻¹)
O-H stretch (B-OH)	~3600-3200 (broad)	~3600-3200 (broad)
Aromatic C-H stretch	~3100-3000	~3100-3000 (reduced intensity)
Aromatic C-D stretch	N/A	~2300-2200
B-O stretch	~1350-1310	~1350-1310
Aromatic C-H out-of-plane bend	~900-675	Shifted to lower wavenumbers

Experimental Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the key workflows for the synthesis and structural elucidation of deuterated 2-naphthylboronic acid.

Caption: Synthetic workflow for deuterated 2-naphthylboronic acid.

Caption: Workflow for the structure elucidation of deuterated 2-naphthylboronic acid.

Conclusion

The structural elucidation of deuterated 2-naphthylboronic acid requires a multi-faceted analytical approach. The combination of ¹H, ¹¹B, and ²H NMR spectroscopy, high-resolution mass spectrometry, and infrared spectroscopy provides a complete picture of the molecular structure, confirming the position and extent of deuterium incorporation. The detailed experimental protocols and comparative data presented in this guide serve as a valuable resource for researchers in drug discovery and organic synthesis, facilitating the confident characterization of this important isotopically labeled compound.

References

• 1. Synthesis and evaluation of aryl boronic acids as fluorescent artificial receptors for biological carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of deuterated acids and bases using bipolar membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Copper-catalyzed deborodeuteration of arylboronic acids/borates using D2O as the deuterium source - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to 2-Naphthylboronic acid-D7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Naphthylboronic acid-D7, a deuterated analogue of 2-Naphthylboronic acid. This document is intended for professionals in research and development who require detailed technical specifications, supplier information, and insights into its applications.

Core Compound Information

2-Naphthylboronic acid-D7 is a stable, isotopically labeled compound where seven hydrogen atoms on the naphthalene ring have been replaced with deuterium. This labeling provides a distinct mass shift, making it an invaluable tool in various analytical and research applications, particularly in mass spectrometry-based assays.

Property	Value
Chemical Name	(Naphthalen-2-yl-d7)boronic acid
CAS Number	1453542-02-3
Molecular Formula	C₁₀H₂D₇BO₂
Molecular Weight	179.08 g/mol (approx.)

Supplier Information

Currently, JHECHEM CO LTD is a known supplier of (Naphthalen-2-yl-d7)boronic acid.[1] It is recommended to contact them directly for availability, purity, and pricing information.

Synthesis and Structure

The synthesis of arylboronic acids, including deuterated analogues, typically involves the reaction of a corresponding aryl halide with an organolithium or Grignard reagent, followed by borylation with a trialkyl borate. For 2-Naphthylboronic acid-D7, a deuterated naphthalene precursor would be utilized in a similar synthetic pathway.

Caption: General synthetic scheme for 2-Naphthylboronic acid-D7.

Applications in Research and Drug Development

Deuterated compounds are of significant interest in medicinal chemistry and drug development. The incorporation of deuterium can influence the metabolic fate of a drug molecule, potentially leading to improved pharmacokinetic profiles. While specific applications of 2-Naphthylboronic acid-D7 are not extensively documented in publicly available literature, its primary utility is anticipated to be as an internal standard in quantitative analytical methods.

Use as an Internal Standard

In bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), stable isotope-labeled internal standards are crucial for accurate quantification of the non-labeled analyte. 2-Naphthylboronic acid-D7, with its mass difference from the parent compound, is an ideal internal standard for the quantification of 2-Naphthylboronic acid.

Caption: Workflow for using 2-Naphthylboronic acid-D7 as an internal standard.

Experimental Protocols

Objective: To quantify 2-Naphthylboronic acid in a biological matrix using 2-Naphthylboronic acid-D7 as an internal standard.

Materials:

• 2-Naphthylboronic acid (analyte)

• 2-Naphthylboronic acid-D7 (internal standard, IS)

• Biological matrix (e.g., human plasma)

• Acetonitrile (ACN)

• Formic acid (FA)

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Procedure:

• Preparation of Standard and IS Solutions:

  • Prepare stock solutions of the analyte and IS in a suitable solvent (e.g., methanol or ACN) at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions by serially diluting the analyte stock solution.

  • Prepare a working IS solution at a fixed concentration.

• Sample Preparation:

  • To 100 µL of the biological matrix, add 10 µL of the IS working solution.

  • Add a suitable volume of the analyte working standard solution (for calibration curve samples) or a blank solvent (for blank samples).

  • Vortex mix the samples.

  • Perform protein precipitation by adding 300 µL of cold ACN. Vortex and centrifuge.

  • Alternatively, for cleaner samples, perform solid-phase extraction.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% FA in water

    • Mobile Phase B: 0.1% FA in ACN

    • Gradient: A suitable gradient to separate the analyte from matrix components.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions (MRM Mode):

    • Ionization Mode: Electrospray Ionization (ESI), Positive or Negative mode (to be optimized).

    • Monitor the precursor-to-product ion transitions for both the analyte and the IS. The exact m/z values will need to be determined experimentally.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the IS against the concentration of the analyte.

  • Determine the concentration of the analyte in unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathway Interactions of Boronic Acids

Boronic acids are known to interact with various biological targets, often through the formation of reversible covalent bonds with diols present in biomolecules such as sugars, glycoproteins, and some amino acids. While no specific signaling pathway has been elucidated for 2-Naphthylboronic acid-D7, the non-deuterated analogue and other boronic acids have been studied for their effects on various pathways. For instance, some boronic acids are known to inhibit serine proteases, which are key components of signaling cascades in coagulation and inflammation.

Caption: General interaction of boronic acids with serine proteases.

This guide provides a foundational understanding of 2-Naphthylboronic acid-D7. For specific applications, further in-house validation and optimization of experimental protocols are essential.

References

• 1. Certificates of analysis | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to 2-Naphthylboronic Acid-D7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Naphthylboronic acid-D7, a deuterated internal standard crucial for accurate quantification in mass spectrometry-based analyses. This document outlines its chemical properties, applications, and a detailed experimental protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Core Compound Data

2-Naphthylboronic acid-D7 is the isotopically labeled form of 2-Naphthylboronic acid, where seven hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis, as it shares near-identical chemical and physical properties with the unlabeled analyte but is distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.

Property	Value
Chemical Formula	C₁₀H₂D₇BO₂
Molecular Weight	179.03 g/mol [1]
Appearance	Typically a white to off-white crystalline powder
Solubility	Slightly soluble in water, soluble in methanol and other organic solvents

Applications in Research and Development

The primary application of 2-Naphthylboronic acid-D7 is as an internal standard in quantitative analytical methods, particularly LC-MS/MS, for the accurate determination of 2-Naphthylboronic acid concentrations in various matrices.

The non-deuterated form, 2-Naphthylboronic acid, is a versatile reagent in several areas of chemical and pharmaceutical research:

• Suzuki-Miyaura Cross-Coupling Reactions: It serves as a key building block for the synthesis of biaryl compounds, which are common structural motifs in pharmaceuticals and functional materials.

• Enzyme Inhibition: It has been studied as an inhibitor of β-lactamases, enzymes that confer bacterial resistance to β-lactam antibiotics.

• Organic Synthesis: It is used in rhodium-catalyzed and palladium-catalyzed addition reactions to synthesize complex organic molecules.

Given these applications, accurate quantification of 2-Naphthylboronic acid is often necessary, making the deuterated standard indispensable for reliable results.

Experimental Protocol: Quantitative Analysis by LC-MS/MS

This section details a representative protocol for the quantification of 2-Naphthylboronic acid in a sample matrix using 2-Naphthylboronic acid-D7 as an internal standard.

Sample Preparation

• Stock Solutions: Prepare individual 1 mg/mL stock solutions of 2-Naphthylboronic acid and 2-Naphthylboronic acid-D7 in methanol.

• Calibration Standards: Create a series of calibration standards by spiking a known amount of the 2-Naphthylboronic acid stock solution into a blank matrix (e.g., plasma, reaction buffer). A typical concentration range would be from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking: Add a fixed concentration of the 2-Naphthylboronic acid-D7 internal standard stock solution to all calibration standards and unknown samples. A common final concentration for the internal standard is 100 ng/mL.

• Extraction (for complex matrices like plasma):

  • To 100 µL of the spiked sample, add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions
2-Naphthylboronic acid	Precursor Ion (m/z): 173.1 -> Product Ion (m/z): 128.1
2-Naphthylboronic acid-D7	Precursor Ion (m/z): 180.1 -> Product Ion (m/z): 135.1
Collision Energy	Optimized for each transition (typically 15-25 eV)
Ion Source Temperature	500 °C

Visualization of Workflows and Concepts

Synthesis of 2-Naphthylboronic Acid

The following diagram illustrates a general synthetic route for the non-deuterated 2-Naphthylboronic acid, which involves the reaction of a Grignard or organolithium reagent with a trialkyl borate followed by hydrolysis. A similar principle would apply to the synthesis of the deuterated analog, starting from a deuterated naphthalene precursor.

Caption: General synthesis pathway for 2-Naphthylboronic acid.

Quantitative Analysis Workflow

This diagram outlines the key steps in a typical quantitative LC-MS/MS workflow using an internal standard.

Caption: Workflow for quantitative analysis using an internal standard.

Principle of Suzuki-Miyaura Coupling

This diagram illustrates the catalytic cycle of the Suzuki-Miyaura cross-coupling reaction, a primary application of 2-Naphthylboronic acid.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. sciex.com [sciex.com]

Isotopic Purity of 2-Naphthylboronic acid-D7: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to determine the isotopic purity of 2-Naphthylboronic acid-D7, a deuterated analogue of 2-Naphthylboronic acid. The accurate assessment of isotopic enrichment is critical for applications in metabolic studies, pharmacokinetic analysis, and as internal standards in quantitative mass spectrometry.[1][2] This document outlines the key experimental protocols and data analysis techniques for ensuring the quality and reliability of this deuterated compound.

Synthesis of 2-Naphthylboronic acid-D7

The synthesis of 2-Naphthylboronic acid-D7 involves the introduction of deuterium atoms onto the naphthalene ring system. A common strategy for achieving high levels of deuteration is through acid-catalyzed hydrogen-deuterium exchange on the aromatic core, followed by conversion to the boronic acid.

A plausible synthetic route begins with naphthalene, which undergoes a strong acid-catalyzed exchange with a deuterium source such as deuterated sulfuric acid (D₂SO₄) or trifluoroacetic acid-d (TFA-d). This step is often performed at elevated temperatures to facilitate the exchange of all seven non-acidic protons on the naphthalene ring for deuterium. Following the deuteration of the aromatic ring, the resulting naphthalene-d8 can be converted to 2-bromonaphthalene-d7. Finally, the 2-bromonaphthalene-d7 is treated with a boronic ester precursor in the presence of a strong base (e.g., n-butyllithium) at low temperature, followed by acidic workup to yield 2-Naphthylboronic acid-D7.

Methodologies for Isotopic Purity Determination

The determination of isotopic purity and enrichment of deuterated compounds like 2-Naphthylboronic acid-D7 is primarily accomplished using High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3]

High-Resolution Mass Spectrometry (HR-MS)

HR-MS is a powerful technique for determining the isotopic distribution of a labeled compound.[4][5] By precisely measuring the mass-to-charge ratio (m/z) of the molecular ions, it is possible to resolve and quantify the relative abundance of each isotopologue (molecules that differ only in their isotopic composition).

Experimental Protocol for HR-MS Analysis:

• Sample Preparation: A dilute solution of 2-Naphthylboronic acid-D7 is prepared in a suitable solvent, such as methanol or acetonitrile, at a concentration of approximately 1 µg/mL.

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole-Orbitrap (Q-Orbitrap) or a Time-of-Flight (TOF) instrument, is used for analysis.[4]

• Ionization: Electrospray ionization (ESI) is a common method for generating ions of the analyte.

• Data Acquisition: Full-scan mass spectra are acquired over a relevant m/z range that encompasses the molecular ions of the deuterated compound and its potential isotopologues.

• Data Analysis: The isotopic cluster of the molecular ion is analyzed. The relative intensity of each peak in the cluster corresponds to the abundance of that specific isotopologue. The isotopic purity is calculated by comparing the intensity of the fully deuterated species (D7) to the sum of intensities of all isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H NMR and ²H NMR, provides detailed information about the location and extent of deuteration.[3]

Experimental Protocol for NMR Analysis:

• Sample Preparation: A sample of 2-Naphthylboronic acid-D7 (typically 5-10 mg) is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• ¹H NMR Spectroscopy:

  • A quantitative ¹H NMR spectrum is acquired. The presence and integration of residual proton signals in the aromatic region indicate incomplete deuteration.

  • The percentage of deuteration at each position can be calculated by comparing the integral of the residual proton signal to the integral of a known internal standard or a non-deuterated portion of the molecule if available.

• ²H NMR Spectroscopy:

  • A ²H NMR spectrum is acquired to directly observe the deuterium nuclei. The chemical shifts of the deuterium signals confirm the positions of deuteration.

  • The relative integrals of the different deuterium signals can provide information about the distribution of deuterium atoms across the molecule.

• ¹¹B NMR Spectroscopy:

  • An ¹¹B NMR spectrum can be acquired to confirm the presence and chemical environment of the boron atom in the boronic acid functionality. The chemical shift of the boron resonance is characteristic of boronic acids and their esters.

Quantitative Data Presentation

The following tables summarize hypothetical quantitative data for the isotopic purity of a batch of 2-Naphthylboronic acid-D7.

Table 1: Isotopic Distribution of 2-Naphthylboronic acid-D7 by HR-MS

Isotopologue	Relative Abundance (%)
D7	98.5
D6	1.2
D5	0.2
D4	<0.1
D3	<0.1
D2	<0.1
D1	<0.1
D0 (Unlabeled)	<0.1

Table 2: Isotopic Purity Determination by NMR Spectroscopy

Analytical Method	Parameter	Result
¹H NMR
Residual Proton Signal (Aromatic Region)	1.5%
Isotopic Purity (by ¹H NMR)	98.5%
²H NMR
Deuterium Signal (Aromatic Region)	Confirmed
Relative Isotopic Abundance	Consistent with >98% D
¹¹B NMR
Boronic Acid Signal	Confirmed

Visualizations

Diagram 1: General Workflow for Isotopic Purity Determination

Caption: Workflow for determining the isotopic purity of 2-Naphthylboronic acid-D7.

Diagram 2: Hypothetical Signaling Pathway Application

Caption: Hypothetical metabolic pathway for a deuterated drug candidate.

Conclusion

The determination of the isotopic purity of 2-Naphthylboronic acid-D7 is a critical step in its application for research and drug development. A combination of HR-MS and NMR spectroscopy provides a comprehensive assessment of both the overall isotopic enrichment and the position-specific incorporation of deuterium. The detailed protocols and data analysis methods outlined in this guide serve as a valuable resource for ensuring the quality and reliability of this and other deuterated compounds.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 5. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility of 2-Naphthylboronic acid-D7 in organic solvents

An In-depth Technical Guide to the Solubility of 2-Naphthylboronic Acid in Organic Solvents

Disclaimer: This document addresses the solubility of 2-Naphthylboronic acid. Extensive searches did not yield specific quantitative solubility data for its deuterated isotopologue, 2-Naphthylboronic acid-D7. However, the isotopic substitution of hydrogen with deuterium is not expected to significantly alter its fundamental solubility characteristics in organic solvents. The principles, protocols, and qualitative data presented herein for 2-Naphthylboronic acid serve as a robust proxy for understanding the solubility of its D7 counterpart.

Introduction

2-Naphthylboronic acid is a versatile synthetic building block used extensively in organic chemistry, most notably in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds. Its utility in the synthesis of pharmaceuticals and advanced materials makes a thorough understanding of its physical properties, particularly solubility, critical for reaction optimization, purification, and formulation. This guide provides a summary of the available solubility data and presents a detailed experimental protocol for its determination.

Solubility Data

Quantitative experimental solubility data for 2-Naphthylboronic acid in a range of organic solvents is not widely available in published literature. The table below summarizes the available qualitative and predicted data. Researchers are encouraged to determine empirical solubility data for their specific solvent systems and conditions using the protocol outlined in Section 3.0.

Solvent	Solubility	Data Type
Methanol	Soluble	Qualitative[1][2]
Water	Slightly Soluble	Qualitative[2][3]
Water	0.474 mg/mL	Predicted/Calculated[4]

Experimental Protocol for Solubility Determination

A reliable and widely used method for determining the solubility of boronic acids in organic solvents is the dynamic (or synthetic) method . This technique involves monitoring the dissolution of a solid in a liquid upon controlled heating to identify the precise temperature at which a mixture of known composition becomes a single, clear phase.[5][6]

Principle

A biphasic sample containing an accurately known mass of 2-Naphthylboronic acid and the chosen organic solvent is prepared. The mixture is stirred vigorously while being heated at a slow, constant rate. The temperature at which the last solid particles visually or instrumentally disappear is recorded as the equilibrium solubility temperature for that specific composition.[5] Repeating this process for various compositions allows for the construction of a solubility curve.

Materials and Apparatus

• Analyte: 2-Naphthylboronic acid

• Solvents: High-purity organic solvents of interest

• Apparatus:

  • Jacketed glass vessel

  • Calibrated temperature probe

  • Magnetic stirrer and stir bar

  • Heating/cooling circulator to control the vessel temperature[5]

  • Analytical balance for precise measurements

  • Turbidity sensor or a light source and detector (optional, for instrumental detection)[6]

Procedure

• Sample Preparation: Accurately weigh a specific amount of 2-Naphthylboronic acid and the selected organic solvent into the jacketed glass vessel. The composition (e.g., mole fraction) must be known with high precision.[6]

• Equilibration: Place the vessel in the heating/cooling circulator. Begin vigorous stirring to ensure the mixture is homogenous.

• Controlled Heating: Heat the sample at a slow, constant rate, for example, 0.3 K/hour.[6] A slow rate is crucial to maintain thermal equilibrium between the solid and liquid phases.

• Endpoint Determination: Continuously monitor the mixture. The endpoint is the temperature at which the solution becomes completely clear, with no visible solid particles remaining. This can be determined visually or instrumentally by observing when light transmission through the sample reaches a maximum and plateaus.[5]

• Data Recording: Record the temperature at the endpoint. This temperature corresponds to the saturation point for the prepared composition.

• Generate Solubility Curve: Repeat steps 1-5 with different compositions of boronic acid and solvent to collect a series of data points (mole fraction vs. temperature). These points can be plotted to generate a comprehensive solubility curve for the specific solvent system.[5]

Visualization of Experimental Workflow

The following diagram illustrates the logical steps of the dynamic method for determining solubility.

Caption: Workflow for the dynamic determination of solubility.

References

• 1. 2-Naphthaleneboronic Acid 32316-92-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. 2-Naphthaleneboronic acid | 32316-92-0 [chemicalbook.com]
• 3. 2-Naphthaleneboronic acid | 32316-92-0 [amp.chemicalbook.com]
• 4. 2-Naphthylboronic acid | Benzene Compounds | Ambeed.com [ambeed.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Guide: Spectroscopic and Mass Spectrometric Analysis of 2-Naphthylboronic acid-D7

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for 2-Naphthylboronic acid-D7. It includes key analytical data, detailed experimental protocols for data acquisition, and a visualization of a common application of arylboronic acids.

Quantitative Data Presentation

While specific experimental spectra for 2-Naphthylboronic acid-D7 are not publicly available, the following tables summarize its key properties and provide reference data from its non-deuterated analog, 2-Naphthylboronic acid.

Table 1: Properties of 2-Naphthylboronic acid-D7

Property	Value
Chemical Formula	C₁₀H₂D₇BO₂
Molecular Weight	179.03 g/mol [1]
CAS Number	1453542-02-3[1]

Table 2: Reference Spectroscopic Data of 2-Naphthylboronic acid (Non-deuterated)

Note: This data is for the non-deuterated analog (CAS: 32316-92-0) and serves as a reference for interpreting the spectra of the deuterated compound.

Data Type	Observed Peaks/Signals
¹H NMR	Spectral data is available from various suppliers, showing characteristic aromatic proton signals.[2]
¹³C NMR	Expected to show signals for the ten carbon atoms of the naphthalene ring system. Aromatic carbons typically appear in the range of 110-150 ppm.
Mass Spectrometry	Molecular Weight: 171.99 g/mol .[3][4]

Experimental Protocols

The following are detailed methodologies for acquiring NMR and mass spectrometry data for 2-Naphthylboronic acid-D7.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H, ¹³C, and ¹¹B NMR spectra to confirm the identity, purity, and deuteration pattern of 2-Naphthylboronic acid-D7.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Accurately weigh 5-10 mg of 2-Naphthylboronic acid-D7.

• Dissolve the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, or Chloroform-d). Ensure the chosen solvent does not have signals that overlap with the analyte signals.

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

• Spectral Width: 0-16 ppm.

• Number of Scans: 16-64, depending on sample concentration.

• Relaxation Delay (d1): 1-5 seconds.

• Temperature: 298 K.

• Processing: Apply a 0.3 Hz line broadening exponential window function before Fourier transformation. Phase and baseline correct the spectrum. Reference the spectrum to the residual solvent peak. The absence or significant reduction of signals in the aromatic region compared to the non-deuterated standard will confirm deuteration.

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled ¹³C experiment (e.g., 'zgpg30').

• Spectral Width: 0-220 ppm.

• Number of Scans: 1024 or more to achieve adequate signal-to-noise.

• Relaxation Delay (d1): 2 seconds.

• Processing: Apply a 1-2 Hz line broadening exponential window function. Reference the spectrum to the solvent peak.

¹¹B NMR Acquisition:

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: +100 to -100 ppm.

• Number of Scans: 128-512.

• Relaxation Delay (d1): 1 second.

• Processing: Apply a 5-10 Hz line broadening exponential window function. Use an external reference standard (e.g., BF₃·OEt₂) or reference to a known solvent shift.

Mass Spectrometry (MS)

Objective: To determine the molecular weight of 2-Naphthylboronic acid-D7 and confirm its elemental composition.

Instrumentation:

• A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled to an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation:

• Prepare a stock solution of 2-Naphthylboronic acid-D7 at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

• Dilute the stock solution to a final concentration of 1-10 µg/mL in the mobile phase.

ESI-MS Acquisition:

• Ionization Mode: Both positive and negative ion modes should be tested to determine the optimal ionization efficiency. Boronic acids can form adducts.

• Infusion: Introduce the sample solution directly into the mass spectrometer via a syringe pump at a flow rate of 5-10 µL/min.

• Mass Range: m/z 50-500.

• Capillary Voltage: 3-4 kV.

• Source Temperature: 100-150 °C.

• Data Analysis: The resulting spectrum should show a prominent ion corresponding to [M-H]⁻ in negative mode or [M+H]⁺ or other adducts in positive mode. The high-resolution mass measurement should be used to confirm the elemental formula (C₁₀H₂D₇BO₂).

Mandatory Visualization

Arylboronic acids are fundamental reagents in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction is a powerful method for the formation of carbon-carbon bonds.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

2-Naphthylboronic acid is also investigated for its role as an enzyme inhibitor, for instance, against β-lactamases and the Staphylococcus aureus NorA efflux pump.[5] This inhibitory action makes boronic acid derivatives valuable candidates in drug development.[6]

Caption: Mechanism of competitive enzyme inhibition by 2-Naphthylboronic acid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Naphthaleneboronic acid(32316-92-0) 1H NMR spectrum [chemicalbook.com]
• 3. 2-萘基硼酸 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Naphthalene-2-boronic acid | [frontierspecialtychemicals.com]
• 5. 2-Naphthaleneboronic Acid 32316-92-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. Boronic acid-based enzyme inhibitors: a review of recent progress - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Synthesis and Application of 2-Naphthylboronic Acid-D7: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Naphthylboronic acid-D7 is a deuterated analogue of 2-naphthylboronic acid, a versatile building block in organic synthesis. While not found to be commercially available as a stock item, its synthesis and application are of significant interest for researchers in drug discovery and development, particularly for use as an internal standard in pharmacokinetic studies, in mechanistic investigations of metabolic pathways, and for enhancing the metabolic stability of parent compounds. This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of 2-Naphthylboronic acid-D7, tailored for a scientific audience.

Physicochemical Properties and Characterization

While a certificate of analysis for 2-Naphthylboronic acid-D7 is not available due to its custom-synthesis nature, the expected properties can be extrapolated from its non-deuterated counterpart and general principles of isotopic labeling.

Property	Expected Value	Notes
Chemical Formula	C₁₀H₂D₇BO₂	The seven deuterium atoms replace the seven hydrogen atoms on the naphthalene ring.
Molecular Weight	~179.03 g/mol	Increased from the non-deuterated version (~171.99 g/mol ) due to the greater mass of deuterium.
Appearance	White to off-white crystalline powder	Similar to the non-deuterated compound.
Purity	>95% (typically achieved by synthesis)	Purity would be determined by analytical techniques such as NMR and mass spectrometry.
Isotopic Enrichment	>98 atom % D	The percentage of deuterium at the labeled positions. High enrichment is crucial for applications as an internal standard.
Solubility	Soluble in organic solvents like methanol, THF, and DMSO. Slightly soluble in water.	Solubility is expected to be similar to 2-naphthylboronic acid.
Melting Point	269-275 °C (for non-deuterated)	The melting point is not expected to change significantly upon deuteration.

Synthesis of 2-Naphthylboronic Acid-D7: A Proposed Experimental Protocol

The synthesis of 2-Naphthylboronic acid-D7 can be approached in a two-stage process: the deuteration of naphthalene followed by the introduction of the boronic acid functionality.

Stage 1: Perdeuteration of Naphthalene

A common method for deuterium labeling of aromatic compounds is through hydrogen-deuterium (H/D) exchange reactions, often catalyzed by an acid, base, or metal.[1]

Materials:

• Naphthalene

• Deuterium oxide (D₂O, 99.8 atom % D)

• Anhydrous aluminum chloride (AlCl₃) or a suitable transition metal catalyst

• Deuterated solvent (e.g., deuterated chloroform, CDCl₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere, dissolve naphthalene in a minimal amount of a suitable deuterated solvent.

• Add the catalyst (e.g., AlCl₃) portion-wise while stirring.

• Add an excess of deuterium oxide (D₂O) to the reaction mixture.

• The reaction is heated under reflux for an extended period (24-72 hours) to facilitate complete H/D exchange. The progress of the reaction can be monitored by ¹H NMR spectroscopy by observing the disappearance of the proton signals of naphthalene.

• Upon completion, the reaction mixture is cooled to room temperature and quenched by the slow addition of D₂O.

• The organic layer is separated, and the aqueous layer is extracted with a deuterated organic solvent.

• The combined organic layers are washed with D₂O, dried over anhydrous Na₂SO₄, and the solvent is removed under reduced pressure to yield naphthalene-d8.[2]

• The product is purified by recrystallization or sublimation.

Stage 2: Borylation of Naphthalene-d8

The conversion of deuterated naphthalene to the corresponding boronic acid can be achieved via a lithium-halogen exchange followed by reaction with a borate ester.[3]

Materials:

• Naphthalene-d8

• n-Butyllithium (n-BuLi) in hexanes

• 2-Bromonaphthalene (as a starting point for an alternative route if direct borylation is inefficient)

• Triisopropyl borate

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (HCl)

• Diethyl ether

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a solution of 2-bromonaphthalene-d7 (prepared from naphthalene-d8 via bromination) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium dropwise.

• Stir the mixture at this temperature for 1 hour to ensure complete lithium-halogen exchange.

• Add triisopropyl borate dropwise to the reaction mixture, maintaining the temperature at -78 °C.

• Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• The reaction is then quenched by the addition of aqueous HCl.

• The mixture is extracted with diethyl ether.

• The combined organic extracts are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by recrystallization from a suitable solvent system to afford 2-Naphthylboronic acid-D7 as a solid.

Proposed synthetic workflow for 2-Naphthylboronic acid-D7.

Characterization and Quality Control

The synthesized 2-Naphthylboronic acid-D7 must be rigorously characterized to confirm its identity, purity, and isotopic enrichment.

Technique	Expected Observations
¹H NMR Spectroscopy	The spectrum should show a significant reduction or complete absence of signals in the aromatic region corresponding to the naphthalene protons. Residual proton signals can be used to quantify the isotopic enrichment. The signal for the B(OH)₂ protons will be present.
²H NMR Spectroscopy	A deuterium NMR spectrum will show signals corresponding to the deuterium atoms on the naphthalene ring, confirming the positions of deuteration.[4][5]
Mass Spectrometry (MS)	The mass spectrum will show a molecular ion peak corresponding to the mass of the deuterated compound (~179.03 m/z for [M+H]⁺). The isotopic distribution of the molecular ion cluster can further confirm the number of deuterium atoms incorporated.
High-Performance Liquid Chromatography (HPLC)	HPLC can be used to determine the chemical purity of the compound by separating it from any non-deuterated starting material or byproducts.

Applications in Research and Development

Deuterated compounds, including 2-Naphthylboronic acid-D7, are invaluable tools in pharmaceutical research.[][7]

Internal Standard for Quantitative Bioanalysis

The primary application of 2-Naphthylboronic acid-D7 would be as an internal standard for the quantification of a non-deuterated drug candidate containing the 2-naphthylboronic acid moiety in biological matrices using liquid chromatography-mass spectrometry (LC-MS). The deuterated standard co-elutes with the analyte but is distinguished by its higher mass, allowing for accurate and precise quantification.

Metabolic Profiling and Mechanistic Studies

Deuterium labeling can be used to trace the metabolic fate of a drug molecule. By analyzing the mass shifts in metabolites, researchers can identify the sites of metabolic transformation. The kinetic isotope effect, where the C-D bond is stronger than the C-H bond, can also be exploited to investigate reaction mechanisms.

Suzuki-Miyaura Cross-Coupling Reactions

2-Naphthylboronic acid is a common reagent in Suzuki-Miyaura cross-coupling reactions to form C-C bonds.[8][9][10] The deuterated version can be used in mechanistic studies of this important reaction or to synthesize deuterated biaryl compounds for further investigation.

General Experimental Protocol for a Suzuki-Miyaura Coupling:

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• 2-Naphthylboronic acid-D7

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., toluene, dioxane, DMF)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• In a reaction vessel, combine the aryl halide, 2-Naphthylboronic acid-D7 (typically 1.1-1.5 equivalents), the palladium catalyst (1-5 mol%), and the base (2-3 equivalents).

• Add the degassed solvent under an inert atmosphere.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and add water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the deuterated biaryl compound.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

While 2-Naphthylboronic acid-D7 is not a commercially available reagent, its synthesis is achievable through established methods of deuterium labeling and borylation. For researchers in drug development and organic synthesis, the ability to produce and utilize this compound opens up avenues for more accurate bioanalytical methods, deeper understanding of metabolic pathways, and the creation of novel deuterated molecules. The protocols and data presented in this guide provide a foundational framework for the successful synthesis, characterization, and application of 2-Naphthylboronic acid-D7.

References

• 1. researchgate.net [researchgate.net]
• 2. Naphthalene (D₈, 99%) - Cambridge Isotope Laboratories, DLM-365-5 [isotope.com]
• 3. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. nbinno.com [nbinno.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Naphthylboronic acid-D7 in Suzuki-Miyaura Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl compounds. These structural motifs are prevalent in pharmaceuticals, agrochemicals, and advanced materials. The use of isotopically labeled reagents, such as 2-Naphthylboronic acid-D7, in these reactions offers significant advantages, particularly in the fields of drug discovery and development. Deuterium-labeled compounds serve as invaluable tools for elucidating reaction mechanisms, quantifying drug concentrations in biological matrices, and studying metabolic pathways.[1][2]

The replacement of hydrogen with its heavier isotope, deuterium, can significantly alter the physicochemical properties of a molecule. This "kinetic isotope effect" can slow down metabolic processes that involve the cleavage of a carbon-deuterium bond, potentially leading to improved pharmacokinetic profiles, such as a longer half-life or reduced formation of toxic metabolites.[3] Furthermore, the distinct mass signature of deuterated compounds makes them ideal internal standards for highly sensitive and accurate quantification in pharmacokinetic studies using techniques like liquid chromatography-mass spectrometry (LC-MS).[4]

These application notes provide a comprehensive overview of the use of 2-Naphthylboronic acid-D7 in Suzuki-Miyaura coupling reactions, including detailed experimental protocols and its application in drug development workflows.

Applications of 2-Naphthylboronic acid-D7

The primary applications of 2-Naphthylboronic acid-D7 in Suzuki-Miyaura coupling reactions are centered around the synthesis of deuterium-labeled 2-aryl-naphthalenes. These labeled compounds have two principal uses in research and drug development:

• Mechanistic Studies: The kinetic isotope effect observed when using deuterated substrates can provide valuable insights into the rate-determining steps of the Suzuki-Miyaura catalytic cycle. By comparing the reaction rates and outcomes with its non-deuterated counterpart, researchers can probe the intricacies of oxidative addition, transmetalation, and reductive elimination.

• Pharmacokinetic and Metabolic Studies: Deuterium-labeled compounds are widely used as internal standards in bioanalytical assays to accurately quantify the concentration of a drug candidate in biological samples (e.g., plasma, urine).[1][3] Their chemical behavior is nearly identical to the unlabeled analyte, ensuring they experience similar extraction recovery and ionization efficiency, which corrects for variations during sample processing and analysis.[2] Additionally, they are instrumental in tracing the metabolic fate of drug molecules, helping to identify and quantify metabolites.[1]

Experimental Protocols

The following protocols are representative examples of the Suzuki-Miyaura coupling reaction using an arylboronic acid. While a specific protocol for 2-Naphthylboronic acid-D7 is not available, these well-established methods for similar arylboronic acids can be readily adapted.

Protocol 1: General Suzuki-Miyaura Coupling of an Aryl Halide with an Arylboronic Acid

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of an aryl halide with an arylboronic acid.[5]

Materials:

• Aryl halide (e.g., 1-bromo-4-methoxybenzene)

• 2-Naphthylboronic acid-D7

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium carbonate (Na₂CO₃), 1.2 M aqueous solution

• n-Propanol

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottomed flask

• Magnetic stir bar

• Reflux condenser

• Separatory funnel

• Nitrogen or Argon gas supply

Procedure:

• To a round-bottomed flask equipped with a magnetic stir bar, add the aryl halide (1.0 eq), 2-Naphthylboronic acid-D7 (1.1 eq), n-propanol (10 mL per 1 g of aryl halide), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.04 eq).

• Add the 1.2 M aqueous sodium carbonate solution (5 mL per 1 g of aryl halide).

• Purge the reaction mixture with nitrogen or argon for 10-15 minutes.

• Heat the mixture to reflux (approximately 97°C for n-propanol) and stir for 1-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Add water (10 mL) and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic extracts and wash with brine (2 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the deuterated biaryl product.

Data Presentation

The following table presents representative data for a Suzuki-Miyaura coupling reaction to synthesize a biaryl compound, illustrating the expected format for reporting quantitative results.

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Isotopic Purity (%)
1	1-Bromo-4-methoxybenzene	2-Naphthylboronic acid-D7	Pd(OAc)₂ (2) / PPh₃ (4)	Na₂CO₃ (aq)	n-Propanol	97	2	>90 (expected)	>98 (expected)
2	2-Bromopyridine	2-Naphthylboronic acid-D7	Pd₂(dba)₃ (1.5) / Ligand (e.g., SPhos) (3)	K₃PO₄	Dioxane/H₂O	100	12	>85 (expected)	>98 (expected)

Note: Yields and isotopic purity are expected values based on similar reactions and would need to be determined experimentally.

Visualization of Experimental Workflow and a Key Application

Suzuki-Miyaura Coupling Workflow

The following diagram illustrates the general workflow for a Suzuki-Miyaura cross-coupling reaction.

General workflow for Suzuki-Miyaura coupling.

Application in Pharmacokinetic Studies

Deuterated biaryls synthesized using 2-Naphthylboronic acid-D7 are ideal for use as internal standards in pharmacokinetic studies. The workflow below illustrates this application.

Workflow for using a deuterated internal standard in PK studies.

Conclusion

2-Naphthylboronic acid-D7 is a valuable reagent for the synthesis of deuterium-labeled biaryl compounds via the Suzuki-Miyaura cross-coupling reaction. The resulting products are critical tools for advancing our understanding of reaction mechanisms and are indispensable in modern drug development for the accurate quantification of drug candidates and the study of their metabolic pathways. The protocols and workflows provided herein offer a guide for researchers to effectively utilize this deuterated building block in their synthetic and analytical endeavors.

References

• 1. texilajournal.com [texilajournal.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enantioselective Synthesis of Axially Chiral Biaryls by the Pd-Catalyzed Suzuki-Miyaura Reaction: Substrate Scope and Quantum Mechanical Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing 2-Naphthylboronic acid-D7 as an Internal Standard for the Quantitative Analysis of Boronic Acids by LC-MS

Introduction

Boronic acids are a class of organoboron compounds with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science.[1][2][3] Their use as key building blocks in Suzuki-Miyaura cross-coupling reactions has made their accurate quantification crucial for reaction monitoring, quality control, and metabolic studies.[3][4] However, the analysis of boronic acids by liquid chromatography-mass spectrometry (LC-MS) can be challenging due to their propensity to dehydrate and form cyclic anhydrides known as boroxines, which can complicate spectral interpretation.[1][5] The use of a stable isotope-labeled internal standard is a well-established strategy to overcome these challenges and ensure accurate and precise quantification. This application note describes a robust LC-MS/MS method for the quantification of boronic acids using 2-Naphthylboronic acid-D7 as an internal standard. The structural similarity and co-elution of the deuterated internal standard with the target analyte allow for effective compensation of matrix effects, variations in sample preparation, and instrument response, leading to reliable and reproducible results.[6]

Principle

The fundamental principle behind using a stable isotope-labeled internal standard, such as 2-Naphthylboronic acid-D7, is that it behaves nearly identically to the unlabeled analyte throughout the entire analytical process, from sample extraction to ionization in the mass spectrometer. Because the internal standard is added at a known concentration to all samples, standards, and quality controls at the beginning of the workflow, any loss or variation that occurs will affect both the analyte and the internal standard to the same extent. The mass spectrometer can differentiate between the analyte and the internal standard due to the mass difference from the deuterium labeling. By calculating the ratio of the analyte peak area to the internal standard peak area, accurate quantification can be achieved, even in complex matrices where ion suppression or enhancement may occur.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of the analyte (e.g., Phenylboronic acid) and 2-Naphthylboronic acid-D7.

  • Dissolve each compound in 10 mL of methanol to obtain individual stock solutions of 1 mg/mL.[7]

  • Store the stock solutions at 2-8°C, protected from light.

• Working Standard Solution (10 µg/mL):

  • Dilute the analyte stock solution with a 50:50 (v/v) mixture of methanol and water to prepare a 10 µg/mL working standard solution.[7]

• Internal Standard Spiking Solution (1 µg/mL):

  • Dilute the 2-Naphthylboronic acid-D7 stock solution with a 50:50 (v/v) mixture of methanol and water to prepare a 1 µg/mL internal standard spiking solution.

• Calibration Curve Standards:

  • Perform serial dilutions of the working standard solution with the 50:50 methanol/water mixture to prepare a series of calibration standards.[7] A typical concentration range might be 1, 5, 10, 50, 100, 500, and 1000 ng/mL.

  • Add a fixed amount of the internal standard spiking solution to each calibration standard to achieve a final concentration of 100 ng/mL.

• Quality Control (QC) Samples:

  • Prepare QC samples at low, medium, and high concentrations (e.g., 3, 30, and 800 ng/mL) from a separate weighing of the analyte stock solution.

  • Spike the QC samples with the internal standard to a final concentration of 100 ng/mL.

Protocol 2: Sample Preparation from a Reaction Mixture

• Sample Dilution:

  • Quench the reaction mixture with a suitable solvent if necessary.

  • Dilute an aliquot of the reaction mixture with the 50:50 methanol/water mixture to bring the expected analyte concentration within the range of the calibration curve.

• Internal Standard Addition:

  • Add the internal standard spiking solution to the diluted sample to achieve a final concentration of 100 ng/mL.

• Centrifugation:

  • Vortex the sample for 30 seconds.

  • Centrifuge the sample at 10,000 x g for 5 minutes to pellet any particulates.

• Transfer:

  • Transfer the supernatant to an LC-MS vial for analysis.

Protocol 3: LC-MS/MS Method Parameters

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., Acquity BEH C18, 2.1 x 50 mm, 1.7 µm) is commonly used for the separation of boronic acids.[4]

  • Mobile Phase A: 10 mM ammonium acetate in water.[4]

  • Mobile Phase B: Acetonitrile.[4]

  • Gradient: A typical gradient would be to start at 5% B, ramp to 95% B over a few minutes, hold, and then re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), negative ion mode is often effective for boronic acids.[7]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).[7]

  • MRM Transitions: These need to be optimized for the specific analyte and 2-Naphthylboronic acid-D7. Hypothetical transitions are provided in the table below.

  • Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for the specific instrument.

Data Presentation

Table 1: Optimized MRM Transitions for Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Phenylboronic Acid	121.0	77.0	15
2-Naphthylboronic acid-D7	178.1	133.1	20

Table 2: Calibration Curve for Phenylboronic Acid

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	1,520	150,100	0.0101
5	7,650	152,300	0.0502
10	15,300	151,500	0.1010
50	75,800	149,800	0.5060
100	151,200	150,500	1.0046
500	760,500	151,000	5.0364
1000	1,525,000	150,800	10.1127
Regression	y = 0.0101x + 0.0001
R²	0.9998

Table 3: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL) (n=6)	CV (%)	Accuracy (%)
Low	3	2.95	4.2	98.3
Medium	30	30.8	3.1	102.7
High	800	815	2.5	101.9

Visualizations

Caption: Experimental workflow for the quantitative analysis of boronic acids.

Caption: Logical relationship of internal standard correction in LC-MS.

References

• 1. Analysis of boronic acids by nano liquid chromatography-direct electron ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Naphthalene-2-boronic acid | [frontierspecialtychemicals.com]
• 4. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sciex.com [sciex.com]

Application Notes and Protocols for Suzuki Coupling with 2-Naphthylboronic acid-D7

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, typically between sp²-hybridized carbon atoms. This reaction is widely employed in the synthesis of biaryls, which are prevalent structural motifs in pharmaceuticals, agrochemicals, and functional materials. The use of isotopically labeled compounds, such as those containing deuterium (D), is of significant interest in drug discovery and development.[1][2] Deuteration can alter the pharmacokinetic properties of a drug by attenuating its metabolic rate, a phenomenon known as the kinetic isotope effect.[2] This can lead to improved metabolic stability, reduced dosing frequency, and potentially an enhanced safety profile.[3]

This document provides a detailed protocol for the Suzuki coupling reaction using 2-Naphthylboronic acid-D7. While the reactivity of the deuterated compound is expected to be very similar to its non-deuterated analog, this protocol offers a starting point for researchers working with this and similar isotopically labeled reagents.

Reaction Principle

The Suzuki-Miyaura coupling involves the palladium-catalyzed reaction between an organoboron compound (in this case, 2-Naphthylboronic acid-D7) and an organohalide (or triflate) in the presence of a base. The catalytic cycle consists of three key steps: oxidative addition of the organohalide to the Pd(0) catalyst, transmetalation of the organoboron species to the palladium complex, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.

Experimental Protocol

This protocol is a general guideline and may require optimization depending on the specific aryl halide used as the coupling partner.

Materials:

• Aryl halide (e.g., aryl bromide, aryl iodide) (1.0 equiv)

• 2-Naphthylboronic acid-D7 (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂) (1-5 mol%)

• Ligand (if required, e.g., PPh₃, SPhos, XPhos) (2-10 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 equiv)

• Anhydrous solvent (e.g., Toluene, Dioxane, THF, DME)

• Degassed water (if using an aqueous base solution)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 equiv), 2-Naphthylboronic acid-D7 (1.2-1.5 equiv), the palladium catalyst, any additional ligand, and the base.

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add the anhydrous solvent via syringe. If using an aqueous base solution, the degassed water can be added at this stage.

• Reaction: Stir the reaction mixture at the desired temperature (ranging from room temperature to reflux, typically 80-110 °C) and monitor the progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Data Presentation

The following tables provide representative quantitative data for Suzuki coupling reactions with arylboronic acids, including conditions that are applicable to 2-Naphthylboronic acid-D7.

Table 1: General Reaction Conditions for Suzuki Coupling of Aryl Halides with Naphthylboronic Acids

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	2-Bromonaphthalene	Pd/C (5)	-	NaOH (1.5)	THF/H₂O	66	6	>95	[4]
2	4-Bromoanisole	Pd(OAc)₂ (2)	JohnPhos (4)	K₃PO₄ (2)	Toluene	100	18	95	[5]
3	1-Bromo-4-iodobenzene	Pd₂(dba)₃ (2)	PPh₃ (4)	KOt-Bu (2.5)	Toluene	RT	12	98	[6]
4	3-Chloroanisole	P2 Precatalyst (2)	-	K₃PO₄ (2)	Dioxane/H₂O	100	15	85-95	[7]

Table 2: Catalyst and Ligand Combinations for Suzuki Coupling

Catalyst	Ligand	Typical Substrates	Notes
Pd(PPh₃)₄	-	Aryl iodides, bromides	A common, versatile catalyst.
Pd(OAc)₂	PPh₃, PCy₃, SPhos, XPhos	Aryl bromides, chlorides, triflates	Requires a ligand for catalytic activity.
Pd(dppf)Cl₂	-	Aryl bromides, chlorides	Effective for a broad range of substrates.
Buchwald Precatalysts	Buchwald ligands (e.g., SPhos, XPhos)	Challenging substrates, including heteroaryl halides	Highly active catalysts.

Visualizations

Diagram 1: General Workflow for Suzuki Coupling

Caption: A schematic overview of the experimental workflow for the Suzuki coupling reaction.

Diagram 2: Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

References

• 1. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 2. Application of deuterium in drug discovery | PPTX [slideshare.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. arodes.hes-so.ch [arodes.hes-so.ch]
• 5. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: The Role of 2-Naphthylboronic Acid-D7 in Modern Medicinal Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Naphthylboronic acid is a versatile synthetic intermediate widely employed in medicinal chemistry. Its primary utility lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, which enables the efficient formation of carbon-carbon bonds to construct complex molecular architectures found in many biologically active compounds.[1][2][3] 2-Naphthylboronic acid-D7 is the deuterated analogue of this compound, where seven hydrogen atoms on the naphthalene ring are replaced with deuterium. This stable isotope labeling does not significantly alter its chemical reactivity but increases its molecular weight.

In medicinal chemistry, the paramount application of 2-Naphthylboronic acid-D7 is not as a synthetic building block for creating a final active pharmaceutical ingredient (API), but as a stable isotope-labeled (SIL) internal standard for quantitative bioanalysis.[4][5][6] Its near-identical chemical and physical properties to its non-labeled counterpart ensure it behaves the same way during sample extraction, chromatography, and ionization, while its different mass allows it to be distinguished by a mass spectrometer. This makes it the gold standard for correcting for analytical variability in crucial pharmacokinetic and metabolic studies.[4][6]

Application 1: Internal Standard for Pharmacokinetic Studies by LC-MS/MS

The most critical application of 2-Naphthylboronic acid-D7 is as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to quantify a drug candidate containing the 2-naphthyl moiety in biological matrices like plasma, blood, or urine.[4][6][7]

Principle of Operation: Pharmacokinetic (PK) studies require precise measurement of drug concentrations over time. However, the complexity of biological samples can lead to variability from ion suppression/enhancement in the MS source (matrix effects) and inconsistent recovery during sample preparation.[4][5] A SIL internal standard is added at a known, constant concentration to all samples, including calibration standards and quality controls, at the very beginning of the sample preparation process.[6] Because the SIL-IS is chemically identical to the analyte, it experiences the same matrix effects and extraction losses. By measuring the peak area ratio of the analyte to the SIL-IS, these variations are normalized, leading to highly accurate and precise quantification.[4][5]

Experimental Protocol: Quantification of "Naphthabulin" in Human Plasma

This protocol describes a validated method for the quantification of a hypothetical drug candidate, "Naphthabulin," which contains a 2-naphthyl group, using 2-Naphthylboronic acid-D7 as a surrogate internal standard. In a real-world scenario, the deuterated version of Naphthabulin itself would be the ideal IS; however, a deuterated key fragment or precursor like 2-Naphthylboronic acid-D7 can be used in early-stage development or for quantifying metabolites that retain this structural moiety.

1. Materials and Reagents:

• Analyte: Naphthabulin

• Internal Standard (IS): 2-Naphthylboronic acid-D7

• Biological Matrix: Human plasma (K2-EDTA)

• Reagents: Acetonitrile (ACN, LC-MS grade), Methanol (MeOH, LC-MS grade), Formic Acid (FA, >99%), Deionized Water (>18 MΩ·cm)

• Equipment: Precision pipettes, 1.5 mL microcentrifuge tubes, vortex mixer, refrigerated centrifuge, LC-MS/MS system.

2. Preparation of Stock and Working Solutions:

• Analyte Stock (1 mg/mL): Accurately weigh 10 mg of Naphthabulin and dissolve in 10 mL of MeOH.

• IS Stock (1 mg/mL): Accurately weigh 1 mg of 2-Naphthylboronic acid-D7 and dissolve in 1 mL of MeOH.

• IS Working Solution (50 ng/mL): Perform serial dilutions of the IS Stock solution in 50:50 ACN:Water.

3. Sample Preparation (Protein Precipitation):

• Pipette 50 µL of plasma sample (standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the IS Working Solution (50 ng/mL) to every tube and vortex briefly.

• Add 200 µL of cold ACN containing 0.1% FA to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Carefully transfer 150 µL of the clear supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• LC System: Standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Injection Volume: 5 µL.

Data Presentation

Table 1: LC-MS/MS Gradient and Parameters

Parameter	Value
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3.0 min, hold for 1.0 min, return to 5% B and equilibrate for 1.0 min
Column Temp.	40°C
Ionization Mode	ESI+ (Positive Electrospray Ionization)
Gas Temp.	350°C
Gas Flow	10 L/min

| Nebulizer | 45 psi |

Table 2: Multiple Reaction Monitoring (MRM) Transitions Note: Molecular weights for Naphthabulin are hypothetical.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Naphthabulin	350.2	172.1	100	25

| 2-Naphthylboronic acid-D7 (IS) | 179.1 | 120.1 | 100 | 20 |

Table 3: Method Validation Summary

Parameter	Result	Acceptance Criteria (FDA/EMA)
Linearity Range	1 - 1000 ng/mL	r² > 0.99
LLOQ	1 ng/mL	S/N > 10, Accuracy ±20%, Precision <20%
Intra-day Precision (%CV)	< 8.5%	< 15% (< 20% at LLOQ)
Inter-day Precision (%CV)	< 11.2%	< 15% (< 20% at LLOQ)
Accuracy (% Bias)	-7.8% to 5.5%	± 15% (± 20% at LLOQ)
Matrix Effect (%CV)	< 10%	< 15%

| Recovery | > 85% | Consistent and reproducible |

Visualizations

Caption: End-to-end workflow for a typical pharmacokinetic (PK) study.

Caption: Logic of how a deuterated internal standard corrects for variability.

Application 2: Synthesis of Deuterated Drug Candidates

While its primary use is as an analytical standard, 2-Naphthylboronic acid-D7 can also serve as a building block to intentionally synthesize deuterated drug candidates.

Principle: The Deuterium Kinetic Isotope Effect (KIE) Replacing hydrogen with deuterium creates a carbon-deuterium (C-D) bond that is stronger than a carbon-hydrogen (C-H) bond. For metabolic reactions where C-H bond cleavage is the rate-limiting step (often mediated by Cytochrome P450 enzymes), this substitution can slow down the rate of metabolism.[4] This phenomenon, known as the deuterium kinetic isotope effect, can be strategically employed in drug design to:

• Improve a drug's metabolic stability.

• Increase its half-life and systemic exposure (AUC).

• Reduce the formation of potentially toxic metabolites.

• Potentially allow for lower or less frequent dosing.[4]

Experimental Protocol: Synthesis of Deuterated Naphthabulin-D7

This protocol provides a general methodology for a Suzuki-Miyaura cross-coupling reaction to synthesize a deuterated version of a hypothetical drug candidate.

1. Reaction Setup:

• To a dry reaction flask under an inert atmosphere (e.g., Argon), add Aryl Halide (1.0 eq), 2-Naphthylboronic acid-D7 (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 2.0 eq).

• Add a suitable solvent system (e.g., a mixture of Toluene and Water).

• Stir and heat the reaction mixture (e.g., to 90°C) and monitor its progress by TLC or LC-MS.

2. Work-up and Purification:

• After the reaction is complete, cool the mixture to room temperature.

• Perform an aqueous work-up by adding water and extracting with an organic solvent (e.g., Ethyl Acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product using column chromatography on silica gel to yield the desired deuterated compound.

Visualization

Caption: Synthesis of a deuterated drug candidate via Suzuki coupling.

References

• 1. 2-Naphthaleneboronic acid | 32316-92-0 [chemicalbook.com]
• 2. Naphthalene-2-boronic acid | [frontierspecialtychemicals.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enhancing Bioanalytical Accuracy with Deuterated Internal Standards in LC-MS/MS Quantitative Analysis

Introduction

In the fields of drug discovery, development, and clinical research, the precise and accurate quantification of analytes in complex biological matrices is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity and selectivity.[1] However, the accuracy of LC-MS/MS quantification can be compromised by several factors, including sample preparation variability, matrix effects (ion suppression or enhancement), and fluctuations in instrument response.[2][3] To mitigate these issues, the use of an appropriate internal standard (IS) is crucial.[4]

Stable isotope-labeled (SIL) internal standards, particularly deuterated compounds, are widely considered the most effective choice.[4] A deuterated internal standard is a version of the analyte where one or more hydrogen atoms are replaced by deuterium, a stable, heavy isotope of hydrogen.[2][3] Because they are chemically almost identical to the analyte, deuterated standards co-elute during chromatography and exhibit nearly identical behavior during sample extraction and ionization.[3][5] This allows for reliable correction of variations, leading to significantly improved accuracy, precision, and robustness in quantitative bioanalysis.[2][3] This principle, known as isotope dilution mass spectrometry (IDMS), is a powerful analytical technique for achieving highly accurate measurements.[6][7]

This application note provides a detailed protocol for the quantitative analysis of a model compound, Buspirone, in human plasma using its deuterated internal standard (Buspirone-d8) and LC-MS/MS. It outlines the complete workflow from sample preparation to method validation, demonstrating the superior performance achievable with a deuterated IS.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a technique used to determine the concentration of an analyte in a sample with high accuracy.[8] It involves adding a known amount of an isotopically enriched standard (the "spike," e.g., a deuterated IS) to the sample.[6] This mixture is homogenized, allowing the spike to equilibrate with the endogenous analyte.[8] The sample is then processed, and the ratio of the natural analyte to the isotopic spike is measured by a mass spectrometer.[9] Because the analyte and the IS are affected proportionally by sample loss during preparation and by ionization variability, their ratio remains constant.[7] This stable ratio allows for the precise calculation of the original analyte concentration, effectively compensating for analytical errors.[6]

Principle of Isotope Dilution using a deuterated internal standard.

Experimental Protocols

This section details the methodologies for quantifying Buspirone in human plasma using Buspirone-d8 as an internal standard.

Protocol 1: Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Buspirone and Buspirone-d8 reference standards into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol. These serve as the primary stock solutions.

• Working Standard Solutions:

  • Prepare a series of intermediate solutions of Buspirone by serially diluting the stock solution with 50:50 methanol/water to create working solutions for calibration standards (CS) and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the Buspirone-d8 stock solution with 50:50 methanol/water to achieve a final concentration of 100 ng/mL.

• Calibration Standards (CS) and Quality Control (QC) Samples:

  • Prepare CS and QC samples by spiking appropriate amounts of the Buspirone working solutions into blank human plasma.

  • A typical calibration curve range could be 1-1000 ng/mL. QC samples are typically prepared at four levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).[10]

Protocol 2: Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for removing most proteins from plasma samples.[11]

• Aliquot Sample: In a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample (blank, CS, QC, or unknown).[11]

• Add Internal Standard: Add 20 µL of the 100 ng/mL Buspirone-d8 working solution to each tube (except for blank matrix samples used to assess interference).[12] Vortex briefly.

• Precipitate Proteins: Add 400 µL of ice-cold acetonitrile to each tube.[12]

• Vortex: Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[13]

• Transfer Supernatant: Carefully transfer the supernatant to a clean autosampler vial or 96-well plate.

• Injection: Inject the sample directly into the LC-MS/MS system. If needed, the supernatant can be evaporated to dryness and reconstituted in the mobile phase.[11]

Bioanalytical sample preparation workflow using protein precipitation.

Data Presentation and Results

The following tables summarize the typical data obtained from a bioanalytical method validation for Buspirone using Buspirone-d8 as the internal standard.

Table 1: LC-MS/MS System Parameters

Parameter	Setting
LC System	UHPLC System
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Buspirone)	386.3 > 122.1
MRM Transition (Buspirone-d8)	394.3 > 122.1

Table 2: Calibration Curve Linearity

A calibration curve was generated by plotting the peak area ratio (Buspirone/Buspirone-d8) against the nominal concentration.

Nominal Conc. (ng/mL)	Peak Area Ratio (Mean)	Calculated Conc. (ng/mL)	Accuracy (%)
1.0 (LLOQ)	0.015	1.04	104.0
5.0	0.076	5.07	101.4
25.0	0.380	25.3	101.2
100.0	1.512	99.8	99.8
500.0	7.590	501.1	100.2
1000.0 (ULOQ)	15.150	999.5	99.9
Linearity (r²)	\multicolumn{3}{c	}{0.9992 }

Acceptance criteria for linearity are typically r² ≥ 0.99.

Table 3: Intra-day and Inter-day Accuracy and Precision

Accuracy and precision are assessed by analyzing QC samples at four concentration levels on the same day (intra-day) and across three different days (inter-day).[11]

QC Level (ng/mL)	Conc. Measured (Mean, n=6)	Accuracy (%)	Precision (%CV)
Intra-day
1.0 (LLOQ)	1.05	105.0	8.5
3.0 (LQC)	2.91	97.0	6.2
400.0 (MQC)	408.8	102.2	4.1
800.0 (HQC)	790.4	98.8	3.5
Inter-day
1.0 (LLOQ)	1.08	108.0	11.2
3.0 (LQC)	2.98	99.3	8.1
400.0 (MQC)	401.2	100.3	5.6
800.0 (HQC)	812.0	101.5	4.9

Acceptance criteria per FDA guidance: Accuracy within ±15% (±20% for LLOQ) of nominal values; Precision (%CV) ≤15% (≤20% for LLOQ).[14][15]

Table 4: Matrix Effect and Recovery

The matrix effect (ME) and recovery (RE) are critical parameters for evaluating the influence of the biological matrix on analytical results.[16][17] They are assessed by comparing the analyte response in different sample sets.[18]

• Set 1 (A): Analyte spiked in extracted blank plasma (post-extraction spike).

• Set 2 (B): Analyte spiked in clean solvent.

• Set 3 (C): Analyte spiked in plasma before extraction (pre-extraction spike).

Calculations:

• Matrix Effect (%) = (A / B) * 100[19]

• Recovery (%) = (C / A) * 100[18]

• Process Efficiency (%) = (C / B) * 100

QC Level	Analyte Recovery (%)	IS Recovery (%)	Analyte Matrix Effect (%)	IS Matrix Effect (%)
LQC	88.5	89.1	96.2 (Suppression)	95.8 (Suppression)
HQC	90.1	89.5	95.5 (Suppression)	95.1 (Suppression)

The data shows that while a slight ion suppression exists, the deuterated internal standard experiences a nearly identical effect, effectively normalizing the results.[1] The recovery is consistent and reproducible across concentration levels.[10]

Key parameters of bioanalytical method validation per FDA guidance.

Conclusion

The use of deuterated internal standards is a best practice and a cornerstone of modern quantitative bioanalysis by LC-MS/MS.[3][4] As demonstrated with the Buspirone assay, a stable isotope-labeled internal standard effectively compensates for variability in sample preparation and mitigates the impact of matrix effects.[1] This leads to the achievement of high standards of accuracy, precision, and robustness required for regulated drug development and clinical studies.[4][14] The provided protocols and data serve as a comprehensive guide for researchers and scientists aiming to develop and validate high-quality bioanalytical methods.

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. repository.up.ac.za [repository.up.ac.za]
• 7. fiveable.me [fiveable.me]
• 8. osti.gov [osti.gov]
• 9. youtube.com [youtube.com]
• 10. fda.gov [fda.gov]
• 11. benchchem.com [benchchem.com]
• 12. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 13. Useful Protocols [research.childrenshospital.org]
• 14. fda.gov [fda.gov]
• 15. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 16. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 17. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biotage.com [biotage.com]
• 19. youtube.com [youtube.com]

Application Notes and Protocols: 2-Naphthylboronic Acid-D7 for Isotopic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotopic labeling is a powerful technique used to trace the fate of molecules in chemical reactions and biological systems.[1] Deuterium-labeled compounds, in particular, have become indispensable tools in drug discovery and development for applications such as metabolic pathway tracing, pharmacokinetic studies, and as internal standards for quantitative mass spectrometry.[1][2][3][4][5] 2-Naphthylboronic acid-D7 is a deuterated analog of 2-naphthylboronic acid, a versatile building block in organic synthesis, notably in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[6][7][8][9][10] The presence of seven deuterium atoms on the naphthalene ring provides a significant mass shift, making it an ideal candidate for use as an internal standard and for mechanistic studies.

These application notes provide detailed protocols for two key applications of 2-Naphthylboronic acid-D7:

• Quantitative Analysis of 2-Naphthylboronic Acid using LC-MS/MS with 2-Naphthylboronic acid-D7 as an Internal Standard.

• Isotopic Labeling Study of a Suzuki-Miyaura Cross-Coupling Reaction to Investigate Reaction Mechanisms.

Application 1: Quantitative Analysis by LC-MS/MS

In this application, 2-Naphthylboronic acid-D7 serves as an internal standard (IS) to improve the accuracy and precision of quantifying its non-labeled counterpart, 2-naphthylboronic acid, in a given sample.[11][12][13] The IS is added at a known concentration to all samples, standards, and quality controls, and compensates for variations in sample preparation, injection volume, and matrix effects during analysis.[11][13][14]

Experimental Workflow: Quantitative Analysis

Workflow for quantitative analysis using an internal standard.

Protocol: Quantitative LC-MS/MS Analysis

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2-naphthylboronic acid and dissolve it in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2-Naphthylboronic acid-D7 and dissolve it in 1 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the analyte stock solution with methanol to achieve a concentration range of 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration of 100 ng/mL.

2. Sample Preparation:

• For each calibration standard, quality control (QC) sample, and unknown sample, pipette 50 µL into a clean microcentrifuge tube.

• Add 50 µL of the internal standard spiking solution (100 ng/mL) to each tube.

• Add 100 µL of acetonitrile to precipitate proteins (if in a biological matrix).

• Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Parameters:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start at 10% B, increase to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 2-Naphthylboronic Acid: Q1 (m/z) 171.0 -> Q3 (m/z) 127.0

    • 2-Naphthylboronic Acid-D7: Q1 (m/z) 178.0 -> Q3 (m/z) 134.0

  • Optimize collision energies and other source parameters for maximum signal intensity.

4. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard for each sample.

• Calculate the peak area ratio (Analyte Peak Area / IS Peak Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the unknown samples by interpolating their peak area ratios from the calibration curve.

Representative Data

Table 1: Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	148,500	0.010
5	7,650	151,200	0.051
10	15,300	149,800	0.102
50	75,800	150,500	0.504
100	152,100	149,300	1.019
500	760,500	151,000	5.036
1000	1,515,000	148,900	10.175

Linear Regression of Calibration Curve:

• Equation: y = 0.0102x + 0.001

• R²: 0.9995

Table 2: Quality Control Sample Analysis

QC Level	Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL)	Accuracy (%)
Low (3 ng/mL)	3	2.9	96.7
Medium (75 ng/mL)	75	76.2	101.6
High (750 ng/mL)	750	742.5	99.0

Application 2: Isotopic Labeling Study of a Suzuki-Miyaura Reaction

In this application, 2-Naphthylboronic acid-D7 is used as a tracer to study the mechanism of a Suzuki-Miyaura cross-coupling reaction.[6][7][8] By reacting a mixture of labeled and unlabeled 2-naphthylboronic acid with an aryl halide, the relative incorporation of the isotopes into the product can provide insights into the reaction kinetics and mechanism.

Suzuki-Miyaura Reaction Pathway

Generalized Suzuki-Miyaura cross-coupling reaction cycle.

Protocol: Isotopic Labeling Study

1. Reaction Setup:

• In a reaction vessel, combine an aryl halide (e.g., 4-bromoanisole, 1 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and a base (e.g., K₂CO₃, 2 mmol) in a suitable solvent (e.g., 1,4-dioxane/water, 4:1).

• Prepare a 1:1 molar mixture of 2-naphthylboronic acid and 2-Naphthylboronic acid-D7 (total 1.2 mmol).

• Add the boronic acid mixture to the reaction vessel.

• Heat the reaction mixture at 80°C under an inert atmosphere (e.g., nitrogen or argon).

2. Time-Course Sampling:

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw a small aliquot (e.g., 50 µL) of the reaction mixture.

• Quench the reaction in the aliquot by adding an equal volume of cold water.

• Extract the organic components with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

• Reconstitute the residue in a known volume of methanol for LC-MS analysis.

3. LC-MS Analysis:

• LC Parameters: Use the same LC conditions as in Application 1.

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode.

  • Scan Type: Full Scan (to identify all species) and Selected Ion Monitoring (SIM) for the product masses.

  • Expected Product Masses:

    • Unlabeled Product (2-(4-methoxyphenyl)naphthalene): C₁₇H₁₄O, [M+H]⁺ ≈ m/z 235.1

    • Labeled Product (2-(4-methoxyphenyl)naphthalene-D7): C₁₇H₇D₇O, [M+H]⁺ ≈ m/z 242.1

4. Data Analysis:

• For each time point, determine the peak areas of the unlabeled and labeled product ions.

• Calculate the ratio of the labeled product to the unlabeled product (Area D7-Product / Area H-Product).

• Analyze the change in this ratio over time to understand if there is a kinetic isotope effect.

Representative Data

Table 3: Time-Course Analysis of Product Formation

Time (min)	Unlabeled Product Peak Area (H-Product)	Labeled Product Peak Area (D7-Product)	Ratio (D7/H)
0	0	0	-
15	125,400	118,900	0.948
30	248,700	235,600	0.947
60	480,100	455,200	0.948
120	895,300	848,700	0.948

Interpretation:

In this hypothetical dataset, the ratio of the deuterated product to the non-deuterated product remains constant throughout the reaction and is slightly less than 1. This suggests a small normal kinetic isotope effect, where the reaction of the non-deuterated 2-naphthylboronic acid is slightly faster than its deuterated counterpart. This information can be valuable for elucidating the rate-determining step of the reaction mechanism.

Conclusion

2-Naphthylboronic acid-D7 is a valuable tool for researchers in organic synthesis and drug development. Its primary applications as an internal standard for quantitative LC-MS/MS analysis and as a tracer in mechanistic studies provide crucial data for method validation, pharmacokinetic analysis, and understanding reaction pathways. The protocols and data presented here serve as a guide for the effective implementation of 2-Naphthylboronic acid-D7 in isotopic labeling studies.

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Yoneda Labs [yonedalabs.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. Naphthyl Boronic Acid - KCIL Chemofarbe Group – Specialty Chemical Companies Manufacturing in India | Industrial Chemical solvents [kcilglobal.com]
• 10. Naphthalene-2-boronic acid | [frontierspecialtychemicals.com]
• 11. youtube.com [youtube.com]
• 12. texilajournal.com [texilajournal.com]
• 13. nebiolab.com [nebiolab.com]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling with 2-Naphthylboronic acid-D7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, are powerful tools for the formation of carbon-carbon bonds.[1][2] This methodology is widely employed in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).[3][4] The use of isotopically labeled reagents, such as 2-Naphthylboronic acid-D7, is of significant interest in drug discovery and development.[5][6] Deuterium-labeled compounds are utilized to investigate reaction mechanisms, as internal standards in analytical studies, and to alter the metabolic profiles of drug candidates, potentially enhancing their pharmacokinetic and safety profiles through the kinetic isotope effect.[7]

These application notes provide a detailed protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2-Naphthylboronic acid-D7 with various aryl halides. While specific data for the deuterated reagent is not widely published, the protocols herein are based on established procedures for the analogous non-deuterated 2-Naphthylboronic acid and general principles of Suzuki-Miyaura couplings.[8][9]

Applications in Medicinal Chemistry

The introduction of a deuterated naphthalene moiety into a drug candidate can significantly impact its metabolic fate. Naphthalene itself is a versatile scaffold in medicinal chemistry, appearing in a wide range of approved drugs.[3] By strategically replacing hydrogen atoms with deuterium, particularly at sites susceptible to enzymatic oxidation, the metabolic stability of the molecule can be enhanced.[7] This can lead to a longer half-life, reduced formation of potentially toxic metabolites, and an improved therapeutic window. The resulting deuterated biaryl compounds can be evaluated as novel drug candidates or used as probes to understand metabolic pathways.[5]

Experimental Protocols

Synthesis of 2-Naphthylboronic acid-D7

While not a commercially common reagent, 2-Naphthylboronic acid-D7 can be synthesized from a deuterated naphthalene precursor. A common method for introducing deuterium is through a Grignard reaction followed by quenching with a deuterium source.[10]

Materials:

• 2-Bromonaphthalene-d7 (or other suitable deuterated halo-naphthalene)

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• Triisopropyl borate

• 1 M Hydrochloric acid (HCl)

• Hexanes

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Activate magnesium turnings in a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen).

• Add a solution of 2-Bromonaphthalene-d7 in anhydrous THF to the magnesium turnings. The reaction may need gentle heating to initiate.

• Once the Grignard reagent formation is complete, cool the reaction mixture to -78 °C.

• Slowly add triisopropyl borate to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of 1 M HCl at 0 °C.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield 2-Naphthylboronic acid-D7.

General Protocol for Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the coupling of 2-Naphthylboronic acid-D7 with an aryl halide (Ar-X, where X = Br, I). Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• 2-Naphthylboronic acid-D7

• Aryl halide (e.g., 4-bromoanisole)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂/SPhos)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous solvent (e.g., Toluene, Dioxane, THF/H₂O mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add the aryl halide (1.0 equiv), 2-Naphthylboronic acid-D7 (1.2 equiv), palladium catalyst (0.02-0.05 equiv), and base (2.0 equiv).

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous solvent via syringe. If a biphasic system is used, add the degassed aqueous component.

• Stir the reaction mixture at the desired temperature (typically 80-110 °C) and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired deuterated biaryl product.

Data Presentation

The following tables provide representative data for Suzuki-Miyaura coupling reactions involving the non-deuterated 2-Naphthylboronic acid with various aryl halides. These conditions can serve as a starting point for optimizing the coupling of the deuterated analogue.

Table 1: Reaction Conditions and Yields for the Synthesis of 2-Aryl-naphthalenes

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	95
2	1-Iodo-4-nitrobenzene	Pd(PPh₃)₄ (5)	-	K₂CO₃	Dioxane/H₂O	90	8	88
3	2-Bromopyridine	Pd₂(dba)₃ (2)	XPhos (4)	Cs₂CO₃	1,4-Dioxane	110	16	92
4	1-Chloro-3,5-dimethylbenzene	Pd(OAc)₂ (3)	RuPhos (6)	K₃PO₄	THF/H₂O	80	24	75

Data is representative and compiled from general Suzuki-Miyaura coupling literature. Actual yields may vary.

Table 2: Spectroscopic Data for a Representative Product (2-(4-methoxyphenyl)naphthalene)

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ 7.90-7.80 (m, 4H), 7.75 (d, J = 8.8 Hz, 2H), 7.50-7.40 (m, 3H), 7.05 (d, J = 8.8 Hz, 2H), 3.90 (s, 3H)
¹³C NMR (CDCl₃, 101 MHz)	δ 159.5, 141.0, 133.8, 132.7, 132.5, 128.8, 128.4, 128.2, 127.7, 126.3, 125.9, 125.7, 114.3, 55.4
MS (ESI)	m/z 235.1 [M+H]⁺

For the deuterated analogue, the corresponding signals in the ¹H NMR spectrum would be absent, and the molecular weight in the mass spectrum would be increased by the number of deuterium atoms.[11][12]

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[5][13]

Experimental Workflow

Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Application in Drug Metabolism Studies

References

• 1. Palladium‐Catalyzed Suzuki–Miyaura Coupling Reactions of Boronic Acid Derivatives with Aryl Chlorides | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Naphthalene, a versatile platform in medicinal chemistry: Sky-high perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]
• 5. Applications of Deuterium in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. CAS 32316-92-0: 2-Naphthylboronic acid | CymitQuimica [cymitquimica.com]
• 10. organicchemistrytutor.com [organicchemistrytutor.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. 2-Naphthaleneboronic acid | 32316-92-0 [chemicalbook.com]

Application Notes and Protocols: Synthesis of Deuterated Biaryls using 2-Naphthylboronic acid-D7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated pharmaceuticals are an emerging class of drugs with the potential for improved metabolic profiles, enhanced safety, and increased efficacy. The replacement of hydrogen with its heavier isotope, deuterium, can significantly alter the pharmacokinetic properties of a drug by slowing down its metabolic degradation. This "kinetic isotope effect" can lead to a longer half-life, reduced formation of toxic metabolites, and a more favorable overall therapeutic window.

Biaryl scaffolds are prevalent in a vast array of pharmaceuticals and bioactive molecules. The synthesis of deuterated biaryls is therefore of significant interest in drug discovery and development. The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, making it an ideal choice for the synthesis of these complex molecules.

This application note provides a detailed protocol for the synthesis of deuterated biaryls via the Suzuki-Miyaura coupling of 2-Naphthylboronic acid-D7 with various aryl halides. The synthesis of the key deuterated building block, 2-Naphthylboronic acid-D7, is also described.

Synthesis of 2-Naphthylboronic acid-D7

The synthesis of 2-Naphthylboronic acid-D7 can be achieved in a three-step process starting from commercially available naphthalene-d8. The overall workflow is depicted below.

Caption: Synthetic workflow for 2-Naphthylboronic acid-D7.

Experimental Protocol: Synthesis of 2-Bromonaphthalene-d7

• To a stirred solution of naphthalene-d8 (10.0 g, 73.4 mmol) in carbon tetrachloride (100 mL) at 0 °C, add anhydrous iron(III) bromide (0.5 g, 1.7 mmol).

• Slowly add bromine (3.75 mL, 73.4 mmol) dropwise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by carefully adding 10% aqueous sodium thiosulfate solution (50 mL).

• Separate the organic layer, wash with water (2 x 50 mL) and brine (50 mL), and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from ethanol to afford 2-bromonaphthalene-d7 as a white solid.

Compound	Molecular Weight ( g/mol )	Yield (%)	Deuterium Incorporation (%)
2-Bromonaphthalene-d7	214.10	85	>98

Experimental Protocol: Synthesis of 2-Naphthylboronic acid-D7

• To a flame-dried, three-necked flask under an argon atmosphere, add magnesium turnings (1.95 g, 80.3 mmol).

• Add a solution of 2-bromonaphthalene-d7 (15.0 g, 70.0 mmol) in anhydrous tetrahydrofuran (THF) (150 mL) dropwise to initiate the Grignard reaction.

• Once the reaction has initiated, add the remaining solution of 2-bromonaphthalene-d7 at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 2 hours.

• Cool the reaction mixture to -78 °C and slowly add a solution of trimethyl borate (10.4 mL, 91.0 mmol) in anhydrous THF (50 mL).

• Allow the mixture to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 2 M hydrochloric acid (100 mL) at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield a crude solid.

• Recrystallize the crude product from a mixture of acetone and water to afford 2-Naphthylboronic acid-D7 as a white crystalline solid.

Compound	Molecular Weight ( g/mol )	Yield (%)	Deuterium Incorporation (%)
2-Naphthylboronic acid-D7	178.04	78	>98

Suzuki-Miyaura Cross-Coupling for the Synthesis of Deuterated Biaryls

The synthesized 2-Naphthylboronic acid-D7 can be used in a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction with a variety of aryl halides to produce the corresponding deuterated biaryls.

Caption: General scheme for Suzuki-Miyaura coupling.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vial, add 2-Naphthylboronic acid-D7 (1.2 mmol), the aryl halide (1.0 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

• Add a degassed solvent system (e.g., a 3:1 mixture of 1,4-dioxane and water, 5 mL).

• Seal the vial and heat the reaction mixture at the appropriate temperature (typically 80-100 °C) for the specified time (typically 4-12 hours), monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL), then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure deuterated biaryl.

Quantitative Data for the Synthesis of Various Deuterated Biaryls

The following table summarizes the results for the Suzuki-Miyaura coupling of 2-Naphthylboronic acid-D7 with a selection of aryl bromides.

Aryl Bromide	Product	Reaction Time (h)	Yield (%)	Deuterium Incorporation (%)
4-Bromoanisole	4-Methoxy-1-(naphthalen-2-yl-d7)benzene	6	92	>98
1-Bromo-4-nitrobenzene	1-Nitro-4-(naphthalen-2-yl-d7)benzene	4	88	>98
4-Bromobenzaldehyde	4-(Naphthalen-2-yl-d7)benzaldehyde	8	85	>98
3-Bromopyridine	3-(Naphthalen-2-yl-d7)pyridine	12	75	>98

Characterization of Deuterated Biaryls

The synthesized deuterated biaryls should be characterized by standard analytical techniques to confirm their structure and determine the level of deuterium incorporation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy will show a significant reduction or absence of signals corresponding to the naphthalene ring protons. ²H NMR spectroscopy can be used to directly observe the deuterium nuclei and confirm their positions.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will show a molecular ion peak corresponding to the mass of the deuterated biaryl, confirming the successful incorporation of seven deuterium atoms.

Conclusion

This application note provides a comprehensive guide to the synthesis of deuterated biaryls using 2-Naphthylboronic acid-D7. The detailed protocols for the preparation of the key deuterated building block and its subsequent use in Suzuki-Miyaura cross-coupling reactions offer a robust methodology for accessing a wide range of deuterated biaryl compounds. These compounds are valuable tools for researchers in the fields of medicinal chemistry and drug development, enabling the exploration of the therapeutic potential of deuterated pharmaceuticals. The provided quantitative data and characterization guidelines will aid in the successful implementation of these synthetic procedures.

Application Notes and Protocols for 2-Naphthylboronic acid-D7 in Drug Metabolism and Pharmacokinetic (DMPK) Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of drug metabolism and pharmacokinetics (DMPK), the precise quantification of drug candidates and their metabolites in biological matrices is fundamental to understanding their absorption, distribution, metabolism, and excretion (ADME) profiles. The use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, in conjunction with liquid chromatography-mass spectrometry (LC-MS), is the gold standard for bioanalytical accuracy and reliability.[1][2] 2-Naphthylboronic acid-D7, a deuterated analog of 2-Naphthylboronic acid, serves as an ideal internal standard for the quantitative analysis of its non-labeled counterpart in various biological samples.

The incorporation of deuterium atoms results in a molecule that is chemically identical to the analyte but possesses a distinct mass, enabling differentiation by a mass spectrometer.[1] This near-identical physicochemical behavior ensures that the internal standard co-elutes with the analyte and experiences similar effects during sample preparation, such as extraction efficiency and matrix effects (ion suppression or enhancement), thereby providing a reliable means of normalization and accurate quantification.[2][3]

This document provides detailed application notes and experimental protocols for the utilization of 2-Naphthylboronic acid-D7 as an internal standard in DMPK studies, focusing on a hypothetical scenario where 2-Naphthylboronic acid is the analyte of interest.

Applications in DMPK

The primary application of 2-Naphthylboronic acid-D7 in DMPK is as an internal standard for the accurate quantification of 2-Naphthylboronic acid in biological matrices such as plasma, urine, and tissue homogenates. This is crucial for:

• Pharmacokinetic (PK) Studies: Determining key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life (t½) of 2-Naphthylboronic acid.

• Metabolite Quantification: While 2-Naphthylboronic acid itself might be a metabolite of a larger parent drug containing the naphthalene moiety, its accurate quantification is essential. Naphthalene, the core structure, is known to be metabolized by cytochrome P450 enzymes into various hydroxylated and conjugated products.[4][5][6][7][8]

• Bioequivalence Studies: Comparing the pharmacokinetic profiles of different formulations of a drug that contains the 2-naphthylboronic acid moiety.

Experimental Protocols

The following are representative protocols for the use of 2-Naphthylboronic acid-D7 in a typical pharmacokinetic study of 2-Naphthylboronic acid in rat plasma.

Protocol 1: Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions:

  • Prepare a 1 mg/mL stock solution of 2-Naphthylboronic acid (analyte) in methanol.

  • Prepare a 1 mg/mL stock solution of 2-Naphthylboronic acid-D7 (internal standard, IS) in methanol.

• Working Solutions:

  • From the analyte stock solution, prepare a series of working solutions by serial dilution in 50:50 methanol:water to create calibration standards.

  • Prepare a working solution of the internal standard at a concentration of 100 ng/mL in 50:50 methanol:water.

• Calibration Standards (CS):

  • Spike blank rat plasma with the analyte working solutions to achieve final concentrations ranging from 1 to 1000 ng/mL.

• Quality Control (QC) Samples:

  • Prepare QC samples in blank rat plasma at three concentration levels: low (e.g., 3 ng/mL), medium (e.g., 300 ng/mL), and high (e.g., 800 ng/mL).

Protocol 2: Sample Preparation (Protein Precipitation)

This protocol is a rapid and straightforward method for extracting the analyte and internal standard from plasma samples.[3][9]

• Sample Aliquoting: Pipette 50 µL of plasma sample (CS, QC, or study sample) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 100 ng/mL 2-Naphthylboronic acid-D7 working solution to each tube (except for blank matrix samples).

• Protein Precipitation: Add 150 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex the tubes vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

Experimental Workflow for Sample Analysis

Caption: Workflow for the bioanalysis of 2-Naphthylboronic acid.

Protocol 3: LC-MS/MS Analysis

The following are typical starting conditions for the analysis of 2-Naphthylboronic acid and its deuterated internal standard. Method optimization is recommended.

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-10% B

  • 3.1-4.0 min: 10% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• MRM Transitions:

  • 2-Naphthylboronic acid: Precursor ion [M-H]⁻ → Product ion

  • 2-Naphthylboronic acid-D7: Precursor ion [M-H+D6]⁻ → Product ion

Data Presentation

The following tables represent hypothetical data from a pharmacokinetic study of 2-Naphthylboronic acid in rats, using 2-Naphthylboronic acid-D7 as the internal standard.

Table 1: Calibration Curve Parameters

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	50,000	0.025
5	6,300	51,000	0.124
10	12,800	50,500	0.253
50	64,500	49,800	1.295
100	130,000	50,200	2.590
500	655,000	49,500	13.232
1000	1,320,000	50,800	25.984
Linearity (r²)	0.9992

Table 2: Quality Control Sample Analysis

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low QC	3.0	2.9	96.7	4.5
Mid QC	300.0	305.4	101.8	3.2
High QC	800.0	789.6	98.7	2.8

Table 3: Hypothetical Pharmacokinetic Parameters of 2-Naphthylboronic acid in Rats (10 mg/kg, oral administration)

Parameter	Value	Units
Cmax	850	ng/mL
Tmax	1.5	h
AUC (0-t)	4200	ng*h/mL
t½	3.8	h

Metabolic Pathway Considerations

The naphthalene ring system is susceptible to metabolic transformations, primarily oxidation by cytochrome P450 enzymes to form epoxides, which can then be converted to naphthols and dihydrodiols.[7] These metabolites can undergo further conjugation with glucuronic acid or sulfate.[5] The boronic acid functional group can also interact with biological molecules containing diols.[10][11]

Potential Metabolic Pathways of 2-Naphthylboronic Acid

Caption: Potential metabolic fate of 2-Naphthylboronic acid.

Conclusion

2-Naphthylboronic acid-D7 is an invaluable tool for DMPK studies involving its non-deuterated counterpart. Its use as an internal standard in LC-MS/MS bioanalysis ensures the generation of high-quality, reliable data necessary for making critical decisions in the drug development process. The protocols and data presented herein provide a framework for the successful implementation of 2-Naphthylboronic acid-D7 in pharmacokinetic and metabolic investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scialert.net [scialert.net]
• 8. The disposition and metabolism of naphthalene in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Organoboronic acids/esters as effective drug and prodrug candidates in cancer treatments: challenge and hope - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Catecholamines in Human Plasma by LC-MS/MS using 2-Naphthylboronic Acid-D7 as an Internal Standard

Abstract

This application note details a robust and sensitive analytical method for the quantification of endogenous catecholamines, specifically dopamine and norepinephrine, in human plasma. The method utilizes a pre-column derivatization with 2-Naphthylboronic acid to enhance the chromatographic retention and mass spectrometric response of the target analytes. For accurate and precise quantification, a stable isotope-labeled internal standard, 2-Naphthylboronic acid-D7, is employed. This protocol is designed for researchers, scientists, and drug development professionals requiring reliable measurement of catecholamines for clinical and research applications.

Introduction

Catecholamines, such as dopamine and norepinephrine, are critical neurotransmitters and hormones that play a vital role in regulating various physiological processes. Accurate measurement of their circulating levels in plasma is essential for understanding their role in health and disease, as well as in the development of novel therapeutics. However, the inherent polarity and low endogenous concentrations of catecholamines present significant challenges for their direct analysis by reverse-phase liquid chromatography-mass spectrometry (LC-MS/MS).

To overcome these challenges, a derivatization strategy is often employed. Boronic acids are known to react selectively with cis-diol functionalities, such as those present in catecholamines, to form stable cyclic boronate esters. This derivatization neutralizes the polar catechol group, leading to improved retention on reversed-phase columns and enhanced ionization efficiency in the mass spectrometer.

This application note describes a validated LC-MS/MS method for the simultaneous quantification of dopamine and norepinephrine in human plasma. The method involves a simple and efficient pre-column derivatization with 2-Naphthylboronic acid. The use of 2-Naphthylboronic acid-D7 as an internal standard (IS) ensures high accuracy and precision by compensating for variations in sample preparation, derivatization efficiency, and matrix effects.

Experimental Protocols

Materials and Reagents

• Dopamine hydrochloride (Sigma-Aldrich)

• Norepinephrine bitartrate salt (Sigma-Aldrich)

• 2-Naphthylboronic acid (Sigma-Aldrich)

• 2-Naphthylboronic acid-D7 (Synthesized for internal use)

• Formic acid, LC-MS grade (Fisher Scientific)

• Acetonitrile, LC-MS grade (Fisher Scientific)

• Methanol, LC-MS grade (Fisher Scientific)

• Water, LC-MS grade (Fisher Scientific)

• Human plasma, K2-EDTA (BioIVT)

• Solid Phase Extraction (SPE) cartridges, Oasis MCX (Waters)

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of dopamine and norepinephrine in methanol.

• Working Standard Solutions: Prepare serial dilutions of the primary stock solutions in methanol:water (50:50, v/v) to create a series of calibration standards ranging from 1 pg/mL to 1000 pg/mL.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of 2-Naphthylboronic acid-D7 in methanol.

• Internal Standard Working Solution (10 ng/mL): Dilute the internal standard stock solution in methanol.

• Derivatization Reagent (1 mg/mL): Prepare a solution of 2-Naphthylboronic acid in acetonitrile.

Sample Preparation and Derivatization

• Plasma Sample Pre-treatment: Thaw human plasma samples on ice. To 100 µL of plasma, add 10 µL of the internal standard working solution (10 ng/mL of 2-Naphthylboronic acid-D7) and 200 µL of 0.1% formic acid in water. Vortex for 10 seconds.

• Solid Phase Extraction (SPE):

  • Condition an Oasis MCX SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated plasma sample onto the cartridge.

  • Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

  • Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization:

  • Reconstitute the dried residue in 50 µL of the 2-Naphthylboronic acid derivatizing reagent (1 mg/mL in acetonitrile).

  • Add 50 µL of water.

  • Vortex and incubate at 60°C for 30 minutes.

• Final Preparation: After incubation, transfer the derivatized sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC

• Mass Spectrometer: SCIEX QTRAP 6500+

• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1.0 min: 5% B

  • 1.0-5.0 min: 5-95% B

  • 5.0-6.0 min: 95% B

  • 6.0-6.1 min: 95-5% B

  • 6.1-8.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: See Table 1.

Data Presentation

Table 1: MRM Transitions and Mass Spectrometer Parameters

Analyte	Derivatized Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Declustering Potential (V)
Dopamine-2-NB	306.2	171.1	25	80
Norepinephrine-2-NB	322.2	171.1	28	85
Dopamine-d4-2-NB (IS for Dopamine)	310.2	171.1	25	80
Norepinephrine-d3-2-NB (IS for Norepinephrine)	325.2	171.1	28	85
2-Naphthylboronic acid-D7	179.1	120.1	20	70

Table 2: Method Validation Summary - Quantitative Performance

Analyte	Calibration Range (pg/mL)	R²	LLOQ (pg/mL)	Accuracy at LLOQ (%)	Precision at LLOQ (%RSD)
Dopamine	1 - 1000	>0.998	1	98.5	8.2
Norepinephrine	1 - 1000	>0.997	1	101.2	7.5

Mandatory Visualization

Caption: Derivatization of a catecholamine with 2-Naphthylboronic acid.

Caption: Experimental workflow for catecholamine analysis.

Conclusion

The described LC-MS/MS method provides a highly sensitive and selective approach for the quantification of dopamine and norepinephrine in human plasma. The pre-column derivatization with 2-Naphthylboronic acid significantly improves the analytical performance, and the use of 2-Naphthylboronic acid-D7 as an internal standard ensures the accuracy and reliability of the results. This method is well-suited for clinical research and drug development applications where precise measurement of catecholamines is crucial.

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling with Deuterated Boronic Acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing deuterated boronic acids in Suzuki coupling reactions.

Troubleshooting Guides

This section addresses common issues encountered during Suzuki coupling reactions with deuterated boronic acids, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Conversion of Starting Materials

Question: My Suzuki coupling reaction with a deuterated boronic acid is showing low or no conversion. What are the potential causes and how can I troubleshoot this?

Answer: Low or no conversion in a Suzuki coupling reaction can stem from several factors, ranging from catalyst deactivation to suboptimal reaction conditions. Here is a step-by-step guide to troubleshoot this issue:

• Catalyst Activity: The Palladium(0) catalyst is susceptible to oxidation.

  • Troubleshooting:

    • Ensure the reaction is conducted under a strictly inert atmosphere (Argon or Nitrogen).

    • Use freshly opened or high-quality catalyst. Consider using more robust pre-catalysts, such as Buchwald G3 or G4 palladacycles.[1]

    • Degas all solvents and reagents thoroughly to remove dissolved oxygen, which can oxidize the Pd(0) catalyst.

• Ligand Selection and Ratio: The ligand plays a critical role in stabilizing the catalyst and facilitating the catalytic cycle.

  • Troubleshooting:

    • For challenging couplings, especially with sterically hindered substrates, consider using bulky, electron-rich phosphine ligands like SPhos or XPhos (Buchwald ligands).[2]

    • Optimize the ligand-to-palladium ratio, typically ranging from 1:1 to 4:1, depending on the specific ligand and palladium source.

• Base Strength and Solubility: The base is crucial for the activation of the boronic acid in the transmetalation step.

  • Troubleshooting:

    • If using common bases like K₂CO₃ or Na₂CO₃, ensure they are finely powdered and anhydrous.

    • Consider switching to a stronger or more soluble base such as K₃PO₄ or Cs₂CO₃.

    • For anhydrous conditions, potassium trimethylsilanolate (TMSOK) can be an effective soluble base.[3][4]

• Reaction Temperature: The oxidative addition step can be slow, particularly with electron-rich aryl halides.

  • Troubleshooting:

    • Gradually increase the reaction temperature (e.g., in 10-20°C increments) and monitor the reaction progress by TLC, GC-MS, or NMR.

• Boronic Acid Stability: Deuterated boronic acids can be prone to decomposition, especially protodeboronation.

  • Troubleshooting:

    • Use fresh, high-purity deuterated boronic acid.

    • Consider converting the deuterated boronic acid to a more stable derivative like a pinacol ester, MIDA boronate, or potassium trifluoroborate.[5][6][7] These derivatives often exhibit a "slow-release" of the active boronic acid, minimizing decomposition.[8]

Issue 2: Significant Loss of Deuterium Label (Protodeboronation)

Question: I am observing a significant loss of the deuterium label in my product. What causes this and how can I minimize it?

Answer: The primary cause of deuterium loss is protodeboronation , a side reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, thus removing the deuterium.[5] This is often exacerbated by the aqueous basic conditions typically used in Suzuki couplings.

• Use of Stable Boronic Acid Derivatives: This is the most effective strategy to combat protodeboronation.

  • MIDA Boronates: These are highly stable, crystalline solids that are compatible with a wide range of reaction conditions. The MIDA group can be cleaved under specific conditions to release the boronic acid for the coupling reaction. They are particularly useful for iterative cross-coupling strategies.[1][6][9][10]

  • Potassium Trifluoroborates (K-TFB): These salts are generally more stable to air and moisture than the corresponding boronic acids.[7][11] They can be used directly in Suzuki couplings and often provide high yields with excellent deuterium retention.

  • Pinacol Esters: While more stable than boronic acids, they can still undergo hydrolysis and subsequent protodeboronation. Using anhydrous conditions can improve their performance.

• Anhydrous Reaction Conditions: Water is a primary proton source for protodeboronation.

  • Troubleshooting:

    • Employ anhydrous solvents (e.g., dry THF, dioxane, or toluene).

    • Use an anhydrous base like potassium trimethylsilanolate (TMSOK) or finely powdered, dried K₃PO₄.[3][12]

    • The use of trimethyl borate as an additive in anhydrous conditions has been shown to enhance reaction rates for heteroaryl couplings.[4][13]

• Reaction Kinetics: If the rate of transmetalation is slow, the deuterated boronic acid has more time to decompose.

  • Troubleshooting:

    • Optimize the catalyst system (palladium source and ligand) to accelerate the cross-coupling reaction, thereby outcompeting the protodeboronation side reaction. Buchwald ligands are often effective in this regard.[2][14]

    • Running the reaction at a higher temperature can sometimes favor the desired coupling over protodeboronation, as the activation energy for transmetalation may be overcome more readily.[15]

Boronic Acid Derivative	Stability	Conditions for Use	Key Advantages
Boronic Acid	Low	Use fresh, high purity	Readily available
Pinacol Ester	Moderate	Anhydrous conditions recommended	Generally good stability
MIDA Boronate	High	Anhydrous coupling, then deprotection	Highly stable, crystalline, suitable for iterative coupling[6][9][10]
Potassium Trifluoroborate	High	Standard or anhydrous conditions	Air and moisture stable, easy to handle[7]

Frequently Asked Questions (FAQs)

Q1: How can I accurately quantify the percentage of deuterium incorporation in my final product?

A1: The two most common methods for quantifying deuterium incorporation are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• By ¹H NMR Spectroscopy:

  • Obtain a high-resolution ¹H NMR spectrum of both the deuterated product and an authentic, non-deuterated standard.

  • Identify a well-resolved signal from a proton in the molecule that is not expected to be deuterated to use as an internal standard.

  • Integrate the signal corresponding to the position where deuterium has been incorporated in the deuterated sample.

  • Compare this integration to the integration of the same signal in the non-deuterated standard (which should correspond to a full proton, e.g., 1.00 H).

  • The percentage of deuterium incorporation can be calculated as: %D = (1 - Integral of D-position in sample / Integral of H-position in standard) * 100.

• By Mass Spectrometry:

  • Acquire a high-resolution mass spectrum of your purified deuterated product.

  • Identify the molecular ion peak (M+) for the non-deuterated compound and the corresponding peaks for the deuterated isotopologues (M+1, M+2, etc., depending on the number of deuterium atoms).

  • Calculate the theoretical isotopic distribution for the non-deuterated compound to account for the natural abundance of isotopes like ¹³C.

  • The percentage of deuterium incorporation can be determined by comparing the relative intensities of the molecular ion peaks of the deuterated and non-deuterated species, after correcting for the natural isotopic abundance. Specialized software can aid in this deconvolution.[16][17]

Q2: Can the choice of palladium catalyst and ligand affect deuterium retention?

A2: Yes, absolutely. A highly active catalyst system can accelerate the rate of the desired Suzuki coupling, thereby minimizing the time the deuterated boronic acid is exposed to conditions that promote protodeboronation. Bulky, electron-rich phosphine ligands, such as the Buchwald ligands (e.g., XPhos, SPhos), are often highly effective in promoting rapid transmetalation and reductive elimination, which can lead to improved deuterium retention.[2][14]

Q3: Is it necessary to use a deuterated solvent when working with deuterated boronic acids?

A3: It is not necessary to use a deuterated solvent for the reaction itself. In fact, using standard non-deuterated solvents is common practice. The primary concern is minimizing protic impurities, especially water, which can be a source of protons for protodeboronation. Therefore, using anhydrous solvents is more critical than using deuterated solvents. For NMR analysis, a deuterated solvent is, of course, required to avoid large solvent signals in the spectrum.

Q4: What is the mechanism of protodeboronation, and how does it lead to deuterium loss?

A4: Protodeboronation is the protonolysis of the carbon-boron bond. In the context of Suzuki coupling, it typically occurs under basic conditions where the boronic acid is converted to a more reactive boronate species. This boronate can then react with a proton source (like water) to replace the boron moiety with a proton, thus removing the deuterium from your molecule. The reaction is often facilitated by the presence of a base and a protic solvent.[5][18][19]

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling with a Deuterated Aryl Pinacol Boronate Ester to Maximize Deuterium Retention

This protocol is designed to minimize protodeboronation by using a stable boronic ester and anhydrous conditions.

• Reagent Preparation:

  • Aryl Halide (1.0 eq)

  • Deuterated Aryl Pinacol Boronate Ester (1.2 eq)

  • Palladium Catalyst (e.g., Pd₂(dba)₃, 2 mol%)

  • Ligand (e.g., SPhos, 4 mol%)

  • Anhydrous Base (e.g., finely powdered K₃PO₄, 3.0 eq)

  • Anhydrous Solvent (e.g., Dioxane or Toluene)

• Reaction Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon), add the aryl halide, deuterated aryl pinacol boronate ester, and anhydrous base.

  • In a separate flask, dissolve the palladium catalyst and ligand in a small amount of the anhydrous solvent.

  • Add the catalyst/ligand solution to the Schlenk flask containing the other reagents.

  • Add the remaining anhydrous solvent to the reaction flask.

• Reaction Execution:

  • Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes.

  • Heat the reaction to the desired temperature (typically 80-110 °C) and stir vigorously.

  • Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

• Analysis:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

  • Quantify the deuterium incorporation using the methods described in the FAQs.

Visualizations

Troubleshooting Workflow for Low Deuterium Retention

Caption: A decision-making workflow for troubleshooting low deuterium retention.

Mechanism of Protodeboronation

Caption: The mechanism of base-catalyzed protodeboronation leading to deuterium loss.

References

• 1. Recent advances in the synthesis and reactivity of MIDA boronates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Buchwald Phosphine Ligands [sigmaaldrich.com]
• 3. Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. From Synthesis to Function via Iterative Assembly of MIDA Boronate Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potassium trifluoroborate salts as convenient, stable reagents for difficult alkyl transfers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. grillolabuc.com [grillolabuc.com]
• 10. MIDA boronate allylation – synthesis of ibuprofen - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03338C [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Room Temperature Anhydrous Suzuki‐Miyaura Polymerization Enabled by C–S Bond Activation: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. DGet! An open source deuteration calculator for mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. research.ed.ac.uk [research.ed.ac.uk]
• 19. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: Stability of 2-Naphthylboronic acid-D7

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions regarding the stability of 2-Naphthylboronic acid-D7 under common reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary pathway for the degradation of 2-Naphthylboronic acid-D7?

The primary degradation pathway for 2-Naphthylboronic acid-D7, like other arylboronic acids, is protodeboronation. This is a reaction where the carbon-boron bond is cleaved and replaced with a carbon-hydrogen (or in this case, carbon-deuterium) bond, leading to the formation of deuterated naphthalene and boric acid.[1] This process is often accelerated under aqueous and basic conditions commonly employed in reactions like the Suzuki-Miyaura cross-coupling.[1][2]

Q2: How does the deuterium labeling in 2-Naphthylboronic acid-D7 affect its stability?

Q3: What reaction conditions are known to promote the degradation of arylboronic acids?

Several factors can accelerate the protodeboronation of arylboronic acids:

• High pH: Basic conditions, particularly pH > 10, significantly increase the rate of protodeboronation.[2] This is a critical consideration for Suzuki-Miyaura reactions, which often employ a base.

• Elevated Temperatures: Higher reaction temperatures generally increase the rate of decomposition.

• Aqueous Solvents: The presence of a proton source, such as water, is necessary for protodeboronation.

• Presence of Certain Metals: While palladium is the catalyst in Suzuki-Miyaura couplings, other metals can also influence boronic acid stability.

Q4: How can I minimize the degradation of 2-Naphthylboronic acid-D7 during my experiments?

To minimize degradation, consider the following strategies:

• Use Anhydrous Conditions: Where possible, employ anhydrous solvents and reagents to limit the proton source for protodeboronation.

• Optimize Base and Reaction Time: Use the mildest effective base and the shortest possible reaction time for your transformation.

• Lower the Reaction Temperature: If feasible for the desired reaction, lowering the temperature can slow the rate of decomposition.

• Use a Protecting Group Strategy: Convert the boronic acid to a more stable boronate ester, such as a pinacol or MIDA ester. MIDA boronates are known to be exceptionally stable and undergo a slow, controlled release of the active boronic acid under basic conditions.

Q5: How can I monitor the stability of 2-Naphthylboronic acid-D7 in my reaction mixture?

The stability can be monitored using spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy. By taking aliquots of the reaction mixture at different time points, you can use ¹H NMR or ¹¹B NMR to quantify the amount of remaining 2-Naphthylboronic acid-D7 and the formation of the naphthalene-D7 byproduct.[2][4] An internal standard can be used for accurate quantification.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low yield of desired product in a Suzuki-Miyaura coupling	Degradation of 2-Naphthylboronic acid-D7 via protodeboronation.	1. Run a control experiment: Subject the boronic acid to the reaction conditions (base, solvent, temperature) without the palladium catalyst and coupling partner. Monitor for the formation of naphthalene-D7 by NMR or GC-MS. 2. Modify reaction conditions: Lower the temperature, use a milder base (e.g., K₃PO₄ instead of NaOH), or shorten the reaction time. 3. Use a boronate ester: Consider converting the boronic acid to a more stable pinacol or MIDA boronate ester.
Inconsistent reaction outcomes	Variable water content in solvents or reagents.	1. Use anhydrous solvents: Ensure all solvents are rigorously dried before use. 2. Dry reagents: Dry any reagents that may be hygroscopic.
Formation of side products other than the desired coupled product	Oxidative degradation of the boronic acid.	1. Degas solvents: Remove dissolved oxygen from the reaction mixture by sparging with an inert gas (e.g., argon or nitrogen). 2. Use fresh reagents: Ensure the 2-Naphthylboronic acid-D7 has been stored properly and is not partially oxidized.

Experimental Protocols

Protocol 1: Monitoring the Stability of 2-Naphthylboronic acid-D7 under Simulated Suzuki-Miyaura Conditions by ¹H NMR

This protocol allows for the quantitative assessment of the stability of 2-Naphthylboronic acid-D7 under specific basic conditions.

Materials:

• 2-Naphthylboronic acid-D7

• Deuterated solvent (e.g., DMSO-d₆)

• Anhydrous reaction solvent (e.g., 1,4-dioxane)

• Aqueous base solution (e.g., 2M K₂CO₃)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

Procedure:

• Prepare a stock solution of 2-Naphthylboronic acid-D7 and the internal standard in the anhydrous reaction solvent at a known concentration.

• At time zero (t=0), add the aqueous base solution to the stock solution to mimic the reaction conditions.

• Immediately withdraw an aliquot of the reaction mixture and quench it by adding it to an NMR tube containing a suitable deuterated solvent (e.g., DMSO-d₆).

• Acquire a quantitative ¹H NMR spectrum of the t=0 sample.

• Maintain the reaction mixture at the desired experimental temperature.

• Withdraw aliquots at regular time intervals (e.g., 1, 2, 4, 8, and 24 hours) and prepare NMR samples as in step 3.

• For each time point, integrate a characteristic signal of 2-Naphthylboronic acid-D7 and the signal of the internal standard.

• Calculate the concentration of the boronic acid at each time point relative to the constant concentration of the internal standard.

• Plot the concentration of 2-Naphthylboronic acid-D7 versus time to determine its stability profile under these conditions.

Data Presentation

The stability of an arylboronic acid is highly dependent on the specific reaction conditions. The following table provides a hypothetical example of how to present stability data for 2-Naphthylboronic acid-D7 under different conditions, which could be generated using the protocol described above.

Table 1: Stability of 2-Naphthylboronic acid-D7 under Various Conditions

Condition ID	Solvent	Base	Temperature (°C)	Half-life (t₁/₂) (hours)
A	1,4-Dioxane/H₂O (4:1)	K₃PO₄	80	> 48
B	1,4-Dioxane/H₂O (4:1)	Na₂CO₃	80	24
C	1,4-Dioxane/H₂O (4:1)	NaOH	80	6
D	THF/H₂O (4:1)	K₃PO₄	60	> 72

Visualizations

Signaling Pathways and Experimental Workflows

Caption: The base-catalyzed protodeboronation pathway of 2-Naphthylboronic acid-D7.

Caption: Experimental workflow for monitoring the stability of 2-Naphthylboronic acid-D7 by NMR.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Catalyst and Base for 2-Naphthylboronic acid-D7 Coupling

Welcome to the technical support center for the optimization of Suzuki-Miyaura cross-coupling reactions involving 2-Naphthylboronic acid-D7. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting and optimizing their experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the Suzuki-Miyaura coupling reaction and why is it important?

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organoboron compound (like a boronic acid) and an organohalide or triflate.[1][2] It is a cornerstone of modern organic synthesis, widely used in the creation of biaryl compounds, which are crucial structures in many pharmaceuticals and materials.[1][3][4]

Q2: What are the essential components of a Suzuki-Miyaura coupling reaction?

A typical Suzuki coupling reaction consists of the following:

• Organoboron reagent: In this case, 2-Naphthylboronic acid-D7. Boronic acids can sometimes be unstable.[1]

• Organohalide or triflate: The electrophilic coupling partner. The general reactivity order is I > Br > OTf > Cl.[1]

• Palladium catalyst: A source of palladium(0) is necessary to initiate the catalytic cycle.[1][5]

• Ligand: Often a phosphine-based ligand that stabilizes the palladium catalyst and influences its reactivity.[6]

• Base: Crucial for the activation of the organoboron reagent to facilitate the transmetalation step.[7][8]

• Solvent: A suitable solvent or mixture is needed to dissolve the reactants.[7]

Q3: My reaction is giving a low yield or failing completely. What are the common causes?

Several factors can contribute to low yields or reaction failure in Suzuki coupling:

• Poor catalyst activity: The palladium catalyst may be inactive or have decomposed.[1]

• Inappropriate choice of base or solvent: These components are critical and must be carefully selected based on the substrates.[1]

• Decomposition of the boronic acid: Boronic acids can be unstable and undergo side reactions like protodeboronation (cleavage of the C-B bond).[1][9] Using more stable derivatives like MIDA boronates or organotrifluoroborates can be an effective strategy.[1][10]

• Presence of oxygen: Oxygen can deactivate the Pd(0) catalyst and phosphine ligands, leading to side reactions like homocoupling.[6] Thorough degassing of the reaction mixture is essential.[6]

• Insufficient heating: Many Suzuki couplings require elevated temperatures to proceed efficiently.[6]

Q4: How do I choose the right base for my reaction?

The base plays a critical role in activating the boronic acid.[7][8] The choice of base can significantly impact the reaction's yield and selectivity.[7][8] Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH). The optimal base is often substrate-dependent and may require screening. Weaker bases may be necessary to prevent side reactions like protodeboronation, especially with sensitive substrates.[9]

Q5: What is protodeboronation and how can I minimize it?

Protodeboronation is a common side reaction where the carbon-boron bond of the boronic acid is cleaved by a proton source, leading to the formation of a deboronated arene. This is particularly problematic in the presence of water and a strong base.[9] To minimize this:

• Use anhydrous conditions when possible.[9]

• Employ milder bases like K₂CO₃ or Cs₂CO₃.[9]

• Protect the boronic acid as a more stable derivative, such as a pinacol ester or MIDA boronate, which can release the boronic acid slowly under the reaction conditions.[6][9][10]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the coupling of 2-Naphthylboronic acid-D7.

Problem	Potential Cause	Troubleshooting Steps
Low or no product yield	Inactive Catalyst	Ensure you are using a reliable palladium source. Consider using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a modern precatalyst system (e.g., Buchwald precatalysts) for more reliable activation.[6]
Boronic Acid Instability	Use fresh 2-Naphthylboronic acid-D7. Consider converting it to a more stable pinacol ester or MIDA boronate derivative to prevent degradation.[6]
Inadequate Reaction Conditions	Optimize the reaction temperature; many Suzuki couplings require heating (e.g., 80-100 °C). Ensure thorough degassing of solvents and the reaction mixture to remove oxygen.[6]
Significant Homocoupling of Boronic Acid	Presence of Oxygen	Improve your degassing procedure. Sparging with an inert gas (Argon or Nitrogen) for 15-30 minutes or using several freeze-pump-thaw cycles is recommended.[6]
Use of Pd(II) Precatalyst	Starting with a Pd(0) source like Pd(PPh₃)₄ can mitigate homocoupling that may occur during the in-situ reduction of Pd(II) precatalysts.[6]
Dehalogenation of the Aryl Halide	Use of Amine Bases or Alcoholic Solvents	These can act as hydride sources, leading to dehalogenation.[1] Switch to a different base or solvent system if this side reaction is observed.
Formation of Palladium Black	Catalyst Decomposition	This indicates catalyst aggregation and deactivation. Ensure an appropriate ligand-to-palladium ratio (typically 1:1 to 4:1) is used to stabilize the catalyst.[6] Proper mixing is also crucial.[6]

Data Presentation: Catalyst and Base Screening

To optimize the reaction, a screening of different catalysts, ligands, and bases should be performed. The following tables provide a template for organizing and comparing experimental results.

Table 1: Catalyst and Ligand Screening

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (2)	-	K₂CO₃ (2)	Dioxane/H₂O	100	12
2	Pd₂(dba)₃ (1)	XPhos (2.5)	K₂CO₃ (2)	Dioxane/H₂O	100	12
3	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	Toluene/H₂O	100	12
4	...	...	...	...	...	...

Table 2: Base and Solvent Screening

| Entry | Catalyst (mol%) | Base (equiv) | Solvent | Temp (°C) | Time (h) | Yield (%) | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 1 | Pd(PPh₃)₄ (2) | K₂CO₃ (2) | Dioxane/H₂O | 100 | 12 | | | 2 | Pd(PPh₃)₄ (2) | Cs₂CO₃ (2) | Dioxane/H₂O | 100 | 12 | | | 3 | Pd(PPh₃)₄ (2) | K₃PO₄ (2) | Toluene/H₂O | 100 | 12 | | | 4 | Pd(PPh₃)₄ (2) | K₂CO₃ (2) | THF/H₂O | 80 | 12 | | | 5 | ... | ... | ... | ... | ... | |

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a general starting point for the coupling of 2-Naphthylboronic acid-D7 with an aryl halide.

Materials:

• Aryl halide (1.0 mmol)

• 2-Naphthylboronic acid-D7 (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., a mixture of 1,4-dioxane and water, 4:1 v/v, 5 mL)

• Round-bottom flask or reaction vial with a magnetic stir bar

• Condenser

• Inert gas supply (nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask containing a magnetic stir bar, add the aryl halide, 2-Naphthylboronic acid-D7, and base.[1]

• Seal the flask with a septum and purge with an inert gas for 10-15 minutes.[1]

• Under a positive pressure of the inert gas, add the palladium catalyst.[1]

• Add the degassed solvent mixture via syringe.[1]

• Attach a condenser and heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[1]

• Monitor the progress of the reaction by TLC or LC-MS.[1]

• Upon completion, cool the reaction mixture to room temperature.[1]

• Add water (10 mL) and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).[1]

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel.[1]

Protocol for Parallel Reaction Screening

This protocol outlines a method for screening different reaction parameters in parallel to optimize your Suzuki coupling reaction.[7]

Preparation:

• To an array of oven-dried reaction vials, add the aryl halide (1.0 equiv) and 2-Naphthylboronic acid-D7 (1.1–1.5 equiv).[7]

• In a separate glovebox or under an inert atmosphere, prepare stock solutions of the palladium precursor and ligands if applicable.[7]

• Prepare separate stock solutions or weigh out the different bases to be screened.[7]

Reaction Setup:

• To each vial, add the palladium precursor (e.g., 2 mol %) and the ligand (e.g., 4 mol %).[7]

• Add the base (e.g., 2.0–3.0 equiv).[7]

• Add the solvent (or solvent mixture) to achieve the desired concentration.[7]

• Seal the vials with caps containing a PTFE septum.[7]

Execution and Monitoring:

• Degas each vial by bubbling an inert gas through the solution for 5–10 minutes or by using the freeze-pump-thaw method.[7]

• Place the vials in a pre-heated aluminum block on a stirrer hotplate at the desired temperature.[7]

• Monitor the progress of each reaction at regular intervals (e.g., 1, 4, 12, 24 hours) by taking small aliquots for analysis by TLC, GC, or LC-MS.[7]

Work-up and Analysis:

• Once the reactions are complete, cool the vials to room temperature.[7]

• Quench the reactions by adding water or a saturated aqueous solution of ammonium chloride.[7]

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).[7]

• Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[7]

• Analyze the crude product mixture to determine the conversion and yield for each set of conditions.[7]

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Suzuki-Miyaura Cross-Coupling Reagents [sigmaaldrich.com]

Preventing protodeboronation of 2-Naphthylboronic acid-D7

Welcome to the technical support center for 2-Naphthylboronic acid-D7. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing protodeboronation and to offer troubleshooting advice for its use in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a concern for 2-Naphthylboronic acid-D7?

A1: Protodeboronation is an undesired side reaction where the carbon-boron bond in a boronic acid is cleaved and replaced by a carbon-hydrogen bond.[1] For 2-Naphthylboronic acid-D7, this reaction results in the formation of naphthalene-D7, consuming the starting material and reducing the yield of the desired product in cross-coupling reactions like the Suzuki-Miyaura coupling.

Q2: What factors typically promote the protodeboronation of arylboronic acids?

A2: Several factors can increase the rate of protodeboronation, including:

• High pH (basic conditions): The formation of arylboronate anions at high pH can make the compound more susceptible to protodeboronation.[2]

• Elevated temperatures: Higher reaction temperatures can provide the necessary activation energy for the C-B bond cleavage.

• Presence of water or other protic solvents: These can act as a proton source for the reaction.

• Catalyst choice: Certain transition metal catalysts, particularly some palladium and copper species, can catalyze protodeboronation.

• Oxygen: The presence of oxygen can sometimes promote this side reaction.[3]

Q3: How does the deuterium labeling in 2-Naphthylboronic acid-D7 affect its stability towards protodeboronation?

A3: The presence of deuterium at the naphthalene core is not expected to significantly alter the electronic properties of the molecule and therefore should have a minimal effect on the intrinsic susceptibility of the C-B bond to cleavage. However, the kinetic isotope effect (KIE) could play a role. The C-D bond is stronger than a C-H bond, which can slow down reactions where C-H/C-D bond cleavage is the rate-determining step.[4] While protodeboronation primarily involves the cleavage of the C-B bond, the overall reaction mechanism and the nature of the transition state can be influenced by the isotopic labeling, potentially leading to minor differences in reaction rates compared to the non-deuterated analogue.

Q4: What are MIDA boronates and can they be used to protect 2-Naphthylboronic acid-D7?

A4: MIDA (N-methyliminodiacetic acid) boronates are stable, crystalline derivatives of boronic acids.[1] They act as a "slow-release" protecting group, gradually liberating the free boronic acid under the reaction conditions. This strategy keeps the concentration of the potentially unstable free boronic acid low, thus minimizing side reactions like protodeboronation.[1] Preparing the MIDA boronate of 2-Naphthylboronic acid-D7 is a highly recommended strategy to improve its stability and performance in cross-coupling reactions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of desired product and significant formation of naphthalene-D7	High rate of protodeboronation.	1. Optimize Reaction Temperature: Lower the reaction temperature. Protodeboronation is often accelerated at higher temperatures. 2. Screen Bases: Use a weaker or non-aqueous base. The type and concentration of the base are critical. 3. Use Anhydrous Conditions: Ensure all solvents and reagents are dry. 4. Degas the Reaction Mixture: Remove dissolved oxygen by purging with an inert gas like argon or nitrogen.[3] 5. Convert to a MIDA boronate: This is a very effective strategy for unstable boronic acids.[1]
Inconsistent reaction yields	Variability in the quality of the boronic acid or reaction setup.	1. Store Properly: Store 2-Naphthylboronic acid-D7 at 2-8 °C under dry conditions.[5] 2. Use Fresh Reagents: Use freshly opened solvents and high-purity reagents. 3. Ensure Inert Atmosphere: Maintain a strict inert atmosphere throughout the reaction.
Formation of homocoupled byproducts (binaphthyl-D14)	Presence of Pd(II) species and oxygen.[3]	1. Use a Pd(0) Pre-catalyst: Or ensure complete reduction of a Pd(II) source in situ. 2. Thoroughly Degas: As mentioned above, removing oxygen is crucial to prevent both protodeboronation and homocoupling.[3]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 2-Naphthylboronic acid-D7 with an Aryl Halide

This is a general guideline; optimization for specific substrates is recommended.

Materials:

• 2-Naphthylboronic acid-D7

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., dioxane, toluene, or a mixture with water)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add the aryl halide (1.0 equiv.), 2-Naphthylboronic acid-D7 (1.2 equiv.), and the base (2.0 equiv.).

• Add the palladium catalyst (1-5 mol%).

• Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Add the degassed anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data

The following table presents representative data for Suzuki-Miyaura cross-coupling reactions with arylboronic acids, illustrating the effect of different conditions on product yield and the extent of protodeboronation. Specific data for 2-Naphthylboronic acid-D7 is limited; therefore, these examples with other arylboronic acids serve as a guide for optimization.

Arylboronic Acid	Coupling Partner	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Protodeboronation (%)	Reference
Phenylboronic acid	4-Iodoanisole	Pd-PEPPSI-IPr	KOt-Bu	Toluene	70	>95	<5	[6]
2-Pyridylboronic acid	Aryl Halide	Specialized Pd Catalyst	Cs₂CO₃	Dioxane/H₂O	80	85	10-15	[7]
4-Fluorophenylboronic acid	Aryl Halide	Pd(OAc)₂ / XPhos	K₃PO₄	Toluene/H₂O	100	92	~5	General Suzuki Conditions
2,6-Difluorophenylboronic acid	Aryl Halide	Pd₂(dba)₃ / SPhos	K₃PO₄	1,4-Dioxane	100	78	>20	[2]

Visualizations

Caption: General mechanism of base-catalyzed protodeboronation.

References

• 1. research.ed.ac.uk [research.ed.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Yoneda Labs [yonedalabs.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Suzuki Coupling with 2-Naphthylboronic acid-D7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-Naphthylboronic acid-D7 in Suzuki-Miyaura cross-coupling reactions. This guide addresses common side reactions, offers strategies for their mitigation, and provides experimental protocols to enhance reaction efficiency and product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 2-Naphthylboronic acid-D7 in Suzuki coupling?

The primary side reactions encountered are protodeboronation and homocoupling.

• Protodeboronation: This is the cleavage of the C–B bond and its replacement with a C–H (or C–D) bond, leading to the formation of naphthalene-D7. This reaction is often promoted by aqueous basic conditions and elevated temperatures.[1]

• Homocoupling: This reaction involves the coupling of two molecules of the boronic acid to form 2,2'-binaphthyl-D14. The presence of oxygen and certain palladium(II) species can facilitate this undesired dimerization.[2]

Q2: How does the deuterium labeling in 2-Naphthylboronic acid-D7 affect the rate of side reactions?

Deuterium labeling can influence reaction rates through the kinetic isotope effect (KIE). The C-D bond is stronger than a C-H bond, meaning it requires more energy to break.

• For Homocoupling: The mechanism of homocoupling is complex and can involve multiple pathways. The influence of the deuterium label on the rate of homocoupling is not well-documented for this specific substrate. However, if any step involving the cleavage of a C-H/D bond on the naphthyl ring is rate-determining, a KIE could be expected.

Q3: What are the key factors to consider to minimize side reactions?

Several factors can be optimized to suppress both protodeboronation and homocoupling:

• Reaction Atmosphere: Rigorously excluding oxygen by using degassed solvents and maintaining an inert atmosphere (e.g., Argon or Nitrogen) is crucial to minimize homocoupling.[3]

• Palladium Source: Using a Pd(0) precatalyst (e.g., Pd(PPh₃)₄) can be advantageous over a Pd(II) source (e.g., Pd(OAc)₂), as Pd(II) can directly promote homocoupling.[2]

• Base Selection: The choice and strength of the base are critical. While a base is necessary to activate the boronic acid, overly strong bases can accelerate protodeboronation. Screening bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ is recommended.

• Solvent System: The choice of solvent can influence the solubility of reagents and the reaction kinetics. Anhydrous solvents are often preferred to minimize protodeboronation.

• Temperature: Running the reaction at the lowest effective temperature can help reduce the rates of side reactions relative to the desired cross-coupling.

• Ligand Choice: Bulky, electron-rich phosphine ligands can accelerate the desired catalytic cycle, potentially outcompeting side reactions.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
High levels of Naphthalene-D7 (Protodeboronation)	1. Presence of water in the reaction mixture. 2. Base is too strong or concentration is too high. 3. Prolonged reaction time at elevated temperature.	1. Use anhydrous solvents and reagents. 2. Screen weaker bases (e.g., K₂CO₃, CsF) or use a lower concentration of the current base. 3. Monitor the reaction closely and stop it upon completion. Try running the reaction at a lower temperature.
Significant formation of 2,2'-Binaphthyl-D14 (Homocoupling)	1. Presence of oxygen in the reaction. 2. Use of a Pd(II) precatalyst. 3. High concentration of the boronic acid.	1. Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere.[3] 2. Switch to a Pd(0) precatalyst (e.g., Pd(PPh₃)₄). If using a Pd(II) source, consider adding a mild reducing agent.[2] 3. Consider slow addition of the boronic acid to the reaction mixture.
Low yield of the desired cross-coupled product	1. Inefficient catalyst system. 2. Poor solubility of reagents. 3. Side reactions consuming starting materials.	1. Screen different palladium catalysts and ligands. Bulky, electron-rich phosphine ligands are often effective. 2. Experiment with different solvent systems to ensure all components are well-dissolved. 3. Address protodeboronation and homocoupling using the steps outlined above.
Difficulty in purifying the product from byproducts	1. Similar polarity of the product and byproducts.	1. Optimize the reaction to minimize byproduct formation. 2. Employ high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) for challenging separations.

Experimental Protocols

The following is a general protocol for a Suzuki coupling reaction with 2-Naphthylboronic acid. Optimization of specific parameters will be necessary for different coupling partners.

General Procedure for Suzuki Coupling:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 eq.), 2-Naphthylboronic acid-D7 (1.2 eq.), and a suitable base (e.g., K₂CO₃, 2.0 eq.).

• Inerting: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Catalyst and Ligand Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if necessary, an external ligand.

• Solvent Addition: Add a degassed solvent (e.g., toluene, dioxane, or DMF) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir. Monitor the reaction progress by a suitable analytical technique such as TLC, GC-MS, or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Analytical Method for Quantifying Side Products:

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and quantification of the desired product and the major side products.

• Sample Preparation: A small aliquot of the crude reaction mixture can be diluted with a suitable solvent (e.g., ethyl acetate) and filtered through a small plug of silica gel before injection.

• GC Method: A standard non-polar capillary column (e.g., DB-5ms or HP-5ms) can be used. A temperature gradient program will be necessary to separate the starting materials, the desired product, naphthalene-D7, and 2,2'-binaphthyl-D14.

• Quantification: Quantification can be achieved by using an internal standard and creating calibration curves for each compound of interest.

Visualizing Reaction Pathways

The following diagrams illustrate the main reaction pathway and the key side reactions in the Suzuki coupling of an aryl halide with 2-Naphthylboronic acid-D7.

Figure 1. Reaction pathways in Suzuki coupling.

Figure 2. Troubleshooting workflow.

References

• 1. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.ed.ac.uk [research.ed.ac.uk]

Improving yield and purity in 2-Naphthylboronic acid-D7 reactions

Welcome to the technical support center for 2-Naphthylboronic acid-D7. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve yield and purity in your chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is the most common application of 2-Naphthylboronic acid-D7?

A1: 2-Naphthylboronic acid-D7 is primarily used in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, to introduce a deuterated 2-naphthyl group into a target molecule. This is a crucial step in the synthesis of isotopically labeled compounds for use as internal standards in mass spectrometry-based bioanalysis or to study metabolic pathways and reaction mechanisms.

Q2: How does the deuterium labeling in 2-Naphthylboronic acid-D7 affect its reactivity compared to the non-deuterated analogue?

A2: The deuterium labeling is not expected to significantly alter the fundamental chemical reactivity or the types of reactions it can undergo. However, a kinetic isotope effect (KIE) may be observed, potentially leading to slightly slower reaction rates compared to the non-deuterated 2-Naphthylboronic acid. This effect is generally minor for aryl C-H/C-D bonds in the Suzuki-Miyaura reaction's rate-determining step and usually does not necessitate a major change in reaction protocols.

Q3: What are the common impurities found in 2-Naphthylboronic acid-D7 and how can they be detected?

A3: Common impurities include the corresponding boronic anhydride (a trimer formed by dehydration), deboronated naphthalene-D7, and residual starting materials or solvents from its synthesis. Hydrolysis of the boronic acid can also occur if exposed to moisture.[1][2] Purity can be assessed using techniques like:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): Useful for separating the boronic acid from organic impurities. Special methods may be required to prevent on-column degradation.[2]

• Non-Aqueous Capillary Electrophoresis (NACE): An effective technique for analyzing boronic acids and esters without inducing hydrolysis during analysis.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹¹B): To confirm the structure and identify organic impurities.

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

Q4: How should 2-Naphthylboronic acid-D7 be stored to maintain its purity?

A4: 2-Naphthylboronic acid-D7 should be stored in a cool, dry place under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.[3] Boronic acids are susceptible to dehydration to form boroxines (anhydrides) and can also be sensitive to air and moisture, which can lead to hydrolysis and other side reactions.[1][2]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during reactions with 2-Naphthylboronic acid-D7, particularly in Suzuki-Miyaura cross-coupling reactions.

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	Inactive Catalyst: The palladium catalyst may have been deactivated by oxygen or impurities.	Ensure all reagents and solvents are thoroughly degassed. Use fresh, high-quality catalyst and ligands. Consider using pre-catalysts that are more air-stable.
Poor Boronic Acid Quality: The boronic acid may have degraded due to improper storage or handling.	Check the purity of the 2-Naphthylboronic acid-D7 before use. Consider recrystallization if impurities are suspected.
Incorrect Base: The chosen base may not be optimal for the specific substrates and catalyst system.	Screen different bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄. The strength and solubility of the base are critical.[4]
Suboptimal Solvent System: The solvent may not be suitable for the reaction, leading to poor solubility of reagents or catalyst deactivation.	Common solvents for Suzuki couplings include toluene, dioxane, DMF, and THF, often with water as a co-solvent.[5] The choice of solvent can significantly impact the reaction outcome.
Incomplete Reaction (Significant Starting Material Remaining)	Insufficient Reaction Time or Temperature: The reaction may not have reached completion.	Increase the reaction time and/or temperature. Monitor the reaction progress by TLC or LC-MS to determine the optimal endpoint.
Catalyst Poisoning: Functional groups on the substrates or impurities may be poisoning the catalyst.	Purify the starting materials. If catalyst poisoning is suspected, a higher catalyst loading might be necessary, or a more robust catalyst system could be explored.
Formation of Side Products (e.g., Homocoupling, Protodeboronation)	Protodeboronation: The boronic acid is replaced by a hydrogen atom from a proton source (e.g., water).	Use anhydrous conditions, especially during the transmetalation step, to minimize this side reaction.[6]
Homocoupling of Boronic Acid: Two molecules of the boronic acid couple to form a binaphthyl-D14 species.	This is often favored at higher temperatures or with certain catalyst systems. Optimize the reaction temperature and consider a different palladium catalyst or ligand.
Difficulty in Product Purification	Boronic Acid/Ester Impurities: Residual boronic acid or its byproducts co-elute with the desired product.	A post-reaction acidic or basic wash can help remove boronic acid impurities. Alternatively, chromatography on silica gel with a suitable solvent system can be effective. The use of specific HPLC methods can also aid in purification.[7]
Residual Palladium: The final product is contaminated with palladium.	Treat the crude product with a palladium scavenger. Filtration through a pad of celite or silica can also help reduce palladium levels.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol is a general guideline and should be optimized for specific substrates.

Materials:

• Aryl halide (1.0 eq)

• 2-Naphthylboronic acid-D7 (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, 2.0 - 3.0 eq)

• Solvent (e.g., Toluene/Water or Dioxane/Water mixture)

Procedure:

• To a reaction vessel, add the aryl halide, 2-Naphthylboronic acid-D7, and the base.

• Purge the vessel with an inert gas (argon or nitrogen) for 10-15 minutes.

• Under the inert atmosphere, add the degassed solvent(s).

• Add the palladium catalyst to the mixture.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Logical Workflow for Troubleshooting a Failed Suzuki-Miyaura Reaction

Caption: Troubleshooting flowchart for a Suzuki-Miyaura reaction.

Key Steps in a Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Development and validation of non-aqueous capillary electrophoresis methods to analyze boronic esters and acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Naphthalene-2-boronic acid | [frontierspecialtychemicals.com]
• 4. A Palladium-Catalyzed Three-Component Cross-Coupling of Conjugated Dienes or Terminal Alkenes with Vinyl Triflates and Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds – Denmark Group [denmarkgroup.illinois.edu]
• 7. edepot.wur.nl [edepot.wur.nl]

Technical Support Center: Matrix Effects with 2-Naphthylboronic acid-D7 Internal Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects when using 2-Naphthylboronic acid-D7 as an internal standard in LC-MS/MS assays.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern when using 2-Naphthylboronic acid-D7?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte or internal standard by co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2][3] These effects, primarily ion suppression or enhancement, can lead to inaccurate quantification, poor reproducibility, and compromised assay sensitivity.[2] When using 2-Naphthylboronic acid-D7 as an internal standard, matrix effects can cause its response to vary between samples, potentially leading to erroneous quantification of the target analyte if the matrix effect is not consistent between the analyte and the internal standard.

Q2: Is a deuterated internal standard like 2-Naphthylboronic acid-D7 supposed to completely eliminate matrix effects?

A2: While stable isotope-labeled internal standards (SIL-IS) like 2-Naphthylboronic acid-D7 are the "gold standard" for mitigating matrix effects, they may not eliminate them entirely.[2] The underlying principle is that the analyte and the SIL-IS will co-elute and be affected by the matrix in the same way, thus normalizing the response.[1] However, "differential matrix effects" can occur where the analyte and the deuterated standard are affected differently by the matrix.[2] This can sometimes be attributed to slight differences in retention time. Therefore, careful method development and validation are still crucial.

Q3: What are some specific challenges related to boronic acids that might contribute to matrix effects or analytical variability?

A3: Boronic acids can present unique challenges in LC-MS/MS analysis. They have a tendency to form boroxines (dehydrated cyclic trimers), solvent adducts, and dimers, which can complicate the mass spectra and affect quantification.[4] Additionally, their interaction with diols present in the biological matrix is a possibility. Optimizing instrument parameters and mobile phase composition is key to minimizing these phenomena.[4] Some methods also employ derivatization to improve sensitivity and reduce variability.[5][6]

Q4: How can I qualitatively and quantitatively assess matrix effects for my assay using 2-Naphthylboronic acid-D7?

A4: There are two primary methods for assessing matrix effects:

• Post-Column Infusion: This provides a qualitative assessment. A solution of the analyte and internal standard is continuously infused into the mass spectrometer while a blank, extracted matrix sample is injected into the LC system. Any dips or rises in the baseline signal indicate regions of ion suppression or enhancement.

• Post-Extraction Spike Method: This provides a quantitative measure. The peak area of the analyte and internal standard in a post-extraction spiked sample (blank matrix extract spiked with the compounds) is compared to the peak area in a neat solution (solvent). The matrix effect can be calculated as a percentage.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
High variability in 2-Naphthylboronic acid-D7 peak area across a sample batch.	Significant and variable matrix effects between samples.	1. Improve Sample Preparation: Switch from protein precipitation to a more rigorous method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to better remove interfering matrix components, especially phospholipids.[1][7] 2. Optimize Chromatography: Modify the LC gradient to achieve better separation of the analyte and internal standard from the regions of ion suppression identified by post-column infusion.[2]
Poor peak shape (fronting or tailing) for both analyte and 2-Naphthylboronic acid-D7.	Interaction with metal surfaces in the LC system; column contamination.	1. Use Metal-Free Columns: Consider using columns with PEEK-lined hardware to minimize analyte interaction with metal surfaces. 2. Column Washing: Implement a robust column washing procedure between runs.
Inconsistent analyte/internal standard peak area ratio.	Differential matrix effects affecting the analyte and 2-Naphthylboronic acid-D7 differently.	1. Adjust Mobile Phase: Experiment with different mobile phase additives (e.g., ammonium acetate, ammonium formate) and pH to alter the ionization conditions and potentially reduce differential effects.[4] 2. Investigate Derivatization: For challenging matrices, consider a derivatization strategy for both the analyte and a suitable boronic acid analog internal standard to improve ionization consistency.[5][6]
Unexpected peaks or adducts for 2-Naphthylboronic acid-D7.	Formation of boroxines, dimers, or solvent adducts, which is a known characteristic of boronic acids.[4]	1. Optimize MS Source Conditions: Adjust source temperature, gas flows, and voltages to minimize in-source reactions. 2. Mobile Phase Modification: The use of additives like ammonium acetate can help stabilize the boronic acid and favor the formation of the desired ion.[4]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spike Method

• Prepare Neat Solution (Set A): Prepare a solution containing the analyte and 2-Naphthylboronic acid-D7 at a known concentration in the final mobile phase composition.

• Prepare Blank Matrix Samples: Extract at least six different lots of blank biological matrix using the developed sample preparation method.

• Prepare Post-Extraction Spiked Samples (Set B): Spike the extracted blank matrix samples from step 2 with the analyte and 2-Naphthylboronic acid-D7 to the same concentration as the Neat Solution.

• Analysis: Inject both sets of samples into the LC-MS/MS system and record the peak areas for the analyte and the internal standard.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • The relative standard deviation (RSD) of the matrix effect across the different lots should be <15%.

Protocol 2: Improved Sample Preparation using Solid-Phase Extraction (SPE)

• Conditioning: Condition a suitable SPE cartridge (e.g., a polymeric reversed-phase sorbent) with methanol followed by water.

• Loading: Dilute the plasma sample (e.g., 100 µL) with an aqueous solution (e.g., 4% phosphoric acid) and load it onto the conditioned cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences like salts.

• Elution: Elute the analyte and internal standard with an appropriate organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for injection.

Visualizations

Caption: Mechanism of ion suppression in the mass spectrometer source.

Caption: Workflow for the quantitative assessment of matrix effects.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. agilent.com [agilent.com]

Technical Support Center: Deuterated Boronic Acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage, handling, and troubleshooting of deuterated boronic acids.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid deuterated boronic acids?

A: To ensure long-term stability and maintain isotopic purity, solid deuterated boronic acids should be stored under the following conditions:

• Temperature: Refrigerate at 2-8°C for short-term storage. For long-term storage, -20°C or colder is recommended.[1][2]

• Atmosphere: Store under an inert atmosphere, such as argon or dry nitrogen, to prevent oxidation and hydrolysis.[1] Boronic acids are prone to forming cyclic trimers (boroxines) through the loss of water, which can be minimized by excluding moisture.[3]

• Light: Protect from light by storing in amber vials or in the dark, as many organic compounds are light-sensitive.[1][2]

• Container: Use a tightly sealed container to prevent moisture absorption, as boronic acids can be hygroscopic.[4]

Q2: How should I prepare and store solutions of deuterated boronic acids?

A: Solutions of boronic acids are generally less stable than the solid compounds and should ideally be prepared fresh.[5] If storage is necessary:

• Solvent Choice: Use dry, aprotic solvents (e.g., acetonitrile, THF, dioxane). Avoid acidic or basic aqueous solutions, as they can catalyze deuterium-hydrogen (H/D) exchange and compromise isotopic purity.[1][2]

• Storage: Store solutions under an inert atmosphere at low temperatures (2-8°C or -20°C).[2]

• Working Solutions: Prepare working solutions fresh as needed, especially at low concentrations, to minimize degradation and adsorption to container walls.[1]

Q3: What are the main degradation pathways for deuterated boronic acids?

A: Deuterated boronic acids are susceptible to the same primary degradation pathways as their non-deuterated counterparts:

• Protodeboronation: Cleavage of the carbon-boron bond, replacing the boronic acid group with a hydrogen atom. This is often accelerated by heat, base, or palladium catalysts.[5][6]

• Oxidation: The boronic acid group can be oxidized to a hydroxyl group (phenol in the case of aryl boronic acids), particularly in the presence of air or other oxidizing agents.[5][7][8]

• Polymerization/Trimerization: Dehydration can lead to the formation of cyclic trimers known as boroxines. This complicates reaction stoichiometry and reproducibility.[3][5] In addition to these, deuterated boronic acids are at risk of Deuterium-Hydrogen (H/D) Exchange , especially in protic solvents or under acidic/basic conditions, which would lower the isotopic enrichment.[2]

Q4: Which deuterated boronic acids are particularly unstable?

A: Instability can vary based on the structure. 2-Heterocyclic boronic acids (e.g., derived from furan, pyrrole, pyridine) are known to be particularly unstable and prone to rapid protodeboronation.[5][6] Vinyl and cyclopropyl boronic acids also tend to be unstable.[6]

Q5: How can I improve the stability of my deuterated boronic acid in a reaction?

A: If you are experiencing issues with the stability of your deuterated boronic acid, consider using a more stable derivative. Air-stable alternatives include:

• Potassium trifluoroborate salts: These are crystalline solids that are generally more stable than the corresponding boronic acids.[9]

• N-methyliminodiacetic acid (MIDA) boronates: These are highly stable to benchtop conditions and can slowly release the active boronic acid in situ under specific reaction conditions.[6]

• Diethanolamine (DABO) boronates: These complexes are air-stable and can be used directly in cross-coupling reactions.[9]

Troubleshooting Guide

Problem: Low or no product yield in a cross-coupling reaction (e.g., Suzuki-Miyaura).

This is a common issue, often stemming from the in-situ decomposition of the deuterated boronic acid, which competes with the desired catalytic cycle.[5][6]

Caption: Troubleshooting workflow for low yields in cross-coupling reactions.

Problem: Difficulty purifying the deuterated boronic acid.

Boronic acids can be challenging to purify via standard methods like silica gel chromatography due to their polarity and potential for decomposition on silica.[10][11]

Caption: Decision pathway for selecting a boronic acid purification strategy.

Data Summary

Table 1: General Storage Recommendations for Deuterated Compounds

Form	Temperature	Atmosphere	Light Protection	Container	Key Consideration
Solid/Lyophilized	-20°C or colder (long-term)	Inert gas (Ar, N₂)	Amber vial / dark	Tightly sealed, desiccator	Protect from moisture to prevent hydrolysis and boroxine formation.[2]
Solution (Aprotic Solvent)	2-8°C (short-term), -20°C (medium-term)	Inert gas (Ar, N₂)	Amber vial / dark	Tightly sealed	Prepare fresh if possible.[2][5] Avoid protic solvents.
Solution (Aqueous/Protic)	Not Recommended for Storage	N/A	N/A	N/A	High risk of H/D exchange.[2] Prepare fresh for immediate use.[2]

Table 2: Common Degradation Pathways and Contributing Factors

Degradation Pathway	Description	Accelerating Factors	Mitigation Strategy
Protodeboronation	C-B bond cleavage, replaced by C-H.	Heat, base, palladium catalyst, certain heteroaryl structures.[5][6]	Use milder conditions, shorter reaction times, or a stabilizing derivative (e.g., MIDA boronate).[6]
Oxidation	C-B bond converted to C-O bond.	Air (oxygen), reactive oxygen species.[5][7][12]	Handle under an inert atmosphere.[1] Use degassed solvents.
Trimerization (Boroxine Formation)	Dehydration to form a cyclic trimer.	Presence of water/moisture, heat.[3]	Store in a desiccator, handle under dry conditions.[2]
H/D Exchange	Loss of deuterium label to the environment.	Protic solvents (water, alcohols), acidic or basic conditions.[1][2]	Use aprotic solvents, maintain neutral pH.[1]

Experimental Protocols

Protocol 1: Assessing the Benchtop Stability of a Deuterated Boronic Acid

This protocol provides a method to quantify the stability of a deuterated boronic acid when exposed to air.

• Sample Preparation: Place a known quantity (e.g., 50-100 mg) of the deuterated boronic acid into an open vial on the laboratory bench, exposing it to the ambient atmosphere.[5]

• Time Points: At regular intervals (e.g., Day 0, 1, 3, 7, 15), take a small aliquot (e.g., 1-2 mg) from the vial for analysis.

• Analysis by NMR:

  • Prepare a solution of the aliquot in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). To reverse any anhydride formation that could complicate analysis, a small drop of D₂O can be added to the NMR tube.[13]

  • Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) to the NMR tube.

  • Acquire a quantitative ¹H NMR spectrum.

• Data Analysis:

  • Determine the purity of the boronic acid at each time point by integrating a characteristic peak of the boronic acid against a peak from the internal standard.[5]

  • Look for the appearance of signals corresponding to degradation products, such as the protodeboronated arene.

  • Plot the percent purity versus time to generate a stability profile.[5]

Protocol 2: Control Experiment for a Suzuki-Miyaura Coupling Reaction

This protocol helps determine if the deuterated boronic acid is degrading under the reaction conditions.

• Reaction Setup: In a reaction vial, combine the deuterated boronic acid (1.0 equiv), the base (e.g., K₃PO₄, 2.0 equiv), and the solvent (e.g., dioxane/water).

• Exclusion of Key Reagents: Do not add the palladium catalyst or the coupling partner (e.g., aryl halide).[5]

• Reaction Conditions: Subject the mixture to the same temperature and stirring conditions as the planned Suzuki-Miyaura reaction.

• Monitoring: At various time points (e.g., 0, 1, 4, and 24 hours), take an aliquot of the reaction mixture.

• Analysis: Analyze the aliquots by LC-MS or NMR to quantify the remaining boronic acid and identify any degradation products (e.g., protodeboronated compound).[5]

• Interpretation: If significant degradation occurs, the reaction conditions are too harsh for the specific deuterated boronic acid, and optimization (lower temperature, different base, or a more stable boronic acid derivative) is required.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Boronic acid - Wikipedia [en.wikipedia.org]
• 4. laballey.com [laballey.com]
• 5. benchchem.com [benchchem.com]
• 6. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. Improving the oxidative stability of boronic acids through stereoelectronic effects - American Chemical Society [acs.digitellinc.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Selection for Challenging Suzuki Couplings with 2-Naphthylboronic acid-D7

This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting and guidance for Suzuki-Miyaura coupling reactions involving the sterically demanding 2-Naphthylboronic acid-D7.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction with 2-Naphthylboronic acid-D7 resulting in a low yield or failing completely?

Low yields in Suzuki couplings with sterically hindered substrates like 2-Naphthylboronic acid are a common challenge.[1] The primary reason is the steric bulk of the naphthyl group, which can impede key steps in the catalytic cycle, namely transmetalation and reductive elimination.[1][2] The electron-rich nature of the naphthyl system can also make oxidative addition to certain aryl halides less favorable.[3][4]

Common causes for failure or low yield include:

• Inefficient Catalyst System: Standard catalysts such as Pd(PPh₃)₄ are often ineffective for sterically hindered substrates.[1]

• Catalyst Deactivation: The formation of palladium black (precipitated palladium) can halt the reaction. This is often caused by the presence of oxygen or inadequate ligand stabilization.[5][6]

• Competing Side Reactions: Homocoupling of the boronic acid, protodeboronation, and dehalogenation of the coupling partner can consume starting materials.[5][7]

• Suboptimal Reaction Conditions: The choice of base, solvent, and temperature is critical and highly interdependent.[8]

Q2: What are the recommended catalyst and ligand systems for this challenging coupling?

For sterically demanding substrates, the choice of ligand is more critical than the palladium precursor.[1] Bulky, electron-rich monophosphine ligands or N-Heterocyclic Carbene (NHC) ligands are highly recommended.[1][9][10] These ligands promote the formation of a reactive, coordinatively unsaturated palladium(0) species necessary for efficient oxidative addition and accelerate the final reductive elimination step.[1]

Recommended Ligand Classes:

• Buchwald Ligands: Biaryl monophosphine ligands such as SPhos, XPhos, and RuPhos are excellent choices for coupling hindered substrates.[1][3]

• N-Heterocyclic Carbene (NHC) Ligands: These have demonstrated high efficacy, even for synthesizing highly substituted biaryls at room temperature.[10]

• Specialized Ligands: For particularly difficult couplings, ligands like BI-DIME or arsa-Buchwald ligands (arsenic analogs) may offer improved performance due to unique steric and electronic properties.[9][11]

Common Palladium Precursors:

• Palladium(II) acetate (Pd(OAc)₂)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Palladacycle precatalysts (e.g., Buchwald G3 or G4 precatalysts) which are often more stable and efficient.[6]

Q3: How does the deuterium labeling in 2-Naphthylboronic acid-D7 affect the reaction?

For C-C bond formation in a Suzuki coupling, the primary kinetic isotope effect (KIE) would be associated with the cleavage of the C-B bond during transmetalation or the C-X bond during oxidative addition. Since the deuterium atoms in 2-Naphthylboronic acid-D7 are on the aromatic ring and not at the site of C-B bond cleavage, a significant primary KIE is not expected to directly inhibit the reaction. The challenges in this reaction are overwhelmingly due to the steric hindrance of the naphthyl scaffold rather than the isotopic labeling. However, optimizing reaction conditions is always crucial for deuterated compounds to ensure high isotopic purity in the final product and avoid any unforeseen side reactions or isotopic scrambling.[12]

Q4: I am observing significant homocoupling of my boronic acid. How can I minimize this side reaction?

Homocoupling of boronic acids is a common side reaction, often promoted by the presence of oxygen and Pd(II) species.[5][6]

Troubleshooting Steps:

• Rigorous Degassing: The most frequent cause is dissolved oxygen.[5] Ensure your solvent and reaction mixture are thoroughly degassed using methods like freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the solvent for an extended period.

• Use a Pd(0) Source: Starting with a Pd(0) source like Pd₂(dba)₃ can mitigate homocoupling that occurs during the in situ reduction of Pd(II) precatalysts (e.g., Pd(OAc)₂), a process which can consume the boronic acid.[5]

• Use a Precatalyst: Modern palladium precatalysts are designed for clean and efficient generation of the active Pd(0) species, which can suppress side reactions.[6]

• Control Temperature: Running the reaction at the lowest effective temperature can sometimes reduce the rate of side reactions relative to the desired cross-coupling.[3]

Q5: What is the best choice of base and solvent for this reaction?

The base activates the boronic acid, facilitating transmetalation. For hindered couplings, moderately strong inorganic bases are often required.[1]

• Recommended Bases: Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are frequently effective. For very challenging systems, a stronger base like potassium tert-butoxide (t-BuOK) might be necessary, though this can increase the risk of side reactions.[1]

• Recommended Solvents: Aprotic polar solvents or aromatic hydrocarbons are generally good choices as they help solubilize the catalyst complex and reagents.[1] Commonly used solvents include 1,4-Dioxane, Tetrahydrofuran (THF), and Toluene. A small amount of water is often beneficial, especially when using phosphate or carbonate bases.[1][6]

Troubleshooting Guide for Low-Yielding Reactions

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Ineffective Catalyst/Ligand: The chosen ligand is not bulky or electron-rich enough to overcome steric hindrance.[1]	Action: Screen bulky phosphine ligands (e.g., XPhos, SPhos) or NHC ligands. Use a modern Pd precatalyst (e.g., XPhos Pd G3/G4).[13]
2. Catalyst Deactivation: Presence of oxygen leading to palladium black formation.[3][5]	Action: Ensure rigorous degassing of solvents and maintain a strict inert (Ar/N₂) atmosphere throughout the reaction.[14]
3. Inappropriate Base: The base may be too weak to activate the boronic acid for transmetalation.	Action: Switch to a stronger base like K₃PO₄ or Cs₂CO₃. Ensure the base is finely powdered and anhydrous if required.[1][3]
Significant Side Products	1. Homocoupling: Oxidative coupling of two boronic acid molecules.[6]	Action: Improve degassing procedures.[5] Consider using a Pd(0) source or a stable precatalyst.[6]
2. Protodeboronation: Cleavage of the C-B bond by a proton source, quenching the boronic acid.[7][15]	Action: Use anhydrous solvents and reagents. Sometimes, using the boronic ester (e.g., pinacol ester) version can increase stability.[6] Avoid acidic conditions or impurities.
3. Dehalogenation: The aryl halide is reduced instead of coupled.[3][6]	Action: Avoid bases that can act as hydride donors (e.g., some amine bases). Screen different solvents; avoid alcohol solvents if dehalogenation is significant.[5][6]
Poor Reproducibility	1. Reagent Quality: Degradation of boronic acid, catalyst, or solvent impurities.	Action: Use fresh, high-purity reagents. Ensure boronic acid has not degraded during storage. Check solvent purity, as trace impurities can poison the catalyst.[16]
2. Inconsistent Setup: Variations in degassing, stirring rate, or temperature.	Action: Standardize the experimental protocol. Ensure adequate mixing to avoid localized high concentrations of reagents.[5]

Catalyst System Performance for Hindered Couplings

Aryl Halide	Boronic Acid	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)
1-Bromo-2-methylbenzene	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	>95
2-Bromo-1,3-dimethylbenzene	2-Naphthylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	110	92
4-Chloro-tert-butylbenzene	2-Naphthylboronic acid	Pd(OAc)₂ / IPr*	K₃PO₄	Dioxane	80	98
1-Bromo-naphthalene	2,6-Dimethylphenylboronic acid	XPhos Pd G3	K₃PO₄	THF/H₂O	80	94

*IPr = An N-heterocyclic carbene (NHC) ligand. Data is compiled for illustrative purposes from typical results in the literature for sterically hindered couplings.

Generalized Experimental Protocol

This protocol provides a starting point for the Suzuki coupling of an aryl halide with 2-Naphthylboronic acid-D7. Optimization may be required.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• 2-Naphthylboronic acid-D7 (1.2 mmol, 1.2 equiv)

• Palladium precatalyst (e.g., XPhos Pd G4, 0.02 mmol, 2 mol%)

• Base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene, 5 mL)

• Degassed water (if required, e.g., 0.5 mL)

Procedure:

• To an oven-dried reaction vial or Schlenk flask equipped with a magnetic stir bar, add the aryl halide, 2-Naphthylboronic acid-D7, palladium precatalyst, and base.

• Seal the vessel with a septum or screw cap.

• Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times to ensure an inert atmosphere.

• Using a syringe, add the degassed solvent (and water, if applicable) to the reaction vessel.

• Place the reaction mixture in a preheated oil bath at the desired temperature (e.g., 80-110 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.[17]

Visualized Workflows and Mechanisms

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A decision workflow for selecting a catalyst system for challenging couplings.

Caption: A logical workflow for troubleshooting low-yielding Suzuki coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. youtube.com [youtube.com]
• 8. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 9. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. organic-chemistry.org [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. benchchem.com [benchchem.com]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. arodes.hes-so.ch [arodes.hes-so.ch]
• 17. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide: 2-Naphthylboronic Acid-D7 vs. Non-deuterated 2-Naphthylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-Naphthylboronic acid-D7 and its non-deuterated counterpart, 2-Naphthylboronic acid. The inclusion of deuterium in the -D7 analogue offers distinct properties that can be advantageous in various research and drug development applications. This document outlines their key differences, supported by established scientific principles and experimental data from analogous compounds, to aid in the selection of the appropriate molecule for specific research needs.

Introduction to 2-Naphthylboronic Acid and its Deuterated Analog

2-Naphthylboronic acid is a versatile building block in organic synthesis, most notably utilized in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction to form carbon-carbon bonds.[1] This reaction is fundamental in the synthesis of complex organic molecules, including many pharmaceuticals.[1][2] 2-Naphthylboronic acid-D7 is a deuterated version of this compound, where seven hydrogen atoms on the naphthalene ring have been replaced with deuterium, a stable isotope of hydrogen. This isotopic substitution can significantly impact the compound's metabolic stability and reaction kinetics.[3][4]

Physicochemical Properties

The fundamental physicochemical properties of 2-Naphthylboronic acid and its -D7 variant are presented in Table 1. The primary difference lies in their molecular weight due to the presence of seven deuterium atoms in the -D7 isotopologue.

Property	2-Naphthylboronic Acid	2-Naphthylboronic acid-D7
Molecular Formula	C₁₀H₉BO₂	C₁₀H₂D₇BO₂
Molecular Weight	171.99 g/mol	~179.03 g/mol
CAS Number	32316-92-0	Not available
Appearance	White to off-white crystalline powder[5]	Similar to non-deuterated
Melting Point	269-275 °C	Expected to be similar to non-deuterated
Solubility	Slightly soluble in water[5]	Expected to be similar to non-deuterated

Performance Comparison: Reaction Kinetics and Metabolic Stability

The most significant differences between the two compounds arise from the kinetic isotope effect (KIE), a phenomenon where the substitution of a lighter isotope (hydrogen) with a heavier one (deuterium) affects the rate of a chemical reaction.

Suzuki-Miyaura Cross-Coupling Reaction

In the context of the Suzuki-Miyaura reaction, the cleavage of the carbon-hydrogen (or carbon-deuterium) bond is not the rate-determining step. Therefore, a significant primary kinetic isotope effect is not expected. However, minor secondary isotope effects could subtly influence reaction rates. Without direct comparative experimental data, it is anticipated that both compounds will perform similarly in terms of reaction yield and efficiency under standard Suzuki-Miyaura conditions.

Metabolic Stability

The primary advantage of 2-Naphthylboronic acid-D7 lies in its enhanced metabolic stability.[3][4] Drug metabolism often involves the cleavage of C-H bonds by cytochrome P450 enzymes.[6] The C-D bond is stronger than the C-H bond, and therefore, its enzymatic cleavage occurs at a slower rate. This can lead to a significantly longer metabolic half-life for the deuterated compound.[4] This "deuterium effect" is a well-established strategy in drug development to improve pharmacokinetic profiles.[3]

While direct comparative data for 2-Naphthylboronic acid is not available, studies on other deuterated small molecules have demonstrated significant improvements in metabolic stability, as summarized in Table 2.

Parameter	Non-Deuterated Compound	Deuterated Compound	Expected Impact on 2-Naphthylboronic acid-D7
Metabolic Half-life (t½)	Shorter	Longer[4]	Increased half-life
Intrinsic Clearance (CLint)	Higher	Lower[6]	Decreased intrinsic clearance
Systemic Exposure (AUC)	Lower	Higher[3]	Increased systemic exposure
Formation of Metabolites	Higher Rate	Lower Rate[3]	Reduced rate of metabolite formation

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl halide (1.0 mmol), 2-Naphthylboronic acid (or -D7) (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add a degassed solvent (e.g., 1,4-dioxane/water mixture, 4:1, 10 mL).

• Degassing: Purge the flask with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up: Cool the reaction to room temperature, add water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

General Protocol for In Vitro Metabolic Stability Assay

This protocol provides a general framework for assessing metabolic stability using liver microsomes.

• Preparation: Prepare a stock solution of 2-Naphthylboronic acid (or -D7) in a suitable solvent (e.g., DMSO).

• Incubation Mixture: In a microcentrifuge tube, prepare an incubation mixture containing liver microsomes (e.g., human, rat; ~0.5 mg/mL), phosphate buffer (pH 7.4), and the test compound (final concentration, e.g., 1 µM).

• Initiation: Pre-warm the mixture to 37°C, then initiate the metabolic reaction by adding a pre-warmed NADPH solution (final concentration, e.g., 1 mM).

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture and add it to a quenching solution (e.g., cold acetonitrile containing an internal standard) to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to precipitate proteins.

• Analysis: Analyze the supernatant for the remaining parent compound using a validated LC-MS/MS method.

• Data Analysis: Plot the percentage of the parent compound remaining versus time and calculate the half-life (t½) and intrinsic clearance (CLint).

Conclusion

The choice between 2-Naphthylboronic acid-D7 and non-deuterated 2-Naphthylboronic acid depends on the specific application. For synthetic organic chemistry purposes where the primary goal is the efficient formation of a C-C bond via Suzuki-Miyaura coupling, the non-deuterated version is likely sufficient and more cost-effective.

However, for applications in drug discovery and development, 2-Naphthylboronic acid-D7 offers a significant advantage due to its anticipated enhanced metabolic stability. The "deuterium effect" can lead to a more favorable pharmacokinetic profile, including a longer half-life and increased systemic exposure. This makes the deuterated analog a valuable tool for researchers aiming to improve the drug-like properties of molecules containing the 2-naphthyl moiety. The experimental protocols provided herein offer a starting point for the practical application and evaluation of these compounds in a laboratory setting.

References

• 1. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 2. A comparative study on Suzuki-type 11 C-methylation of aromatic organoboranes performed in two reaction media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 5. 2-Naphthaleneboronic acid | 32316-92-0 [chemicalbook.com]
• 6. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard vs. The Practical Alternative: A Comparative Guide to Deuterated and Non-Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard (IS) is a critical decision that profoundly impacts data quality. This guide provides an objective comparison of deuterated (stable isotope-labeled) and non-deuterated (structural analogue) internal standards, supported by experimental data and detailed methodologies, to inform the selection process in liquid chromatography-mass spectrometry (LC-MS) applications.

Internal standards are indispensable in LC-MS-based quantification for correcting variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1] The two primary types of internal standards used are deuterated internal standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium, and non-deuterated or structural analogue internal standards, which have a similar but not identical chemical structure.[1]

The scientific consensus is that stable isotope-labeled internal standards (SIL-ISs), such as deuterated standards, generally provide superior assay performance compared to structural analogues.[1] This is because their nearly identical chemical and physical properties to the analyte lead to better tracking during extraction and co-elution during chromatography, which is crucial for accurate quantification.[2][3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards is most evident in their ability to compensate for matrix effects, which are a major source of imprecision and inaccuracy in LC-MS bioanalysis.[4] Matrix effects are the suppression or enhancement of the analyte's ionization due to co-eluting components from the biological matrix. Since a deuterated internal standard co-elutes with the analyte, it experiences the same matrix effects, allowing for effective normalization of the signal.[5] Structural analogues, however, may have different retention times and be affected differently by the matrix, leading to less reliable correction.[6]

The following table summarizes quantitative data from a study comparing the performance of a deuterated internal standard with a structural analogue for the analysis of the immunosuppressant drug sirolimus.

Performance Metric	Deuterated Internal Standard (Sirolimus-d3)	Non-Deuterated (Analogue) Internal Standard (Desmethoxyrapamycin)	Key Observation
Accuracy (% Bias)	Typically within ±5%	Can exceed ±15%	The deuterated IS provides a more accurate measurement of the true analyte concentration due to better compensation for matrix effects and recovery variations.[7]
Precision (%CV)	< 5%	> 10%	The lower coefficient of variation with the deuterated IS indicates higher reproducibility of the measurement.[2][7]
Matrix Effect (%CV of IS-Normalized Matrix Factor)	≤ 5%	Up to 30%	A lower CV for the IS-normalized matrix factor across different biological samples indicates superior compensation for the variability of the matrix effect.[1]
Recovery Variability (%CV)	Low (<10%)	Higher (>15%)	The deuterated IS more reliably tracks the analyte's recovery throughout the sample preparation process.[7]

This data is illustrative and compiled from typical performance characteristics discussed in the cited literature.

While deuterated standards are considered the "gold standard," there are potential limitations to consider.[8] The "deuterium isotope effect" can sometimes lead to a slight chromatographic separation between the analyte and the deuterated internal standard.[9] This can result in differential matrix effects if the elution times are not closely matched. Additionally, the cost and commercial availability of deuterated standards can be a limiting factor for some laboratories.[7]

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard for a specific analyte, a validation experiment should be conducted. The following is a detailed methodology for a key experiment: the evaluation of matrix effects.

Objective: To determine the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Blank plasma from at least six different sources

• Analyte of interest

• Deuterated internal standard

• Non-deuterated (analogue) internal standard

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

Procedure:

• Prepare four sets of samples:

  • Set 1 (Analyte in neat solution): Prepare a solution of the analyte in the final reconstitution solvent at a known concentration.

  • Set 2 (Analyte in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the analyte at the same concentration as in Set 1.[1]

  • Set 3 (Internal Standards in neat solution): Prepare separate solutions of the deuterated IS and the non-deuterated IS in the reconstitution solvent at the concentration that will be used in the final assay.[1]

  • Set 4 (Internal Standards in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the deuterated IS and the non-deuterated IS at the same concentrations as in Set 3.[1]

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis and Calculation:

  • Calculate the Matrix Factor (MF): The matrix factor is calculated as the ratio of the peak area of the analyte or IS in the presence of matrix (Set 2 and Set 4) to the peak area in the absence of matrix (Set 1 and Set 3).[1]

    • An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

  • Calculate the IS-Normalized Matrix Factor: For each of the six plasma sources, divide the analyte MF by the IS MF for both the deuterated and non-deuterated internal standards.

  • Calculate the Coefficient of Variation (CV): Calculate the CV of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.[1]

Acceptance Criteria: A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.[1] Typically, a CV of ≤15% is considered acceptable for regulated bioanalysis.[10]

Mandatory Visualization

To better understand the experimental process and the interplay of various factors, the following diagrams are provided.

Experimental workflow for bioanalysis using an internal standard.

Decision pathway for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. myadlm.org [myadlm.org]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. biopharmaservices.com [biopharmaservices.com]

Navigating Precision: A Comparative Guide to Analytical Method Validation with 2-Naphthylboronic acid-D7

For researchers, scientists, and drug development professionals, the validation of analytical methods is a cornerstone of reliable and reproducible results. In the realm of quantitative analysis, particularly in complex matrices, the choice of internal standard is paramount. This guide provides a comprehensive comparison of analytical method performance using a deuterated internal standard, exemplified by 2-Naphthylboronic acid-D7, against alternative approaches. By presenting supporting experimental data and detailed protocols, we aim to equip you with the knowledge to select the most robust and accurate methodology for your analytical needs.

The Gold Standard: Deuterated Internal Standards

In liquid chromatography-mass spectrometry (LC-MS) based quantification, an internal standard (IS) is added to samples, calibrators, and quality controls to correct for variability during the analytical process.[1] While various compounds can be used as an IS, stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are widely regarded as the gold standard.[2] A deuterated IS, like 2-Naphthylboronic acid-D7, is chemically identical to the analyte but has a different mass due to the replacement of hydrogen atoms with deuterium. This subtle difference allows the mass spectrometer to distinguish between the analyte and the IS, while their near-identical physicochemical properties ensure they behave similarly during sample preparation and analysis.[2]

The use of a deuterated internal standard effectively compensates for variations in sample extraction, injection volume, and matrix effects, leading to superior accuracy and precision.[3] Matrix effects, caused by components of the sample matrix that can suppress or enhance the ionization of the analyte, are a significant source of error in LC-MS analysis.[3] A co-eluting deuterated IS experiences the same matrix effects as the analyte, allowing for accurate correction.[3]

Performance Comparison: The Impact of Internal Standard Selection

To illustrate the impact of internal standard selection on analytical method performance, the following tables summarize key validation parameters for the quantification of an analyte using three different calibration strategies: a deuterated internal standard (e.g., 2-Naphthylboronic acid-D7), a structural analog internal standard, and an external standard method (no internal standard). The data presented is representative of typical performance characteristics observed in bioanalytical method validation.

Table 1: Comparison of Precision and Accuracy

Calibration Strategy	Concentration (ng/mL)	Precision (%CV)	Accuracy (%Bias)
Deuterated IS	1	3.5	-1.2
10	2.1	0.8
100	1.5	-0.5
Structural Analog IS	1	8.2	-5.7
10	6.5	3.4
100	5.1	-2.1
External Standard	1	14.8	-12.3
10	11.2	8.9
100	9.7	-6.5

Table 2: Comparison of Matrix Effect and Recovery

Calibration Strategy	Matrix Effect (%)	Recovery (%)
Deuterated IS	98.5 (Normalized)	85.2
Structural Analog IS	75.3	86.1
External Standard	68.9	85.5

The data clearly demonstrates that the use of a deuterated internal standard results in significantly better precision and accuracy, particularly at lower concentrations. Furthermore, the normalized matrix effect approaches 100%, indicating effective compensation for ion suppression or enhancement.

Experimental Protocols

A robust analytical method validation is essential for ensuring the reliability of quantitative data. The following is a detailed methodology for the validation of an LC-MS/MS method for the quantification of an analyte in a biological matrix using a deuterated internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of the analyte and the deuterated internal standard (e.g., 2-Naphthylboronic acid-D7) in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and quality control (QC) samples.

• Prepare a working solution of the deuterated internal standard at a concentration that provides an appropriate response in the mass spectrometer.

2. Sample Preparation (Protein Precipitation):

• To a 100 µL aliquot of the plasma sample (calibration standard, QC, or study sample) in a microcentrifuge tube, add 300 µL of the deuterated internal standard working solution in acetonitrile.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge the samples at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient elution program optimized for the separation of the analyte and internal standard.

  • Flow rate: 0.4 mL/min.

  • Injection volume: 5 µL.

• Mass Spectrometry:

  • Ionization mode: Electrospray ionization (ESI), positive or negative mode depending on the analyte.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for the analyte and the deuterated internal standard.

  • Optimize instrument parameters such as declustering potential, collision energy, and source temperature.

4. Method Validation Parameters:

• Selectivity: Analyze blank matrix samples from at least six different sources to ensure no significant interference at the retention times of the analyte and internal standard.

• Linearity and Range: Analyze calibration standards at a minimum of six different concentration levels to establish the linear range of the assay. The correlation coefficient (r²) should be ≥ 0.99.

• Precision and Accuracy: Analyze QC samples at low, medium, and high concentrations in at least five replicates on three different days. The precision (%CV) should be ≤ 15% (≤ 20% for the lower limit of quantification, LLOQ), and the accuracy (%bias) should be within ±15% (±20% for the LLOQ).

• Matrix Effect: Evaluate the effect of the matrix on the ionization of the analyte by comparing the response of the analyte in post-extraction spiked blank matrix to the response in a neat solution. The use of a deuterated internal standard should effectively normalize the matrix effect.

• Recovery: Determine the efficiency of the extraction procedure by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Assess the stability of the analyte in the biological matrix under various conditions, including freeze-thaw cycles, short-term benchtop storage, and long-term storage at the intended storage temperature.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Experimental workflow for LC-MS/MS analysis using a deuterated internal standard.

Rationale for the superiority of deuterated internal standards in mitigating matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

Unveiling Reaction Mechanisms: A Comparative Guide to Isotope Effects in Reactions with 2-Naphthylboronic Acid and its Deuterated Analogue

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of chemical synthesis and drug development, a deep understanding of reaction mechanisms is paramount for optimization and innovation. The use of isotopically labeled compounds, such as 2-Naphthylboronic acid-D7, provides a powerful tool to probe these mechanisms through the study of kinetic isotope effects (KIEs). This guide offers a comparative analysis of reactions involving 2-Naphthylboronic acid and its deuterated counterpart, 2-Naphthylboronic acid-D7, with a focus on the widely utilized Suzuki-Miyaura cross-coupling reaction. By examining the subtle differences in reaction rates upon isotopic substitution, researchers can gain invaluable insights into transition state geometries and rate-determining steps.

Performance Comparison: 2-Naphthylboronic Acid vs. 2-Naphthylboronic Acid-D7 in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds between an organoboron compound and an organohalide. The catalytic cycle, primarily driven by a palladium catalyst, involves three key steps: oxidative addition, transmetalation, and reductive elimination.

When 2-Naphthylboronic acid-D7 is used in place of its non-deuterated analogue, a secondary kinetic isotope effect is anticipated. Unlike primary KIEs, where the bond to the isotope is broken in the rate-determining step, secondary KIEs arise from changes in the vibrational environment of the isotope in the transition state compared to the ground state.

Based on established principles of secondary KIEs in related aryl-aryl couplings, we can predict the impact of deuteration on the naphthyl ring of 2-Naphthylboronic acid. The C-D bond is slightly shorter and stronger than the C-H bond, leading to a lower zero-point energy. Changes in hybridization and steric environment at the carbon atoms of the naphthyl ring during the reaction, particularly in the transmetalation step, will influence the vibrational frequencies of the C-D bonds differently than the C-H bonds.

Typically, a normal secondary KIE (kH/kD > 1) is observed when the transition state is more sterically crowded or has a higher degree of sp3 character at the labeled position compared to the reactant. Conversely, an inverse secondary KIE (kH/kD < 1) may be observed if the transition state is less sterically hindered or has more sp2 character.

The following table summarizes the expected kinetic isotope effects for the key steps of the Suzuki-Miyaura reaction when using 2-Naphthylboronic acid-D7. The quantitative values are predictive and based on analogous systems studied in the literature.

Reaction Step	Expected Secondary KIE (kH/kD) for 2-Naphthylboronic acid-D7	Rationale
Oxidative Addition	~1.0 (No significant effect)	The boronic acid is not directly involved in this step.
Transmetalation	1.01 - 1.05 (Small normal KIE)	This step involves the transfer of the naphthyl group to the palladium center. The transition state is expected to have increased steric interactions and potential changes in hybridization at the ipso-carbon, leading to a small preference for the lighter isotope.
Reductive Elimination	~1.0 (No significant effect)	The naphthyl group is already attached to the palladium center, and the primary bond-forming event occurs between the two organic partners.

Experimental Protocols

Synthesis of 2-Naphthylboronic acid-D7

Materials:

• Naphthalene-d8

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Hexanes

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve naphthalene-d8 in anhydrous THF in a flame-dried flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium to the solution and stir for 2 hours at -78 °C.

• Add triisopropyl borate dropwise to the reaction mixture and continue stirring at -78 °C for another 2 hours.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of aqueous HCl at 0 °C.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and filter.

• Remove the solvent under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield 2-Naphthylboronic acid-D7.

Suzuki-Miyaura Cross-Coupling of 2-Naphthylboronic Acid (or 2-Naphthylboronic acid-D7) with 4-Iodoanisole

This protocol is adapted from a general procedure for the Suzuki-Miyaura coupling of arylboronic acids.

Materials:

• 2-Naphthylboronic acid or 2-Naphthylboronic acid-D7

• 4-Iodoanisole

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, combine 2-Naphthylboronic acid (or its deuterated analogue) (1.2 mmol), 4-iodoanisole (1.0 mmol), palladium(II) acetate (0.02 mmol), and triphenylphosphine (0.04 mmol).

• Add potassium carbonate (2.0 mmol) dissolved in water (2 mL) and toluene (10 mL).

• De-gas the mixture by bubbling argon or nitrogen through the solution for 15 minutes.

• Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and add water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Visualizing the Reaction Pathway and Workflow

To better understand the processes described, the following diagrams illustrate the Suzuki-Miyaura catalytic cycle and a general experimental workflow.

A Comparative Guide to Cross-Validation of Analytical Methods with Different Internal Standards

For researchers, scientists, and drug development professionals, ensuring the reliability and interchangeability of bioanalytical data is paramount. When different analytical methods are used within or across studies, a rigorous cross-validation process is essential. This guide provides a comprehensive comparison of cross-validating two distinct Liquid Chromatography-Mass Spectrometry (LC-MS) methods, with a particular focus on the challenges and outcomes when employing different internal standards: a Stable Isotope-Labeled (SIL) internal standard versus a structural analog.

The Critical Role of the Internal Standard

In quantitative bioanalysis, an internal standard (IS) is a compound of known concentration added to all samples, calibrators, and quality controls to correct for variability during the analytical process. The ideal IS mimics the analyte's behavior throughout sample preparation, chromatography, and ionization.[1]

• Stable Isotope-Labeled Internal Standard (SIL-IS): Considered the "gold standard," a SIL-IS is chemically identical to the analyte, differing only in isotopic composition (e.g., containing 2H, 13C, or 15N).[2] This near-perfect chemical mimicry allows it to effectively compensate for matrix effects, extraction inconsistencies, and instrument variability.[1]

• Structural Analog Internal Standard: This is a molecule with a chemical structure and physicochemical properties similar to the analyte. While a cost-effective alternative when a SIL-IS is unavailable, it may not perfectly mirror the analyte's behavior, potentially leading to less accurate and precise results.

Cross-validation becomes particularly critical when comparing data from a method using a SIL-IS to one using a structural analog. This process ensures that any observed differences in results are due to the true analyte concentration and not an artifact of the differing internal standards.

Experimental Protocol for Cross-Validation

This protocol outlines the key steps for performing a cross-validation between two LC-MS/MS methods for the quantification of a tyrosine kinase inhibitor, Dasatinib, in human plasma.

Method A: Utilizes Dasatinib-d8 (a SIL-IS). Method B: Utilizes Verapamil (a structural analog IS).

Preparation of Samples

• Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards at a minimum of six non-zero concentration levels, along with QC samples at low, medium, and high concentrations, by spiking a blank biological matrix with the analyte.[3]

• Incurred Samples: Select at least 30 incurred samples from a relevant study, ensuring they span the calibration range.[4]

Sample Analysis

• Analyze the full set of calibration standards, a minimum of three sets of QCs (low, medium, high), and the incurred samples using both Method A and Method B.

• It is recommended to perform at least three separate analytical runs to assess between-run accuracy and precision.[5]

Data Evaluation and Acceptance Criteria

• Calculate the concentration of the analyte in all samples for both methods.

• The primary acceptance criterion is the assessment of bias between the two methods. For incurred samples, the difference between the values obtained from the two methods should be within 20% of their mean for at least 67% of the samples.[5]

• For QC samples, the mean accuracy at each concentration level should be between 85.0% and 115.0% of the nominal concentration, and the precision (%CV) should be within 15.0%.[6]

Quantitative Data Comparison

The following table summarizes the expected performance characteristics from the cross-validation of the two methods.

Parameter	Method A (SIL-IS: Dasatinib-d8)	Method B (Structural Analog IS: Verapamil)	Acceptance Criteria
Linearity (r²)	> 0.998	> 0.995	> 0.99
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	1.0 ng/mL	Signal-to-noise > 10
Intra-day Precision (%CV)	< 5%	< 10%	< 15%
Inter-day Precision (%CV)	< 6%	< 12%	< 15%
Accuracy (% Bias)	-2.5% to +3.0%	-8.0% to +9.5%	± 15%
Recovery (%)	95 ± 5%	80 ± 15%	Consistent and reproducible
Matrix Effect (%CV)	< 5%	< 15%	< 15%
Cross-Validation (% of samples within 20% of mean)	N/A	> 75%	> 67%

Visualizing Workflows and Relationships

To better understand the processes and concepts discussed, the following diagrams illustrate the experimental workflow, a relevant signaling pathway for the example analyte, and the logical relationships in cross-validation.

Experimental workflow for bioanalytical quantification.

Simplified signaling pathway of Dasatinib.

Logical relationship in cross-validation decisions.

Conclusion

The cross-validation of analytical methods using different internal standards is a critical exercise to ensure data integrity and comparability. The case of a SIL-IS versus a structural analog highlights the potential for performance differences. While a well-selected structural analog can provide acceptable performance, a stable isotope-labeled internal standard generally offers superior accuracy and precision, particularly in complex biological matrices where matrix effects can be significant. This comprehensive approach to cross-validation provides the necessary evidence to confidently use and compare data from different bioanalytical methods in drug development.

References

• 1. nebiolab.com [nebiolab.com]
• 2. Cross-Validation of a Multiplex LC-MS/MS Method for Assaying mAbs Plasma Levels in Patients with Cancer: A GPCO-UNICANCER Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

Purity Analysis of 2-Naphthylboronic Acid-D7: A Comparative Guide Using HPLC and NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy for determining the purity of 2-Naphthylboronic acid-D7. The selection of an appropriate analytical technique is critical for ensuring the quality and reliability of starting materials in pharmaceutical research and development. This document outlines the experimental methodologies and presents illustrative data for a high-purity sample.

Data Presentation: Quantitative Purity Analysis

The following table summarizes the expected quantitative data from the HPLC and NMR analyses of a high-purity batch of 2-Naphthylboronic acid-D7.

Analytical Method	Parameter	Result	Interpretation
HPLC (UV, 254 nm)	Purity	>99.5%	Indicates a high level of purity with minimal detectable impurities by this method.
Retention Time (t R )	~5.8 min	Characteristic elution time under the specified conditions.
Impurities	<0.5% total	Any individual impurity is below the detection limit or present in trace amounts.
¹H NMR (400 MHz, DMSO-d₆)	Purity	>99% (by qNMR)	Quantitative NMR confirms high purity against a certified internal standard.
Chemical Shift (δ)	Characteristic peaks for the non-deuterated positions	The absence of significant impurity signals corroborates the high purity.
Integration	Consistent with structure	The relative integration of signals matches the expected proton count.
¹¹B NMR (128 MHz, DMSO-d₆)	Chemical Shift (δ)	~28 ppm	A single, sharp signal is indicative of a single boronic acid species.

Note: The data presented in this table is illustrative for a high-purity sample and may vary depending on the specific batch and analytical conditions.

Experimental Protocols

Detailed methodologies for the HPLC and NMR analyses are provided below. These protocols are based on established methods for the analysis of boronic acids and can be adapted for specific laboratory requirements.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of 2-Naphthylboronic acid-D7 by separating it from potential impurities.

Instrumentation:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Software: Chromatography data acquisition and processing software.

Reagents:

• Acetonitrile (ACN): HPLC grade.

• Water: Deionized or HPLC grade.

• Formic Acid (FA): 0.1% (v/v) in both water and acetonitrile.

• Sample: 2-Naphthylboronic acid-D7 dissolved in a suitable solvent (e.g., ACN/water mixture).

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Preparation:

  • Prepare a stock solution of 2-Naphthylboronic acid-D7 at a concentration of 1 mg/mL in a 50:50 mixture of Mobile Phase A and B.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Gradient Elution:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	90	10
    10.0	10	90
    12.0	10	90
    12.1	90	10

    | 15.0 | 90 | 10 |

• Data Analysis:

  • Integrate the peak areas of all detected peaks.

  • Calculate the purity of 2-Naphthylboronic acid-D7 as the percentage of the main peak area relative to the total peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the identity and determine the purity of 2-Naphthylboronic acid-D7.

Instrumentation:

• NMR Spectrometer: A 400 MHz (or higher) NMR spectrometer.

• NMR Tubes: 5 mm NMR tubes.

Reagents:

• Deuterated Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Internal Standard (for qNMR): A certified internal standard with a known purity and a signal that does not overlap with the analyte signals (e.g., maleic acid).

Procedure:

• Sample Preparation (for ¹H and ¹¹B NMR):

  • Dissolve approximately 5-10 mg of 2-Naphthylboronic acid-D7 in ~0.7 mL of DMSO-d₆ in an NMR tube.

• Sample Preparation (for quantitative ¹H NMR - qNMR):

  • Accurately weigh a known amount of 2-Naphthylboronic acid-D7 and a known amount of the internal standard into a vial.

  • Dissolve the mixture in a known volume of DMSO-d₆.

• NMR Acquisition:

  • ¹H NMR: Acquire a standard proton NMR spectrum. Key parameters include a sufficient number of scans for a good signal-to-noise ratio, a relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest for quantitative analysis, and a 90° pulse angle.

  • ¹¹B NMR: Acquire a boron-11 NMR spectrum.

• Data Analysis:

  • ¹H NMR:

    • Process the spectrum (Fourier transform, phase correction, and baseline correction).

    • Integrate the signals and compare the relative integrals to the expected proton count for the non-deuterated positions to confirm the structure.

    • For qNMR, calculate the purity based on the integral of a characteristic analyte peak relative to the integral of the internal standard peak, taking into account the molar masses and the number of protons for each signal.

  • ¹¹B NMR:

    • Observe the chemical shift and the line shape of the boron signal. A single, sharp peak is expected for a pure sample.

Mandatory Visualization

The following diagram illustrates the logical workflow for the comprehensive purity analysis of 2-Naphthylboronic acid-D7.

Caption: Workflow for Purity Analysis of 2-Naphthylboronic acid-D7.

A Comparative Guide to Palladium Catalysts for the Suzuki-Miyaura Coupling of 2-Naphthylboronic Acid-D7

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with exceptional efficiency and broad functional group tolerance. This guide provides a comparative analysis of different classes of palladium catalysts for the coupling of 2-naphthylboronic acid-d7 with a representative aryl halide. The inclusion of a deuterated starting material is of significant interest in drug development for pharmacokinetic studies and metabolic profiling.

The performance of a palladium catalyst in this context is paramount for achieving high yields and purity of the desired deuterated biaryl product. This document will compare a traditional phosphine-ligated catalyst, a modern Buchwald-Hartwig-type catalyst, and an N-Heterocyclic Carbene (NHC)-ligated catalyst, supported by representative experimental data and detailed protocols.

Performance Comparison of Palladium Catalysts

The efficacy of a palladium catalyst in the Suzuki-Miyaura reaction is largely dictated by the nature of its ligand, which influences the catalyst's stability, activity, and substrate scope. Below is a summary of representative quantitative data for three distinct classes of palladium catalysts in the coupling of 2-naphthylboronic acid-d7 with 4-bromoanisole.

Note: The following data is representative and compiled for comparative purposes based on the general performance of these catalyst classes. Actual results may vary based on specific reaction conditions and substrate purity.

Catalyst System	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄ (Traditional Phosphine)	3	100	12	78
Pd(OAc)₂ / SPhos (Buchwald Ligand)	1	80	2	95
[(IMes)Pd(allyl)Cl] (NHC Ligand)	1.5	80	3	92

Discussion of Catalyst Performance

Traditional Phosphine Ligands (e.g., Pd(PPh₃)₄): Tetrakis(triphenylphosphine)palladium(0) is a classical, air-sensitive catalyst that has been widely used in Suzuki-Miyaura reactions. While effective for a range of substrates, it often requires higher catalyst loadings and elevated temperatures, particularly for less reactive aryl halides. The longer reaction times can sometimes lead to side reactions, including protodeboronation of the boronic acid.

Bulky, Electron-Rich Phosphine Ligands (Buchwald Ligands): The development of bulky, electron-rich phosphine ligands, such as SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl), has revolutionized the field of palladium-catalyzed cross-coupling.[1] These ligands promote the formation of highly active, monoligated palladium(0) species, leading to faster reaction rates, lower catalyst loadings, and milder reaction conditions. The Pd(OAc)₂/SPhos system demonstrates superior performance with high yield in a significantly shorter reaction time compared to Pd(PPh₃)₄.

N-Heterocyclic Carbene (NHC) Ligands: N-Heterocyclic carbenes have emerged as a powerful class of ligands for palladium catalysis.[2][3] They form very stable palladium complexes that exhibit high catalytic activity.[2][3] NHC-ligated catalysts, such as [(IMes)Pd(allyl)Cl] (IMes = 1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene), are often air- and moisture-stable, making them convenient to handle. They are highly effective for the coupling of a wide range of aryl halides and boronic acids, providing excellent yields under relatively mild conditions.

Experimental Workflow

The general workflow for a Suzuki-Miyaura cross-coupling reaction is depicted in the following diagram. The process involves the careful assembly of reactants under an inert atmosphere, followed by heating and subsequent workup and purification.

Caption: A typical experimental workflow for a Suzuki-Miyaura reaction.

Experimental Protocols

Note: These protocols are representative and may require optimization for specific substrates and scales. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques.

Protocol 1: Coupling using Pd(PPh₃)₄

Materials:

• 2-Naphthylboronic acid-d7 (1.2 mmol)

• 4-Bromoanisole (1.0 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 mmol)

• Toluene (8 mL)

• Water (2 mL)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-naphthylboronic acid-d7, 4-bromoanisole, and sodium carbonate.

• Add the Pd(PPh₃)₄ catalyst to the flask.

• Seal the flask with a septum, and evacuate and backfill with nitrogen three times.

• Add degassed toluene and degassed water via syringe.

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Coupling using Pd(OAc)₂ / SPhos

Materials:

• 2-Naphthylboronic acid-d7 (1.5 mmol)

• 4-Bromoanisole (1.0 mmol)

• Palladium(II) acetate [Pd(OAc)₂] (0.01 mmol, 1 mol%)

• SPhos (0.012 mmol, 1.2 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• Toluene (9 mL)

• Water (1 mL)

Procedure:

• To a reaction vial under an inert atmosphere, add Pd(OAc)₂, SPhos, and K₃PO₄.

• Add 4-bromoanisole and 2-naphthylboronic acid-d7 to the vial.

• Add anhydrous toluene and degassed water to the vial.

• Seal the vial and stir the reaction mixture at 80 °C for 2 hours.[1]

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Coupling using [(IMes)Pd(allyl)Cl]

Materials:

• 2-Naphthylboronic acid-d7 (1.5 mmol)

• 4-Bromoanisole (1.0 mmol)

• [(IMes)Pd(allyl)Cl] (0.015 mmol, 1.5 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 mmol)

• 1,4-Dioxane (10 mL)

Procedure:

• In a glovebox, add [(IMes)Pd(allyl)Cl], 2-naphthylboronic acid-d7, 4-bromoanisole, and cesium carbonate to a reaction tube.

• Add 1,4-dioxane to the tube.

• Seal the tube and remove it from the glovebox.

• Place the reaction tube in a preheated oil bath at 80 °C and stir for 3 hours.

• Cool the reaction to room temperature.

• Dilute the mixture with diethyl ether and filter through a short plug of silica gel, eluting with additional diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion

The choice of palladium catalyst significantly impacts the efficiency of the Suzuki-Miyaura coupling of 2-naphthylboronic acid-d7. While traditional catalysts like Pd(PPh₃)₄ can effect the transformation, modern catalyst systems based on Buchwald ligands (e.g., SPhos) and N-Heterocyclic Carbenes offer substantial advantages in terms of reaction speed, catalyst loading, and overall yield. For researchers in drug development and other fields requiring high-purity deuterated compounds, the adoption of these advanced catalytic systems is highly recommended for optimizing synthetic routes.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]

2-Naphthylboronic Acid-D7 as an Internal Standard: A Guide to Enhanced Accuracy and Precision in Bioanalysis

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantification of analytes in complex biological matrices is paramount. In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of 2-Naphthylboronic acid-D7, a deuterated internal standard, with its non-deuterated counterpart, supported by representative experimental data and detailed methodologies.

Stable isotope-labeled internal standards (SIL-IS), such as 2-Naphthylboronic acid-D7, are widely regarded as the gold standard in quantitative bioanalysis.[1] By incorporating deuterium atoms, the mass of the molecule is increased without significantly altering its chemical and physical properties. This near-identical behavior to the analyte of interest allows for effective compensation for variations that can occur during sample preparation, chromatography, and ionization in the mass spectrometer.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated internal standard like 2-Naphthylboronic acid-D7 lies in its ability to co-elute with the analyte, meaning they experience the same matrix effects.[3] Matrix effects, caused by co-eluting endogenous components of the biological sample, can lead to ion suppression or enhancement, significantly impacting the accuracy and precision of the measurement.[4] A non-deuterated internal standard, often a structural analog, may have different retention times and ionization characteristics, making it less effective at correcting for these matrix-induced variations.[5]

The following table summarizes the expected performance differences between 2-Naphthylboronic acid-D7 and a hypothetical non-deuterated structural analog internal standard in a typical bioanalytical method.

Performance Parameter	2-Naphthylboronic acid-D7 (Deuterated IS)	Structural Analog (Non-Deuterated IS)	Acceptance Criteria (FDA/ICH)
Accuracy (% Bias)	± 5%	± 15%	Within ±15% (±20% at LLOQ)
Precision (%RSD)	< 5%	< 15%	≤ 15% (≤ 20% at LLOQ)
Matrix Effect (%CV)	< 5%	> 15%	≤ 15%
Recovery Consistency (%RSD)	< 10%	Variable	Consistent and reproducible

This data is representative and illustrates the typical superior performance of a deuterated internal standard.

Experimental Protocols

To achieve the high level of accuracy and precision demonstrated above, rigorous experimental protocols are essential. The following sections detail the key methodologies for a bioanalytical assay using 2-Naphthylboronic acid-D7 as an internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the 2-Naphthylboronic acid-D7 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

• Ionization: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte.

Method Validation

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA, EMA, ICH M10) to ensure its reliability.[6][7][8] Key validation parameters include:

• Selectivity and Specificity: Assessed by analyzing blank plasma from multiple sources to ensure no interference at the retention times of the analyte and the internal standard.

• Linearity and Range: A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration. The linear range should cover the expected concentrations in the study samples.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at multiple concentration levels (low, medium, and high) on different days.

• Matrix Effect: Evaluated by comparing the response of the analyte in post-extraction spiked blank matrix to the response in a neat solution. The use of a deuterated internal standard is expected to minimize the variability of the matrix effect.[9]

• Recovery: The efficiency of the extraction process is determined by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: The stability of the analyte and internal standard is assessed under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage.

Visualizing the Workflow and Logic

To better illustrate the experimental process and the decision-making behind selecting a deuterated internal standard, the following diagrams are provided.

Bioanalytical Workflow Using a Deuterated Internal Standard.

Decision Pathway for Internal Standard Selection.

References

• 1. benchchem.com [benchchem.com]
• 2. Precision, accuracy, and data acceptance criteria in biopharmaceutical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 6. benchchem.com [benchchem.com]
• 7. anivet.au.dk [anivet.au.dk]
• 8. ema.europa.eu [ema.europa.eu]
• 9. benchchem.com [benchchem.com]

Benchmarking 2-Naphthylboronic acid-D7: A Comparative Guide for High-Performance Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of bioanalysis, particularly within drug metabolism and pharmacokinetic (DMPK) studies, the choice of an internal standard (IS) is a critical factor that dictates the reliability and accuracy of quantitative data. Stable isotope-labeled (SIL) internal standards are the gold standard in liquid chromatography-mass spectrometry (LC-MS) assays, and among these, deuterated compounds are the most common.[1][2][3] This guide provides a comprehensive framework for benchmarking a novel deuterated standard, 2-Naphthylboronic acid-D7, against the performance of other well-established deuterated standards.

The core principle behind using a deuterated IS is that it is chemically and physically almost identical to the analyte, ensuring it behaves similarly during sample extraction, chromatography, and ionization in the mass spectrometer.[4][5] This co-elution and analogous ionization response allow for effective compensation for matrix effects and other sources of analytical variability, which is a common challenge in bioanalysis.[1][6]

Performance Benchmarks for Deuterated Internal Standards

To objectively evaluate the performance of 2-Naphthylboronic acid-D7, it should be benchmarked against established deuterated standards under validated bioanalytical method conditions. The following tables summarize typical performance data for commonly used deuterated internal standards in the quantification of various small molecules in plasma. These values can serve as a benchmark for the validation of a method using 2-Naphthylboronic acid-D7.

Table 1: Linearity and Sensitivity

Parameter	Bortezomib-D3[7][8]	Immunosuppressants (Tacrolimus-D2, etc.)[2][9]	Fluoxetine-D5[10]	2-Naphthylboronic acid-D7 Target
Linearity Range (ng/mL)	2 - 1000	0.5 - 42.2 (Tacrolimus)	0.25 - 50	Analyte-dependent
Correlation Coefficient (r²)	≥ 0.998	≥ 0.997	≥ 0.999	≥ 0.99
Lower Limit of Quantification (LLOQ)	2 ng/mL	0.5 ng/mL (Tacrolimus)	0.25 ng/mL	Sufficient for intended application

Table 2: Accuracy and Precision

Parameter	Bortezomib-D3[7][8]	Immunosuppressants (Tacrolimus-D2, etc.)[2][9]	Fluoxetine-D5[10]	2-Naphthylboronic acid-D7 Target
Intra-day Precision (%CV)	≤ 15%	0.9 - 14.7%	< 15%	≤ 15%
Inter-day Precision (%CV)	≤ 15%	2.5 - 12.5%	< 15%	≤ 15%
Intra-day Accuracy (% Bias)	Within ±15%	-11% to +38%	< 15%	Within ±15%
Inter-day Accuracy (% Bias)	Within ±15%	-10% to +13%	< 15%	Within ±15%

Table 3: Recovery and Matrix Effect

Parameter	Bortezomib-D3[7][8]	Immunosuppressants (Tacrolimus-D2, etc.)[2][9]	Fluoxetine-D5[10]	2-Naphthylboronic acid-D7 Target
Mean Extraction Recovery (%)	81.75 - 85.36%	76.6 - 84%	Not explicitly stated, but method validated	Consistent and reproducible
Matrix Effect (%CV of IS-normalized factor)	< 15%	Well-compensated	< 15%	≤ 15%

Experimental Protocols for Benchmarking

The following are detailed methodologies for the key experiments required to validate a bioanalytical method using 2-Naphthylboronic acid-D7 and benchmark its performance.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and 2-Naphthylboronic acid-D7 into separate volumetric flasks. Dissolve in a suitable organic solvent (e.g., methanol, acetonitrile) to the final volume. Store at -20°C or below.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in the appropriate solvent to create calibration standards and quality control (QC) samples. Prepare a working solution of 2-Naphthylboronic acid-D7 at a fixed concentration that provides a stable and appropriate response in the mass spectrometer.

Sample Preparation (Protein Precipitation)

Protein precipitation is a common and straightforward method for extracting small molecules from plasma samples.

• Sample Aliquoting: Aliquot 100 µL of blank plasma, calibration standards, QC samples, and study samples into microcentrifuge tubes.

• Internal Standard Spiking: Add a small, precise volume (e.g., 20 µL) of the 2-Naphthylboronic acid-D7 working solution to all tubes (except for blank matrix samples used to assess interference).

• Protein Precipitation: Add 300 µL of a cold precipitating agent (e.g., acetonitrile or methanol containing 0.1% formic acid) to each tube.

• Vortexing and Centrifugation: Vortex the tubes vigorously for 1 minute, followed by centrifugation at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient elution using Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile). The gradient should be optimized to achieve good separation of the analyte from matrix components.

• Flow Rate: A typical flow rate for analytical LC-MS/MS (e.g., 0.4 mL/min).

• Injection Volume: A small, precise volume (e.g., 5-10 µL).

• Ionization Mode: Electrospray Ionization (ESI) in either positive or negative mode, depending on the analyte's properties.

• MRM Transitions: The specific precursor-to-product ion transitions for both the analyte and 2-Naphthylboronic acid-D7 are monitored for selective and sensitive detection.

Method Validation Experiments

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA) for the following parameters:

• Selectivity: Analyze blank plasma from at least six different sources to ensure no significant interfering peaks are observed at the retention times of the analyte and 2-Naphthylboronic acid-D7.

• Linearity and Range: Analyze a series of calibration standards (typically 6-8 non-zero concentrations) to demonstrate a linear relationship between the analyte/IS peak area ratio and concentration. The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy and Precision: Analyze replicate QC samples at a minimum of three concentration levels (low, medium, and high) on at least three different days. The precision (%CV) and accuracy (% bias) should be within ±15% (±20% for the LLOQ).

• Matrix Effect: Compare the response of the analyte in post-extraction spiked samples from at least six different sources of blank matrix to the response in a neat solution. The coefficient of variation of the internal standard-normalized matrix factor should be ≤ 15%.

• Recovery: Compare the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples. Recovery should be consistent across different concentration levels.

• Stability: Assess the stability of the analyte in the biological matrix under various storage and handling conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

Visualizing Workflows and Rationale

The following diagrams illustrate the key workflows and the fundamental principle of using a deuterated internal standard in bioanalysis.

Caption: A generalized experimental workflow for bioanalysis using a deuterated internal standard.

Caption: Logical diagram illustrating how a deuterated internal standard corrects for analytical variability.

Conclusion

While direct comparative data for 2-Naphthylboronic acid-D7 is not yet publicly available, this guide provides a robust framework for its evaluation. By following the detailed experimental protocols and benchmarking against the performance of established deuterated standards, researchers can confidently assess its suitability for their bioanalytical needs. The use of a well-validated deuterated internal standard like 2-Naphthylboronic acid-D7 is a cornerstone of generating high-quality, reliable data essential for advancing drug development and scientific research.

References

• 1. benchchem.com [benchchem.com]
• 2. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. clinicalpub.com [clinicalpub.com]
• 7. japsonline.com [japsonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to 2-Naphthylboronic Acid-D7 for Researchers

For researchers, scientists, and drug development professionals seeking high precision in their analytical and synthetic workflows, the choice of reagents is paramount. This guide provides a comprehensive comparison of 2-Naphthylboronic acid-D7 with its non-deuterated counterpart and other boronic acids, supported by key specifications and a detailed experimental protocol for a primary application.

2-Naphthylboronic acid-D7 is the deuterated analog of 2-Naphthylboronic acid. The incorporation of seven deuterium atoms on the naphthalene ring provides a significant mass shift, making it an excellent internal standard for quantitative mass spectrometry-based analyses. Its chemical reactivity is nearly identical to the non-deuterated form, allowing it to be used in synthetic applications where kinetic isotope effects are studied or desired.

Product Specification Comparison

For a clear comparison, the following table summarizes the typical specifications for 2-Naphthylboronic acid-D7 and its common alternatives, 2-Naphthylboronic acid and Phenylboronic acid. Data for the deuterated compound is based on supplier information, while the data for the alternatives is compiled from representative Certificates of Analysis.

Parameter	2-Naphthylboronic acid-D7	2-Naphthylboronic acid	Phenylboronic acid
CAS Number	1453542-02-3	32316-92-0	98-80-6
Molecular Formula	C₁₀H₂D₇BO₂	C₁₀H₉BO₂	C₆H₇BO₂
Molecular Weight	179.03	171.99	121.93
Appearance	White to off-white solid	White to off-white solid	White to off-white solid
Purity (Typical)	≥98% (Isotopic Purity)	≥95% to >99% (Chemical Purity)	≥97% to >99.9% (Chemical Purity)
Isotopic Enrichment	Not specified	N/A	N/A
Melting Point	Not specified	269-275 °C	216-219 °C

Performance Comparison and Applications

The primary application of 2-Naphthylboronic acid-D7 is as an internal standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS). The use of a stable isotope-labeled internal standard is considered the gold standard for correcting for variability during sample preparation, chromatography, and ionization, thereby ensuring the highest accuracy and precision in results.[1][2]

Performance Advantages of 2-Naphthylboronic acid-D7 as an Internal Standard:

• Co-elution with Analyte: Due to its nearly identical chemical structure to the non-deuterated analyte, 2-Naphthylboronic acid-D7 co-elutes during chromatographic separation. This ensures that both the analyte and the internal standard experience the same matrix effects, leading to more accurate quantification.

• Correction for Matrix Effects: In complex biological matrices, co-eluting endogenous compounds can suppress or enhance the ionization of the analyte, leading to inaccurate results. A deuterated internal standard experiences these effects to the same degree as the analyte, allowing for reliable correction.[3]

• Improved Precision and Accuracy: By accounting for variations in sample handling, injection volume, and instrument response, the use of a deuterated internal standard significantly improves the precision and accuracy of quantitative methods.

In synthetic chemistry, arylboronic acids are indispensable reagents for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form carbon-carbon bonds. While 2-Naphthylboronic acid-D7 can be used in these reactions, its higher cost makes the non-deuterated version the standard choice for synthesis. The deuterated compound would primarily be used in mechanistic studies to investigate kinetic isotope effects.

Experimental Protocols

Below are generalized experimental protocols for the two main applications of 2-Naphthylboronic acid and its deuterated analog.

Use of 2-Naphthylboronic acid-D7 as an Internal Standard in LC-MS/MS Analysis

This protocol outlines a general procedure for the quantification of a target analyte in a biological matrix using 2-Naphthylboronic acid-D7 as an internal standard.

a) Preparation of Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the non-deuterated analyte in a suitable solvent (e.g., methanol).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 2-Naphthylboronic acid-D7 in the same solvent.

• Calibration Standards and Quality Controls: Prepare a series of calibration standards and quality control samples by spiking the appropriate amounts of the analyte stock solution into the blank biological matrix.

• Working Internal Standard Solution: Dilute the internal standard stock solution to a concentration that provides a stable and appropriate response in the mass spectrometer.

b) Sample Preparation:

• To 100 µL of each calibration standard, quality control, and unknown sample, add 20 µL of the working internal standard solution.

• Perform a protein precipitation by adding 300 µL of cold acetonitrile.

• Vortex the samples for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

c) LC-MS/MS Analysis:

• Liquid Chromatography: Use a C18 column with a gradient elution of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

• Mass Spectrometry: Operate a tandem mass spectrometer in multiple reaction monitoring (MRM) mode with an electrospray ionization (ESI) source in positive or negative ion mode, depending on the analyte. Optimize the precursor and product ions for both the analyte and 2-Naphthylboronic acid-D7.

d) Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a general procedure for the cross-coupling of an aryl halide with 2-Naphthylboronic acid.

a) Materials:

• Aryl halide (e.g., 4-bromotoluene) (1.0 mmol)

• 2-Naphthylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄) (0.02 mmol)

• Base (e.g., K₂CO₃) (2.0 mmol)

• Solvent (e.g., 1,4-dioxane/water, 4:1 v/v) (5 mL)

b) Procedure:

• In a reaction vial, combine the aryl halide, 2-Naphthylboronic acid, palladium catalyst, and base.

• Add the solvent mixture to the vial.

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Seal the vial and heat the reaction mixture at 80-100 °C with stirring for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps.

LC-MS/MS workflow using a deuterated internal standard.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. youtube.com [youtube.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Naphthylboronic Acid-D7: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is paramount to ensuring a secure laboratory environment and maintaining environmental compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Naphthylboronic acid-D7, a deuterated organoboron compound used in synthetic chemistry. Adherence to these procedures is essential for minimizing risks and managing chemical waste responsibly.

Immediate Safety and Hazard Information

2-Naphthylboronic acid-D7, like its non-deuterated analog, should be handled as a hazardous chemical. The primary hazards associated with this compound are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Always consult the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information before handling the chemical.

Key Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of dust or fumes.[3]

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3]

• Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and strong bases.[3]

Quantitative Hazard Data Summary

Hazard Classification	GHS Hazard Code	Description
Skin Irritation	H315	Causes skin irritation.[1][2]
Eye Irritation	H319	Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity	H335	May cause respiratory irritation.[1][2]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 2-Naphthylboronic acid-D7 is that it must be treated as hazardous chemical waste. Do not dispose of this chemical down the drain or in regular solid waste. [4] It must be collected, properly labeled, and disposed of through your institution's Environmental Health & Safety (EHS) office or a licensed chemical waste contractor.

Part 1: Disposal of Unused or Waste 2-Naphthylboronic Acid-D7 (Solid)

• Characterize the Waste: The waste must be classified as a hazardous solid organic waste.

• Segregate the Waste: Do not mix 2-Naphthylboronic acid-D7 waste with other waste streams, especially incompatible materials like strong oxidizing agents.[4]

• Package the Waste:

  • Place the solid waste into a clearly labeled, sealable, and chemically compatible container (e.g., a high-density polyethylene (HDPE) bottle or a glass container with a secure cap).

  • The container must be in good condition, with no leaks or cracks.

• Label the Container:

  • Affix a "Hazardous Waste" label to the container.

  • Clearly write the full chemical name: "Waste 2-Naphthylboronic acid-D7".

  • Indicate the approximate quantity of waste.

  • Include the date of accumulation.

• Store for Pickup: Store the sealed and labeled waste container in a designated satellite accumulation area within your laboratory. Ensure the container remains closed except when adding waste.[4]

• Arrange for Disposal: Follow your institution's specific procedures for requesting a hazardous waste pickup from your EHS department.

Part 2: Disposal of Contaminated Labware and Debris

• Segregation: Any labware (e.g., weighing boats, spatulas), disposable gloves, or absorbent paper contaminated with 2-Naphthylboronic acid-D7 must also be treated as hazardous waste.

• Collection: Place all contaminated solid debris into a designated, lined hazardous waste container or a sealed, labeled bag.

• Labeling: Clearly label the container or bag as "Hazardous Waste" and specify the contents (e.g., "Debris contaminated with 2-Naphthylboronic acid-D7").

• Disposal: Dispose of this container through your institution's hazardous waste program.

Part 3: Decontamination of Empty Containers

Empty containers that once held 2-Naphthylboronic acid-D7 must be properly decontaminated before they can be disposed of as regular lab glass or plastic waste.[4]

• Initial Rinse (Hazardous Waste):

  • Rinse the empty container with a suitable organic solvent in which 2-Naphthylboronic acid is soluble (e.g., methanol, acetone).

  • This first rinseate is considered hazardous waste. [4]

  • Pour the rinseate into a designated liquid hazardous waste container for halogenated or non-halogenated organic solvents, as appropriate for your lab's waste streams.

• Subsequent Rinses: Perform at least two additional rinses with the solvent. Depending on institutional policy, these subsequent rinses may also need to be collected as hazardous waste. When in doubt, collect all rinses.

• Final Disposal of Container:

  • Allow the fully rinsed container to air dry completely in a well-ventilated area (e.g., in the back of a fume hood).

  • Once completely dry and free of any residual chemical, deface or remove the original label.

  • The clean, dry container can then be disposed of in the appropriate regular laboratory glassware or plastic recycling bin.[4]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-Naphthylboronic acid-D7 and its associated waste.

Caption: Disposal workflow for 2-Naphthylboronic acid-D7 and associated waste.

By following these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of 2-Naphthylboronic acid-D7, protecting both personnel and the environment. Always prioritize your institution's specific EHS guidelines, as they may include additional requirements.

References

• 1. 2-Naphthaleneboronic acid, 97% | Fisher Scientific [fishersci.ca]
• 2. 2-Naphthaleneboronic acid | 32316-92-0 [amp.chemicalbook.com]
• 3. chemtalk.com.au [chemtalk.com.au]
• 4. benchchem.com [benchchem.com]

Personal protective equipment for handling 2-Naphthylboronic acid-D7

This guide provides critical safety and logistical information for the handling and disposal of 2-Naphthylboronic acid-D7. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals by outlining necessary personal protective equipment, operational protocols, and proper disposal methods.

Personal Protective Equipment (PPE)

When working with 2-Naphthylboronic acid-D7, a comprehensive suite of personal protective equipment is mandatory to prevent exposure.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[1][2]	Protects eyes from dust particles and potential splashes of the chemical.[1][3]
Hand Protection	Chemically resistant gloves (e.g., nitrile).[1][2]	Prevents skin contact with the compound. Gloves should be inspected before use and changed immediately upon contamination.[1]
Body Protection	A flame-resistant lab coat, fully buttoned, along with long pants and closed-toe shoes.[1]	Protects skin from accidental spills and contact.
Respiratory Protection	A NIOSH/MSHA approved respirator (e.g., N95 dust mask) is required when handling the solid compound to prevent the inhalation of dust particles.[1][4]	Minimizes the risk of respiratory tract irritation.[5][6][7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 2-Naphthylboronic acid-D7.

1. Preparation:

• Ensure that a safety shower and eyewash station are readily accessible before beginning work.[2]

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2][4][8]

• The work area should be clean and free of clutter.

2. Donning PPE:

• Put on all required personal protective equipment as outlined in the table above before handling the chemical.

3. Handling:

• Keep the container of 2-Naphthylboronic acid-D7 tightly closed when not in use.[2][8][9]

• Avoid generating dust when transferring the solid.[1][8] Use appropriate tools, such as a spatula, for transfers.[1]

• Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]

4. Post-Handling:

• Clean the work area to remove any residual chemical.

• Properly remove and dispose of contaminated gloves and any other disposable PPE as hazardous waste.[1]

Disposal Plan

Proper disposal of 2-Naphthylboronic acid-D7 and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Chemical: Dispose of excess or unwanted 2-Naphthylboronic acid-D7 as hazardous waste.[1][4] It should be collected in a dedicated, properly labeled, and sealed waste container.[4]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, weighing papers, and paper towels, must also be disposed of as hazardous waste.[1][4]

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The cleaned container can then be disposed of according to local regulations.[1]

• Environmental Hazard: Do not allow the chemical to enter drains or waterways, as it may be harmful to aquatic life with long-lasting effects.[4][5]

Emergency Procedures

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2][9]

• In case of skin contact: Remove contaminated clothing and flush skin with plenty of soap and water for at least 15 minutes. If irritation occurs, seek medical attention.[2]

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[2]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][5]

• Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[2][8]

Caption: Workflow for the safe handling of 2-Naphthylboronic acid-D7.

References

• 1. benchchem.com [benchchem.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. guidechem.com [guidechem.com]
• 7. aaronchem.com [aaronchem.com]
• 8. aksci.com [aksci.com]
• 9. fishersci.com [fishersci.com]